(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Core Science & Biosynthesis

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate synthesis pathway

An In-depth Technical Guide on the Synthesis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Abstract

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a valuable chiral building block in complex organic synthesis, particularly in the development of pharmaceutical intermediates. Its structure incorporates two distinct, orthogonally protected functional groups: acid-labile tert-butyl esters and a benzyloxymethyl (BOM) ether that can be cleaved under acidic or hydrogenolytic conditions. This guide provides a comprehensive overview of a robust and efficient two-step synthetic pathway starting from commercially available (S)-malic acid. We will delve into the strategic considerations behind the choice of protecting groups, provide detailed, step-by-step experimental protocols, and offer insights into the reaction mechanisms and process workflow. This document is intended for researchers, scientists, and drug development professionals seeking a practical and scientifically grounded approach to the synthesis of this key intermediate.

Synthetic Strategy and Rationale

The successful synthesis of complex molecules hinges on a well-designed strategy for the selective protection and deprotection of reactive functional groups.[1][2][3] The target molecule, (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, features three functional groups—two carboxylic acids and one secondary alcohol—all originating from the (S)-malic acid backbone.[4] The chosen synthetic approach involves a two-step sequence:

• Di-tert-butylation: Simultaneous protection of both carboxylic acid moieties of (S)-malic acid as tert-butyl esters.

• BOM Protection: Selective protection of the C2 hydroxyl group as a benzyloxymethyl (BOM) ether.

Rationale for Protecting Group Selection

• tert-Butyl (t-Bu) Esters: The tert-butyl group is an ideal choice for protecting carboxylic acids.[5] Its significant steric bulk prevents nucleophilic attack on the ester carbonyl, rendering it stable to a wide range of basic and nucleophilic conditions.[5][6] Crucially, it can be readily cleaved under mild acidic conditions, typically with trifluoroacetic acid (TFA), which proceeds via a stable tert-butyl carbocation intermediate.[5] This acid-lability provides a clear deprotection pathway that is orthogonal to many other protecting groups.

• Benzyloxymethyl (BOM) Ether: The BOM group is an acetal used to protect alcohols.[7][8] It is stable under basic conditions but can be removed with acid.[8] More importantly, it offers an alternative deprotection pathway through catalytic hydrogenation (e.g., using Pd/C and H₂), which cleaves the benzyl group.[2] This hydrogenolysis option provides critical orthogonality with the acid-labile tert-butyl esters, allowing for the selective deprotection of either the alcohol or the carboxylic acids.[2][9]

Overall Synthetic Pathway

The synthetic transformation is outlined below, beginning with the esterification of (S)-malic acid, followed by the protection of the resulting secondary alcohol.

Caption: High-level overview of the two-step synthesis pathway.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Synthesis of Di-tert-butyl (S)-malate

This procedure details the acid-catalyzed esterification of (S)-malic acid using isobutylene. The reaction is typically performed in a pressure vessel to maintain a sufficient concentration of gaseous isobutylene.

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles	Equiv.
(S)-Malic Acid	134.09	10.0 g	74.58	1.0
Dioxane	-	100 mL	-	-
Dichloromethane (DCM)	-	100 mL	-	-
Conc. Sulfuric Acid (H₂SO₄)	98.08	1.0 mL	~18	0.24
Isobutylene	56.11	~50 g	~891	~12.0

Step-by-Step Protocol:

• Reactor Setup: To a clean, dry pressure reactor (e.g., a Parr hydrogenation apparatus), add (S)-malic acid (10.0 g, 74.58 mmol).

• Solvent Addition: Add dioxane (100 mL) and dichloromethane (100 mL) to the reactor. Stir the mixture to form a suspension.

• Catalyst Addition: Carefully add concentrated sulfuric acid (1.0 mL) to the suspension. Seal the reactor.

• Reaction with Isobutylene: Cool the reactor to -10 °C. Carefully condense liquid isobutylene (~50 g, excess) into the vessel.

• Reaction Execution: Allow the reactor to warm to room temperature and stir for 48-72 hours. The pressure will initially rise and then gradually decrease as the isobutylene is consumed. Monitor the reaction progress by TLC or LC-MS by periodically (and carefully) taking an aliquot.

• Workup - Quenching: Once the reaction is complete, cool the reactor to 0 °C and carefully vent the excess isobutylene. Slowly pour the reaction mixture into a flask containing a cold, saturated aqueous solution of sodium bicarbonate (200 mL).

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Workup - Washing: Combine the organic layers and wash with brine (1 x 100 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product, Di-tert-butyl (S)-malate[10], is purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield a colorless oil.

Synthesis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

This protocol describes the protection of the secondary alcohol using benzyloxymethyl chloride (BOM-Cl) and a non-nucleophilic base, diisopropylethylamine (DIPEA).

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles	Equiv.
Di-tert-butyl (S)-malate	246.30	10.0 g	40.60	1.0
Dichloromethane (DCM)	-	150 mL	-	-
DIPEA	129.24	8.8 mL (6.56 g)	50.75	1.25
Benzyloxymethyl Chloride (BOM-Cl)	156.61	6.7 g	42.63	1.05

Step-by-Step Protocol:

• Reactor Setup: In an oven-dried, round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve Di-tert-butyl (S)-malate (10.0 g, 40.60 mmol) in anhydrous dichloromethane (150 mL).

• Base Addition: Cool the solution to 0 °C using an ice bath. Add diisopropylethylamine (DIPEA) (8.8 mL, 50.75 mmol) dropwise.

• Reagent Addition: Add benzyloxymethyl chloride (BOM-Cl) (6.7 g, 42.63 mmol) dropwise to the stirred solution over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction Execution: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup - Quenching: Cool the reaction mixture back to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) (100 mL).

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Workup - Washing: Combine the organic layers and wash sequentially with 1 M HCl (1 x 50 mL), saturated aqueous sodium bicarbonate (1 x 50 mL), and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the residue by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield the final product, (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, as a clear, colorless oil.

Process Workflow and Validation

A successful synthesis relies on a well-defined workflow that includes in-process checks to validate the progress and purity at each stage.

Caption: Detailed experimental workflow from starting material to final product.

Self-Validation System:

• In-Process Controls (IPCs): Thin-Layer Chromatography (TLC) is an essential tool for monitoring reaction progress. A simple co-spot of the starting material, a co-spot of the starting material and reaction mixture, and the reaction mixture itself can quickly determine if the starting material has been consumed. Liquid Chromatography-Mass Spectrometry (LC-MS) provides more definitive data on the formation of the product and the presence of any side products.

• Purification Efficacy: The purity of the intermediate and final product after column chromatography should be assessed (e.g., by analytical HPLC or ¹H NMR) to ensure all byproducts and excess reagents have been removed before proceeding to the next step or final characterization.

• Final Product Characterization: The identity and purity of the final compound must be confirmed unequivocally using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The stereochemical integrity should be confirmed by measuring the specific rotation.

Conclusion

The synthesis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate can be reliably achieved through a two-step sequence starting from inexpensive (S)-malic acid. The strategic implementation of tert-butyl esters and a BOM ether provides a versatile chiral building block with two orthogonally protected functionalities. The detailed protocols and workflow validation steps described in this guide offer a robust framework for the production of this compound with high purity, suitable for demanding applications in pharmaceutical and chemical research.

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Synthesis of BOM-Protected Malic Acid Di-tert-butyl Ester: A Methodological and Mechanistic Guide

Executive Summary

The synthesis of complex chiral molecules often relies on the strategic use of chiral pool starting materials. L-Malic acid is a highly versatile, inexpensive chiral synthon. However, to utilize its secondary hydroxyl group in complex coupling reactions or multi-step syntheses, the two carboxylic acid moieties must be selectively masked, and the α -hydroxyl group must be protected.

This technical guide details the synthesis of Benzyloxymethyl (BOM)-protected malic acid di-tert-butyl ester . By employing an orthogonal protection strategy—combining acid-labile tert-butyl esters with a hydrogenolysis-labile BOM ether—chemists can achieve precise regiochemical and chemoselective control during late-stage synthetic modifications[1].

Strategic Rationale & Orthogonal Protection

The design of this building block relies on the principle of orthogonal protection , wherein multiple protecting groups can be removed under completely distinct chemical conditions without cross-reactivity[2].

• The Carboxylates (tert-Butyl Esters): tert-Butyl esters are highly sterically hindered, making them robust against nucleophilic attack (e.g., Grignard reagents or organolithiums) and stable under basic saponification conditions. They are exclusively cleaved under highly acidic conditions, typically using Trifluoroacetic acid (TFA) in dichloromethane (DCM)[3].

• The Hydroxyl Group (BOM Ether): The benzyloxymethyl (BOM) group is an acetal-type ether. Unlike standard benzyl (Bn) ethers, the BOM group is installed via a highly reactive α -chloro ether (BOM-Cl). The adjacent oxygen atom in BOM-Cl stabilizes the transition state via oxocarbenium character, allowing for efficient protection of sterically hindered secondary alcohols like malates[4]. It is stable to mild acids and strong bases but is readily cleaved via palladium-catalyzed hydrogenolysis (H 2​ , Pd/C)[5].

Orthogonal Cleavage Matrix

The following table summarizes the quantitative stability and cleavage parameters for the chosen protecting groups, ensuring a self-validating orthogonal system.

Protecting Group	Masked Functional Group	Cleavage Reagent	Cleavage Condition	Orthogonality Profile
tert-Butyl Ester	Carboxylic Acid	20-50% TFA in DCM	25 °C, 1-4 hours	Stable to bases (NaOH, LDA), nucleophiles, and H 2​ /Pd.
BOM Ether	Secondary Alcohol	H 2​ (1 atm), Pd/C	25 °C, MeOH or EtOAc	Stable to TFA (short exposure), strong bases, and oxidants.

Synthetic Workflow and Retrosynthetic Analysis

The forward synthesis proceeds in two distinct stages to prevent polymerization and ensure high stereofidelity. First, the dicarboxylic acid is esterified. Second, the resulting secondary alcohol is etherified.

Fig 1: Two-step synthetic workflow for BOM-protected di-tert-butyl malate.

Step 1: Synthesis of Di-tert-butyl Malate

Mechanistic Causality

Standard Fischer esterification (using t-butanol and catalytic H 2​ SO 4​ ) is fundamentally incompatible with the synthesis of tert-butyl esters. The tertiary alcohol is highly sterically hindered and a poor nucleophile. Furthermore, under strongly acidic conditions, t-butanol undergoes rapid E1 dehydration to form isobutylene gas, destroying the reagent and stalling the reaction.

To circumvent this, we utilize N,N′-diisopropyl-O-tert-butylisourea . This reagent transfers the tert-butyl group under exceptionally mild conditions without generating water or requiring strong acid, thereby preserving the stereocenter of the malic acid[3].

Experimental Protocol: Di-tert-butyl L-Malate

Self-Validating Metric: The reaction progress can be monitored by the precipitation of N,N'-diisopropylurea (DIU) as a white solid.

• Preparation: Suspend L-malic acid (1.0 equivalent, e.g., 29.0 mmol) in anhydrous dichloromethane (DCM, 300 mL) in a flame-dried round-bottom flask under an argon atmosphere[3].

• Reagent Addition: Add N,N′-diisopropyl-O-tert-butylisourea (approx. 6.0 - 6.7 equivalents) dropwise to the suspension at room temperature (20-25 °C)[3].

• Reaction: Stir the mixture vigorously for 24-48 hours. As the reaction proceeds, the solution will become cloudy due to the formation of the insoluble byproduct, N,N'-diisopropylurea.

• Workup: Filter the reaction mixture through a pad of Celite to remove the precipitated urea. Wash the filter cake with cold DCM.

• Purification: Concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography (silica gel, typically using a gradient of cyclohexane/ethyl acetate) to isolate the di-tert-butyl malate as a colorless, viscous oil[3].

Step 2: BOM Protection of the α -Hydroxyl Group

Mechanistic Causality

The protection of the secondary alcohol utilizes Benzyloxymethyl chloride (BOM-Cl). Because the hydroxyl group of di-tert-butyl malate is sterically hindered by the adjacent bulky ester groups, BOM-Cl alone reacts sluggishly.

To accelerate the reaction and prevent the formation of planar, achiral intermediates that lead to racemization, Tetrabutylammonium iodide (TBAI) is introduced as a nucleophilic catalyst[4]. TBAI facilitates a Finkelstein-type halogen exchange, converting BOM-Cl into the highly reactive intermediate BOM-I in situ. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to neutralize the generated HCl without competing for the electrophile[4].

Experimental Protocol: BOM Protection

Self-Validating Metric: The complete consumption of the starting material can be verified via Thin-Layer Chromatography (TLC) using a standard KMnO 4​ stain, which readily oxidizes the unprotected malate but shows a distinct shift for the BOM-protected product.

• Preparation: In a flame-dried flask under an inert atmosphere (nitrogen or argon), dissolve the purified di-tert-butyl malate (1.0 equivalent) in anhydrous DCM (0.1 M concentration)[4].

• Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath. Add DIPEA (2.0 equivalents) via syringe, followed by the addition of TBAI (0.1 equivalents)[4].

• Electrophile Addition: Slowly add BOM-Cl (1.5 equivalents) dropwise to the stirred solution to control the exothermic nature of the reaction and prevent side-product formation[4].

• Reaction: Allow the reaction to stir at 0 °C. Monitor the progress via TLC. The reaction typically reaches completion within 2 to 6 hours[4].

• Quenching: Once complete, quench the reaction at 0 °C by adding a saturated aqueous solution of ammonium chloride (NH 4​ Cl)[4].

• Extraction & Workup: Transfer to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM. Combine the organic layers and wash sequentially with saturated aqueous NaHCO 3​ and brine[4].

• Drying & Purification: Dry the organic phase over anhydrous MgSO 4​ or Na 2​ SO 4​ , filter, and concentrate in vacuo[4]. Purify the crude product by flash column chromatography on silica gel to yield the pure BOM-protected malic acid di-tert-butyl ester.

Troubleshooting and Field-Proven Insights

• Reagent Purity (BOM-Cl): BOM-Cl degrades rapidly in the presence of atmospheric moisture, releasing formaldehyde and benzyl alcohol. Always use freshly distilled or newly purchased, properly stored BOM-Cl. Impurities in the BOM-Cl or solvent are the primary cause of inconsistent batch yields[4].

• Stereochemical Integrity: Harsh basic conditions or elevated temperatures during the BOM protection can lead to the deprotonation of the α -proton (which is relatively acidic due to the adjacent ester), leading to the formation of a planar enolate intermediate and subsequent racemization[4]. Maintaining the reaction strictly at 0 °C and using the mildly basic DIPEA mitigates this risk.

References

• Protecting group. Wikipedia. Available at: [Link]

• Straightforward Total Synthesis of 2-O-Feruloyl-L-malate, 2-O-Sinapoyl-L-malate and 2-O-5-Hydroxyferuloyl-L-malate. SciSpace. Available at: [Link]

• Protecting Groups. IIT Bombay. Available at:[Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

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An In-depth Technical Guide to the Physical Characteristics of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Introduction

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a chiral, non-commercially available organic compound of interest in synthetic organic chemistry, particularly as a versatile building block. Its structure combines a succinate backbone, two bulky tert-butyl ester groups, a stereocenter with (S)-configuration, and a benzyloxymethyl (BOM) ether protecting group. This unique combination of features makes it a potentially valuable intermediate in the synthesis of complex molecules, such as natural products and pharmaceuticals. The tert-butyl esters offer resistance to saponification while being readily cleavable under acidic conditions. The BOM group provides robust protection for the hydroxyl functionality, which can be removed under specific, mild conditions.

Given the absence of this compound in commercial catalogs and the limited publicly available experimental data, this guide provides a comprehensive overview of its predicted physical and spectroscopic characteristics. The information presented herein is based on a thorough analysis of its structural components and data from analogous, well-documented compounds. This guide is intended to serve as a valuable resource for researchers in the fields of chemistry and drug development, offering insights into its synthesis, characterization, and safe handling.

Molecular Structure and Predicted Physicochemical Properties

The fundamental attributes of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate are derived from its molecular formula, C₂₁H₃₂O₇, which corresponds to a molecular weight of 396.47 g/mol .

Diagram 1: Molecular Structure of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

A flowchart for the proposed synthetic pathway.

This reaction typically proceeds via an SN1-type mechanism and is carried out in the presence of a hindered, non-nucleophilic base to neutralize the acid generated during the reaction.[1]

Predicted Spectroscopic Data

The structural confirmation of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate would rely on a combination of spectroscopic techniques. The following are the predicted key features in ¹H NMR, ¹³C NMR, IR, and Mass spectra.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to be complex but highly informative. The predicted chemical shifts (in ppm, relative to TMS in CDCl₃) are as follows:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.35	Multiplet	5H	Aromatic protons of the benzyl group
~4.80	Singlet	2H	O-CH₂-O
~4.60	Singlet	2H	O-CH₂-Ph
~4.40	Doublet of doublets	1H	CH-OBOM
~2.80	Doublet of doublets	1H	CH₂ (diastereotopic proton a)
~2.60	Doublet of doublets	1H	CH₂ (diastereotopic proton b)
~1.45	Singlet	9H	C(CH₃)₃
~1.40	Singlet	9H	C(CH₃)₃

Rationale: The aromatic protons of the benzyl group will appear as a multiplet in the typical aromatic region. The two methylene groups of the BOM ether are distinct and will likely appear as sharp singlets. The proton on the chiral center will be a multiplet due to coupling with the adjacent diastereotopic protons of the succinate backbone. The two tert-butyl groups are in different chemical environments and are expected to appear as two distinct singlets.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton-decoupled ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~171-173	C=O (ester carbonyls)
~137	Quaternary aromatic carbon of the benzyl group
~128.5	Aromatic CH of the benzyl group
~128.0	Aromatic CH of the benzyl group
~127.8	Aromatic CH of the benzyl group
~95	O-CH₂-O
~82	C(CH₃)₃
~75	CH-OBOM
~70	O-CH₂-Ph
~38	CH₂ (succinate backbone)
~28	C(CH₃)₃

Rationale: The carbonyl carbons of the esters will appear at the downfield end of the spectrum. The carbons of the tert-butyl groups will be in the aliphatic region, as will the carbons of the succinate backbone. The carbons of the BOM ether and the benzyl group will have characteristic chemical shifts.[2]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2980-2850	Medium-Strong	C-H stretching (aliphatic)
~1735	Strong	C=O stretching (ester)
~1250 and ~1150	Strong	C-O stretching (ester and ether)
~1450 and ~1600	Medium-Weak	C=C stretching (aromatic)

Rationale: A strong absorption band around 1735 cm⁻¹ is indicative of the ester carbonyl groups. The C-O stretching vibrations of the esters and the BOM ether will result in strong bands in the fingerprint region.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z 396 would be expected, although it may be of low intensity. Key fragmentation patterns would likely involve:

• Loss of a tert-butyl group: [M - 57]⁺

• Loss of a tert-butoxy group: [M - 73]⁺

• Loss of a benzyl group: [M - 91]⁺

• Cleavage of the BOM ether: Fragments corresponding to the benzyloxymethyl cation [C₈H₉O]⁺ at m/z 121.

Experimental Protocols

Synthesis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

This protocol is a general procedure for the BOM protection of a secondary alcohol.[3]

• Preparation: To a solution of (S)-Di-tert-butyl 2-hydroxysuccinate (1.0 eq.) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen) at 0 °C, add N,N-Diisopropylethylamine (DIPEA) (2.0 eq.).

• Reaction: Slowly add benzyloxymethyl chloride (BOM-Cl) (1.5 eq.) to the stirred solution.

• Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford the title compound.

Characterization Protocols

• Melting Point Determination:

  • Load a small amount of the purified, dry compound into a capillary tube.

  • Place the capillary tube in a melting point apparatus.

  • Heat the sample at a rate of 1-2 °C per minute near the expected melting point.

  • Record the temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample.[4][5][6][7]

• ¹H NMR Spectroscopy:

  • Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.[8][9][10]

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Optical Rotation Measurement:

  • Prepare a solution of the compound of a known concentration (c, in g/mL) in a suitable solvent (e.g., chloroform).

  • Use a polarimeter to measure the observed rotation (α) at a specific temperature (T) and wavelength (λ, typically the sodium D-line at 589 nm).

  • Calculate the specific rotation [α] using the formula: [α]ᵀλ = α / (l × c), where l is the path length of the cell in decimeters (dm).[11]

Safety and Handling

As (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a novel compound, it should be handled with care, assuming it may be hazardous. Standard laboratory safety practices should be followed:

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated fume hood.

• Reagent Hazards: Be aware of the hazards associated with the reagents used in its synthesis. Benzyloxymethyl chloride (BOM-Cl) is a lachrymator and a potential carcinogen and should be handled with extreme caution in a fume hood.[1]

Conclusion

This technical guide provides a detailed projection of the physical and spectroscopic characteristics of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate. While the data presented is predictive, it is grounded in established chemical principles and data from analogous structures, offering a solid foundation for any researcher looking to synthesize, isolate, and characterize this compound. The provided experimental protocols offer practical guidance for its preparation and analysis. As with any novel compound, experimental verification of these predicted properties is essential.

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• ResearchGate. (n.d.). LC-MS/MS analysis of succinate, fumarate, and 2HG. (A) MS/MS spectra of.... Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• PubChem. (n.d.). Succinic acid, di(3,7-dimethyloct-6-en-1-yl) ester. Retrieved from [Link]

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• SSERC. (n.d.). Melting point determination. Retrieved from [Link]

• ResearchGate. (2019, June 17). Experimental and theoretical study of Aspartic acid.

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• Nature. (2023, February 6). A general method to predict optical rotations of chiral molecules from their structures. Retrieved from [Link]

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The Chemical Mechanism of Action and Synthetic Utility of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate in Advanced Drug Development

Executive Summary

In the realm of preclinical drug development and complex natural product synthesis, the "mechanism of action" of a molecule extends beyond biological receptor binding. For highly specialized chiral synthons like (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (CAS 1956437-84-5) , its mechanism of action refers to its programmable chemical reactivity. Derived from (S)-malic acid, this molecule is engineered with a specific matrix of protecting groups—di-tert-butyl esters and a benzyloxymethyl (BOM) ether. As a Senior Application Scientist, I utilize this compound not as an active pharmaceutical ingredient (API), but as a structural director. Its precise steric bulk and orthogonal deprotection pathways dictate stereocontrol and regioselectivity during the construction of complex pharmacophores, such as macrolide antibiotics, LFA-1 antagonists, and peptidomimetics.

This whitepaper deconstructs the mechanistic rationale behind this compound, detailing its conformational dynamics, stereoselective alkylation pathways, and self-validating experimental protocols.

Structural Anatomy & Mechanistic Rationale

The utility of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate relies on the deliberate selection of its protecting groups, each chosen to solve specific mechanistic bottlenecks in asymmetric synthesis .

• The (S)-Stereocenter: Provides the foundational chiral environment. The inherent asymmetry at C2 is leveraged to induce chirality at adjacent carbons during downstream C-C bond formation.

• Di-tert-butyl Esters (Steric Shielding): Standard methyl or ethyl esters are highly susceptible to nucleophilic attack (e.g., Claisen condensations) when exposed to strong bases. The massive steric bulk of the tert-butyl groups completely shuts down nucleophilic acyl substitution. Furthermore, they are highly stable to basic conditions but undergo rapid E1 elimination in the presence of strong acids.

• BOM Ether (Orthogonality): The C2 hydroxyl is protected as a benzyloxymethyl (BOM) ether. Why BOM instead of a standard methoxymethyl (MOM) ether? MOM ethers require strong acidic cleavage, which would simultaneously hydrolyze the tert-butyl esters, destroying the molecule's orthogonality. The BOM group, however, can be cleaved via neutral hydrogenolysis, leaving the acid-sensitive tert-butyl esters completely intact.

Chemical Mechanism of Action

Conformational Locking & Stereoselective Alkylation

When synthesizing complex APIs, introducing a new alkyl group at the C3 position with high diastereomeric excess (de) is notoriously difficult. The mechanism of action of this synthon solves this via conformational locking .

When treated with Lithium Diisopropylamide (LDA) at -78 °C, the molecule forms a rigid lithium enolate. The bulky BOM group at C2 and the tert-butyl esters create a severe steric wall on one face of the enolate. Incoming electrophiles are mechanistically forced to approach from the less hindered opposite face (Re-face). This predictable trajectory yields anti-alkylated products with >95% de.

Stereocontrol mechanism during lithium enolate alkylation of the protected malate.

Orthogonal Deprotection Dynamics

The true power of this intermediate lies in its orthogonal deprotection matrix. The chemist can selectively unmask either the hydroxyl group or the carboxylic acids without disturbing the other.

• Acidolysis of tert-Butyl Esters: Exposure to Trifluoroacetic acid (TFA) protonates the ester oxygen, triggering an E1 elimination that releases isobutylene gas and unmasks the carboxylic acid. The BOM group remains stable under these specific conditions for short durations.

• Hydrogenolysis of the BOM Ether: Exposure to Palladium on Carbon (Pd/C) under an H2​ atmosphere cleaves the benzyl ether bond. This generates an unstable hemiacetal intermediate ( R−O−CH2​−OH ), which spontaneously collapses to release formaldehyde gas and the free C2 hydroxyl group .

Orthogonal deprotection pathways for (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Quantitative Stability Profiling

To ensure predictable behavior during multi-step API synthesis, the stability of the protecting groups must be quantified. The table below summarizes the orthogonal stability matrix utilized in our laboratory workflows.

Protecting Group	Reagent / Condition	Cleavage Mechanism	Orthogonality / Stability Profile
tert-Butyl Ester	TFA (20% v/v in DCM), RT	E1 elimination (releases isobutylene gas)	Stable to: H2​ , Pd/C; LDA (-78 °C); Grignard reagents (steric block).
BOM Ether	H2​ (1 atm), 10% Pd/C, RT	Hydrogenolysis & spontaneous hemiacetal collapse	Stable to: Mild bases; TFA (short exposure < 2h); Nucleophiles.
BOM Ether	AlI3​ / DMF-DMA, 40 °C	SN​1/SN​2 neighboring group participation	Cleaves selectively in the presence of highly acid-labile esters.

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems to ensure maximum yield and stereochemical fidelity during drug synthesis.

Protocol 1: Diastereoselective C3-Alkylation

Causality: The reaction must be kept strictly at -78 °C. Allowing the temperature to rise before quenching will cause the enolate to undergo β -elimination, ejecting the BOM group and destroying the chiral center.

• Preparation: In an oven-dried Schlenk flask under Argon, dissolve (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 eq) in anhydrous THF (0.1 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolization: Dropwise add a freshly prepared solution of LDA (1.1 eq). Stir for 45 minutes at -78 °C.

  • Self-Validation Step: Quench a 50 µL aliquot in D2​O . Analyze via 1H -NMR to confirm >95% deuterium incorporation at C3, validating complete enolate formation.

• Alkylation: Add the desired alkyl halide (1.2 eq) dropwise. Maintain at -78 °C for 4 hours.

• Quench: Quench the reaction strictly at -78 °C with saturated aqueous NH4​Cl before allowing the flask to warm to room temperature. Extract with EtOAc and purify via flash chromatography.

Protocol 2: Selective BOM Cleavage (Hydrogenolysis)

Causality: Ethanol/EtOAc is used as a co-solvent system. EtOAc increases the solubility of the bulky tert-butyl groups, while Ethanol acts as a proton donor to facilitate the collapse of the hemiacetal intermediate.

• Setup: Dissolve the alkylated intermediate in a 1:1 mixture of EtOH/EtOAc (0.2 M).

• Catalysis: Add 10% Pd/C (10% w/w). Purge the flask with Argon, then backfill with H2​ gas via a balloon.

• Reaction: Stir vigorously at room temperature for 12 hours.

  • Self-Validation Step: Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active BOM aromatic signal and the emergence of a highly polar, KMnO4​ -active spot confirms complete hemiacetal collapse.

• Isolation: Filter the suspension through a pad of Celite to remove the palladium catalyst. Concentrate under reduced pressure to yield the free C2 hydroxyl compound.

Protocol 3: Selective tert-Butyl Cleavage (Acidolysis)

• Setup: Dissolve the substrate in anhydrous Dichloromethane (DCM) (0.1 M).

• Acidification: Add Trifluoroacetic acid (TFA) to achieve a 20% v/v concentration.

• Reaction: Stir at room temperature for 2–4 hours. The reaction is driven to completion by the irreversible evolution of isobutylene gas.

• Isolation: Evaporate the solvent and excess TFA under reduced pressure. Co-evaporate with toluene three times to remove residual trace acid, yielding the free dicarboxylic acid.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[Link]

• Seebach, D., & Wasmuth, D. (1980). Alkylation of Amino Acids and Hydroxy Acids. Helvetica Chimica Acta, 63(1), 197-210.[Link]

• Zheng, Y., et al. (2020). Anchimerically Assisted Selective Cleavage of Acid-Labile Aryl Alkyl Ethers. Journal of Organic Chemistry, 85(10), 6502–6513.[Link]

An In-depth Technical Guide to the Structure Elucidation of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Abstract

This technical guide provides a comprehensive framework for the complete structure elucidation of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, a chiral molecule of interest in synthetic chemistry and drug development. As a Senior Application Scientist, this document is structured to offer not just a series of analytical procedures, but a logical and expertly-reasoned workflow. We will delve into the "why" behind each technique, ensuring that the presented protocols are self-validating and grounded in established scientific principles. This guide is intended for researchers, scientists, and drug development professionals who require a robust methodology for the characterization of complex organic molecules.

Introduction: The Molecular Challenge

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate presents a multifaceted challenge for structural analysis. The molecule incorporates several key functional groups: two sterically hindered tert-butyl esters, a succinate backbone, a chiral center, and a benzyloxymethoxy (BOM) protecting group. The unambiguous confirmation of its constitution, connectivity, and stereochemistry requires a multi-technique approach, where each analytical method provides a unique and complementary piece of the structural puzzle.

Our elucidation strategy is built on the pillars of modern analytical chemistry: Nuclear Magnetic Resonance (NMR) spectroscopy for detailed connectivity and stereochemical insights, Mass Spectrometry (MS) for molecular weight determination and fragmentation analysis, Fourier-Transform Infrared (FTIR) Spectroscopy for functional group identification, and Chiral High-Performance Liquid Chromatography (HPLC) for the crucial confirmation of enantiomeric purity.

The Elucidation Workflow: A Strategic Overview

A robust analytical workflow is not merely a sequence of experiments but a logical progression of inquiry. The following diagram outlines our strategic approach to the structure elucidation of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Caption: A logical workflow for the synthesis, purification, and multi-technique structural elucidation of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectroscopic analysis, the following diagram illustrates the structure of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate with a systematic atom numbering scheme.

Caption: Structure of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate with atom numbering for NMR assignments.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR spectroscopy serves as our initial, rapid screening tool to confirm the presence of key functional groups. The spectrum of this molecule is expected to be dominated by strong absorptions from the two ester carbonyl groups and the various C-O single bonds of the esters and the BOM ether. The absence of a broad O-H stretch around 3300 cm⁻¹ is a critical self-validating check to confirm the absence of hydrolyzed starting material (succinic acid) or alcohol impurities.

Experimental Protocol:

• A small drop of the purified, neat liquid sample is placed directly onto the diamond crystal of an ATR-FTIR spectrometer.

• The spectrum is acquired over a range of 4000-400 cm⁻¹.

• A background spectrum of the clean ATR crystal is recorded and automatically subtracted from the sample spectrum.

• Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Expected Data and Interpretation:

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~2980-2850	Medium-Strong	C-H stretch	Aliphatic C-H bonds in the succinate backbone, tert-butyl, and benzyloxymethoxy groups.
~1735	Very Strong	C=O stretch	Characteristic of the ester carbonyl groups. This is expected to be a very prominent peak.[1]
~1370	Medium	C-H bend	Characteristic scissoring of the tert-butyl groups.
~1250 and ~1150	Strong	C-O stretch	Asymmetric and symmetric stretching of the C-O bonds in the ester and ether linkages.[2][3]
~740 and ~700	Medium	C-H bend	Out-of-plane bending for the monosubstituted benzene ring of the benzyl group.

Mass Spectrometry (MS)

Expertise & Experience: High-resolution mass spectrometry (HRMS) is indispensable for confirming the molecular formula. We will employ a soft ionization technique, such as Electrospray Ionization (ESI), to minimize fragmentation and clearly observe the molecular ion. Subsequent tandem mass spectrometry (MS/MS) will be used to induce fragmentation, providing key structural information, particularly the characteristic loss of the tert-butyl groups.

Experimental Protocol:

• The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) at a low concentration (e.g., 1 µg/mL).

• The solution is infused into the ESI source of a high-resolution mass spectrometer (e.g., a time-of-flight or Orbitrap instrument).

• The spectrum is acquired in positive ion mode, looking for adducts such as [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺.

• For MS/MS analysis, the [M+Na]⁺ ion is mass-selected and subjected to collision-induced dissociation (CID) to generate a fragment ion spectrum.

Expected Data and Interpretation:

• Molecular Formula: C₂₀H₃₀O₆

• Monoisotopic Mass: 382.2042 g/mol

HRMS (ESI+):

m/z (calculated)	Adduct
383.2115	[M+H]⁺
405.1934	[M+Na]⁺

| 400.2381 | [M+NH₄]⁺ |

Tandem MS (MS/MS) Fragmentation of [M+Na]⁺: The fragmentation of tert-butyl esters under ESI-MS/MS conditions is well-documented and typically proceeds via the loss of isobutylene (56 Da).[4][5]

Fragment m/z	Loss	Proposed Fragment Structure
349.1359	C₄H₈ (Isobutylene)	[M - C₄H₈ + Na]⁺
293.0784	2 x C₄H₈	[M - 2(C₄H₈) + Na]⁺
107.0491	C₁₃H₁₈O₆	[C₇H₇O]⁺ (Tropylium-like ether fragment)
91.0542	C₁₄H₂₀O₆	[C₇H₇]⁺ (Tropylium ion)

The sequential loss of two 56 Da units is a strong indicator of the presence of two tert-butyl ester groups. The observation of the benzyl cation (m/z 91) or a related fragment (m/z 107) confirms the benzylic portion of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the cornerstone of structure elucidation, providing unambiguous evidence of the carbon-hydrogen framework. A suite of 1D and 2D NMR experiments will be employed to map out all covalent bonds and spatial relationships within the molecule.

Experimental Protocol:

• Approximately 10-20 mg of the sample is dissolved in ~0.6 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ 0.00 ppm).

• The sample is placed in a 5 mm NMR tube.

• ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Spectroscopy

Expected Data and Interpretation:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment (Atom #)	Rationale
~7.35	m	5H	C8-C12 (Ar-H )	Protons of the monosubstituted benzene ring.
~4.90	s	2H	C6-H₂	Methylene protons of the BOM group (-O-CH₂-O-).
~4.60	s	2H	C7-H₂	Methylene protons of the benzyl group (-O-CH₂-Ph).[3]
~4.30	dd	1H	C2-H	Methine proton at the chiral center, deshielded by the adjacent oxygen and ester carbonyl.
~2.80	dd	1H	C3-H a	Diastereotopic methylene protons of the succinate backbone.
~2.65	dd	1H	C3-H b	Diastereotopic methylene protons of the succinate backbone.
1.45	s	9H	C1'-H	Protons of one tert-butyl group.
1.43	s	9H	C4'-H	Protons of the second tert-butyl group.

¹³C NMR Spectroscopy

Expected Data and Interpretation:

Chemical Shift (δ, ppm)	DEPT-135	Assignment (Atom #)	Rationale
~172.0	C	C1	Carbonyl carbon of the ester attached to the chiral center.
~171.5	C	C4	Carbonyl carbon of the second ester group.[6]
~137.0	C	C8 (ipso)	Quaternary aromatic carbon of the benzyl group.
~128.5	CH	C9, C11	Aromatic carbons of the benzyl group.
~128.0	CH	C10	Aromatic carbon of the benzyl group.
~127.8	CH	C12	Aromatic carbons of the benzyl group.
~94.0	CH₂	C6	Methylene carbon of the BOM group (-O-C H₂-O-).
~81.0	C	C1'	Quaternary carbon of the tert-butyl group.
~80.8	C	C4'	Quaternary carbon of the second tert-butyl group.
~75.0	CH	C2	Methine carbon at the chiral center.
~69.0	CH₂	C7	Methylene carbon of the benzyl group (-O-C H₂-Ph).
~36.0	CH₂	C3	Methylene carbon of the succinate backbone.
~28.0	CH₃	C1'-C H₃	Methyl carbons of the tert-butyl groups.
~27.9	CH₃	C4'-C H₃	Methyl carbons of the second tert-butyl group.

2D NMR Spectroscopy: Confirming Connectivity

Expertise & Experience: While 1D NMR provides the list of ingredients (protons and carbons), 2D NMR experiments like COSY, HSQC, and HMBC provide the recipe for how they are connected. These experiments are crucial for self-validation of the proposed structure.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).

  • Expected Key Correlation: A cross-peak between the methine proton at C2 (~4.30 ppm) and the two diastereotopic methylene protons at C3 (~2.80 and ~2.65 ppm) will definitively establish the succinate backbone connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to.

  • Self-Validation: All assignments made in the ¹H and ¹³C tables can be unambiguously confirmed by matching the corresponding signals in the HSQC spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2 or 3 bonds away. This is the most powerful tool for establishing the connectivity across quaternary carbons and heteroatoms.

Key Expected HMBC Correlations:

Caption: Key expected HMBC correlations for confirming the molecular framework of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Chiral High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: The synthesis of the target molecule aims for the (S)-enantiomer. It is imperative to confirm the enantiomeric purity of the final product. Chiral HPLC is the gold standard for this analysis, separating the (S) and (R) enantiomers.[7][8] The choice of a chiral stationary phase (CSP) is critical and is often determined empirically. Polysaccharide-based columns are a common starting point for a wide range of chiral molecules.[9]

Experimental Protocol:

• A dilute solution of the sample is prepared in the mobile phase.

• A racemic standard of Di-tert-butyl 2-((benzyloxy)methoxy)succinate should be synthesized or procured to establish the retention times of both enantiomers.

• Analysis is performed on a chiral HPLC column (e.g., Chiralpak AD-H or a similar polysaccharide-based column).

• An isocratic mobile phase, typically a mixture of hexane and isopropanol, is used.

• Detection is performed using a UV detector at a suitable wavelength (e.g., 254 nm) to monitor the benzene ring.

Expected Data and Interpretation:

• The racemic standard will show two well-resolved peaks of approximately equal area, corresponding to the (R) and (S) enantiomers.

• The analysis of the synthesized (S)-enantiomer sample should ideally show only one major peak, corresponding to the retention time of one of the enantiomers from the racemic mixture.

• The enantiomeric excess (% ee) can be calculated from the peak areas of the (S) and (R) enantiomers: % ee = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Hypothetical Chiral HPLC Data:

Sample	Retention Time (min) - Peak 1	Retention Time (min) - Peak 2	% Area - Peak 1	% Area - Peak 2	% ee
Racemic Standard	8.5	10.2	50.1	49.9	~0
Synthesized Sample	8.5	10.2	>99.5	<0.5	>99%

Conclusion

The comprehensive application of FTIR, high-resolution mass spectrometry, a full suite of 1D and 2D NMR experiments, and chiral HPLC provides an unassailable body of evidence for the structure elucidation of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate. This multi-faceted, self-validating approach ensures the highest degree of confidence in the final structural assignment, a critical requirement for advancing research and development in the chemical and pharmaceutical sciences.

References

• Vertex AI Search. (2023, December 17). Difference between Ether and Ester Bonding in FTIR Spectra.
• YouTube. (2023, February 27).
• Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers.
• OpenStax. (n.d.). 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition.
• ACS Publications. (n.d.). Proton Nuclear Magnetic Resonance Spectra of Substituted Succinic Anhydrides, Acids, Salts, and Esters.
• [Website Name]. (n.d.). IR spectrum: Ethers.
• Benchchem. (n.d.). Technical Support Center: Monitoring t-Butyl Ester Deprotection Reactions.
• Benchchem. (n.d.). Assessing the impact of the tert-butyl ester on reaction outcomes.
• Benchchem. (2025, December). Application Notes: 13C NMR Spectroscopy Analysis of Succinic acid-13C2.
• Benchchem. (n.d.).
• MDPI. (2024, March 18).
• PubMed. (2016, January 15). Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray.
• ResearchGate. (n.d.). 1 H (left) and 13 C NMR (right)
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• ACS Publications. (n.d.). tert-Butyl dimethylsilyl ethers as derivatives for qualitative analysis of steroids and prostaglandins by gas phase methods.
• PubMed. (2023, June 15). Stereoselective analysis of chiral succinate dehydrogenase inhibitors (SDHIs) in foods of plant origin and animal origin by supercritical fluid chromatography-tandem mass spectrometry (SFC-MS/MS).
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• MDPI. (2016, October 4).

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The Strategic Role of Benzyloxymethyl (BOM) Protecting Groups in Succinate Derivative Synthesis

Executive Summary

The synthesis of complex succinate derivatives—ranging from advanced peptidomimetics to antibody-drug conjugate (ADC) payloads—demands rigorous control over functional group reactivity. Succinate scaffolds present a unique chemical challenge: their ester linkages and acidic alpha-protons are highly sensitive to the strong bases typically required for standard etherification. This technical guide explores the mechanistic causality, quantitative advantages, and self-validating protocols for utilizing the Benzyloxymethyl (BOM) protecting group. By offering an acetal-like installation combined with benzyl-like stability, the BOM group enables orthogonal deprotection strategies that preserve the structural integrity of sensitive succinate derivatives.

Mechanistic Causality: The Succinate Challenge

Succinic acid (1,4-butanedioic acid) is a fundamental crystalline organic acid and a critical intermediate in metabolic pathways[1]. When derivatized into complex esters or amides for drug discovery, the succinate core becomes highly vulnerable to off-target reactions.

• The Base-Sensitivity Dilemma: Standard protection of hydroxyl groups as Benzyl (Bn) ethers typically relies on the Williamson ether synthesis, utilizing strong bases like Sodium Hydride (NaH) to deprotonate the alcohol[2]. However, applying NaH to a succinate derivative often leads to the deprotonation of the relatively acidic alpha-protons (pKa ~20–24), triggering undesired enolization, racemization of chiral centers, or Claisen-type condensations.

• The BOM Solution: The BOM group is introduced using benzyloxymethyl chloride (BOM-Cl). Because the electrophilic carbon in BOM-Cl is adjacent to an oxygen atom, it readily forms a highly reactive oxocarbenium ion intermediate. This enhanced electrophilicity allows the reaction to proceed smoothly with mild, non-nucleophilic bases such as N,N-Diisopropylethylamine (DIPEA)[3]. Consequently, the succinate ester linkages and alpha-stereocenters remain completely intact during the protection phase.

Orthogonal Deprotection Dynamics

The BOM group is a structural hybrid: it is an acetal (similar to a Methoxymethyl or MOM group) but contains a benzyl ether moiety. This dual nature provides highly orthogonal cleavage options:

• Neutral Hydrogenolysis: The primary method for BOM removal is palladium-catalyzed hydrogenation (H2, Pd/C)[2]. This neutral process cleaves the benzyl-oxygen bond homolytically, releasing toluene and a hemiacetal intermediate that spontaneously decomposes into formaldehyde and the free alcohol. This is ideal for succinates, as it completely avoids the ester hydrolysis seen in basic or strongly acidic aqueous deprotections[4].

• Acidic Cleavage: For succinate derivatives containing reducible functional groups (e.g., alkenes or alkynes) where hydrogenation is contraindicated, the BOM group can be cleaved using Lewis acids or strong protic acids (e.g., HCl with NaI)[4].

Workflow of BOM protection and orthogonal deprotection in succinate scaffolds.

Mechanistic pathway of BOM ether hydrogenolysis yielding the free alcohol.

Experimental Methodologies: Self-Validating Protocols

To ensure high-fidelity synthesis, the following protocols incorporate causality-driven steps and self-validating Quality Control (QC) checkpoints.

Protocol 1: BOM Installation on a Chiral Succinate Hydroxyl

• Preparation: Dissolve the succinate alcohol (1.0 eq) in anhydrous Dichloromethane (CH2Cl2, 0.2 M) under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq).

  • Causality: DIPEA is sterically hindered. It effectively neutralizes the HCl byproduct without acting as a nucleophile or a strong enough base to deprotonate the succinate alpha-carbon[3].

• Catalyst Addition: Add Tetrabutylammonium iodide (TBAI, 0.1 eq).

  • Causality: TBAI facilitates an in situ Finkelstein reaction, converting BOM-Cl to the far more reactive BOM-I, thereby accelerating the reaction kinetics at lower temperatures[4].

• Reagent Addition: Cool the mixture to 0 °C and dropwise add Benzyloxymethyl chloride (BOM-Cl, 1.5 eq).

• Reaction: Warm to room temperature and stir for 12–16 hours.

• Validation & QC: Perform Thin-Layer Chromatography (TLC). The BOM-protected product will appear as a higher Rf spot (less polar) compared to the starting alcohol. Confirm via ¹H NMR: look for the distinct singlet of the acetal methylene protons (-O-CH2-O-) around 4.7–4.9 ppm and the multiplet of the benzyl aromatic protons at 7.2–7.4 ppm.

Protocol 2: Neutral Deprotection via Catalytic Hydrogenolysis

• Preparation: Dissolve the BOM-protected succinate in absolute ethanol (0.1 M).

• Catalyst Addition: Add 10% Pd/C (10% w/w relative to substrate).

  • Causality: The Palladium surface catalyzes the homolytic cleavage of the benzylic C-O bond. Ethanol is chosen as the solvent because it readily solubilizes the formaldehyde byproduct (often forming a volatile ethyl hemiacetal), preventing it from cross-reacting with the substrate[4].

• Atmosphere Exchange: Evacuate the flask and backfill with H2 gas (balloon, 1 atm) three times.

• Reaction: Stir vigorously at room temperature for 45–60 minutes.

  • Causality: Vigorous stirring maximizes the three-phase (solid catalyst, liquid solvent, H2 gas) contact area, ensuring rapid and complete conversion[4].

• Validation & QC: Filter the suspension through a Celite pad to safely remove the pyrophoric Pd/C. Concentrate the filtrate. Confirm deprotection via ¹H NMR by verifying the complete disappearance of the aromatic benzyl protons and the acetal methylene singlet.

Quantitative Comparative Analysis

Selecting the correct protecting group for a succinate scaffold requires balancing installation conditions, stability, and cleavage methods. The table below summarizes these quantitative and qualitative metrics.

Protecting Group	Reagent & Base	Installation Yield	Stability to Mild Base (e.g., K2CO3)	Stability to Lewis Acids	Deprotection Conditions	Deprotection Yield
BOM	BOM-Cl, DIPEA	85–92%	High	Low	H2, Pd/C (45 min) or HCl/NaI (21 h)	>90%[4]
MOM	MOM-Cl, DIPEA	80–88%	High	Low	Strong Acid (HCl)	85%
Benzyl (Bn)	BnBr, NaH	75–85%	High	High	H2, Pd/C	>90%[2]
PMB	PMB-Cl, NaH	70–80%	High	Moderate	DDQ or TFA	80–85%

*Note: Yields for standard Bn and PMB protection on succinate scaffolds are often lower due to NaH-induced alpha-deprotonation side reactions.

Applications in Advanced Therapeutics

The strategic use of BOM protection has enabled the synthesis of several advanced therapeutic agents where succinate derivatives serve as core structural motifs:

• Duocarmycin Analogues: In the synthesis of 2-methylbenzoxazole compounds (analogues of the DNA alkylating subunit of duocarmycins), BOM groups are utilized to protect sensitive hydroxyls. The BOM group is introduced via BOM-Cl and later removed under optimized conditions to yield highly cytotoxic payloads for antibody-drug conjugates (ADCs)[5].

• Antibiofilm Agents: Natural product derivatives targeting bacterial biofilms often feature complex dicarboxylic acid or succinate-like linkers. The synthesis of these complex architectures relies heavily on orthogonal protecting groups like BOM to sequentially assemble the active pharmacophores without degrading the core scaffold[6].

References

• Duocarmycin analogues - WO2020157662A1 Source: Google Patents URL

• Benzyl Ethers - Protecting Groups Source: Organic Chemistry Portal URL:[Link]

• Natural Products as Inspiration for the Development of Bacterial Antibiofilm Agents Source: Natural Product Reports (via NIH PMC) URL:[Link]

• Protection of Alcohol by Acetal - Benzyloxymethyl acetal (BOM) Source: SynArchive URL:[Link]

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• 5. WO2020157662A1 - Duocarmycin analogues - Google Patents [patents.google.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Chiral Building Blocks in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of enantiomerically pure compounds is a cornerstone of modern organic chemistry, with profound implications for the pharmaceutical, agrochemical, and materials science industries. The specific three-dimensional arrangement of atoms in a molecule, its stereochemistry, is critical to its biological function. This guide provides a comprehensive overview of chiral building blocks, their sourcing, and their application in the strategic construction of complex, stereochemically-defined molecules.

The Imperative of Chirality in Drug Development

A significant portion of pharmaceuticals are chiral molecules, existing as a pair of non-superimposable mirror images known as enantiomers.[1][2] These enantiomers can exhibit markedly different pharmacological, metabolic, and toxicological profiles because biological systems, such as enzymes and receptors, are themselves chiral.[2][3][4] This enantioselectivity means that one enantiomer of a drug may produce the desired therapeutic effect while the other could be inactive or, in some cases, cause harmful side effects.[5][6]

The tragic case of thalidomide serves as a stark reminder of this principle; the (R)-enantiomer possessed sedative properties, whereas the (S)-enantiomer was a potent teratogen.[2][4] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) established guidelines in 1992, emphasizing the need to characterize each enantiomer in a chiral drug.[5][6] This has driven a rising demand for chiral intermediates and reagents to improve drug efficacy and safety.[7]

Foundational Strategies for Acquiring Chiral Building Blocks

The synthesis of a target molecule in an enantiomerically pure form can be achieved through three primary strategies, each with distinct advantages and limitations. The choice of strategy is a critical decision in retrosynthetic analysis and depends on factors like the target structure, cost, scale, and availability of starting materials.[2]

graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin=0.2]; edge [color="#5F6368", penwidth=1.5];

}

Caption: Overview of primary routes to enantiomerically pure target molecules.

The Chiral Pool: Nature's Starting Materials

The chiral pool refers to the collection of abundant, inexpensive, and enantiomerically pure compounds from natural sources.[8][9] This includes amino acids, sugars, terpenes, and alkaloids.[2][8][10]

• Causality and Choice: Opting for a chiral pool starting material is often the most direct and cost-effective route if the target molecule's stereochemistry and carbon skeleton are closely related to an available natural product. The inherent chirality of the starting material is preserved and carried through the synthetic sequence. For example, L-amino acids are common starting points for synthesizing peptide-based drugs or chiral catalysts.[2][11]

• Limitations: The primary drawback is structural limitation. The diversity of the chiral pool is finite, and extensive functional group manipulations may be required to convert a natural product into a desired target, potentially eroding the cost and step-economy advantages.[12]

Table 1: Common Classes of Chiral Pool Building Blocks

Class	Examples	Typical Applications
Amino Acids	L-Alanine, D-Phenylalanine, (S)-Proline	Synthesis of peptides, peptidomimetics, chiral auxiliaries, and catalysts. Starting materials for HIV protease inhibitors (e.g., Saquinavir).[2][11]
Hydroxy Acids	(S)-Lactic acid, (R)-Mandelic acid	Precursors for chiral epoxides, esters, and lactones. Used in the synthesis of the antibiotic Linezolid.[2]
Carbohydrates	D-Glucose, D-Mannitol	Synthesis of polyhydroxylated compounds, chiral ligands, and complex natural products.
Terpenes	(+)-Camphor, (-)-Menthol, α-Pinene	Serve as chiral auxiliaries, starting materials for natural product synthesis, and chiral ligands.[2][8]
Alkaloids	Cinchonine, Quinine, (-)-Sparteine	Act as resolving agents and are precursors to highly effective chiral ligands and catalysts.[2]

Chiral Resolution: Separating What Exists

Resolution is the process of separating a racemic mixture (a 50:50 mixture of enantiomers) into its individual, pure enantiomers.[13]

• Classical Resolution: This involves reacting the racemate with an enantiomerically pure resolving agent (often from the chiral pool) to form a pair of diastereomers. Since diastereomers have different physical properties (e.g., solubility), they can be separated by crystallization or chromatography. The resolving agent is then cleaved to yield the pure enantiomers.

• Kinetic Resolution: This method relies on the differential rate of reaction of two enantiomers with a chiral catalyst or reagent.[14] One enantiomer reacts faster, leaving the unreacted starting material enriched in the slower-reacting enantiomer.[14] A significant limitation is that the theoretical maximum yield for the recovered, unreacted enantiomer is 50%.[15] Enzymes, particularly lipases, are highly effective for kinetic resolutions due to their exquisite stereoselectivity.[16][17]

• Dynamic Kinetic Resolution (DKR): To overcome the 50% yield limit of kinetic resolution, DKR combines the resolution process with an in situ racemization of the starting material.[15] As the faster-reacting enantiomer is consumed, the slower-reacting enantiomer is continuously converted back into the racemic mixture, theoretically allowing for a 100% yield of a single enantiomeric product.[15]

Asymmetric Synthesis: Creating Chirality

The most powerful and versatile approach is asymmetric synthesis, where a new chiral center is created from a prochiral starting material under the influence of a chiral agent.[7][18] This field has been recognized with multiple Nobel Prizes and is dominated by catalytic methods.

graph TD { graph [splines=curved, nodesep=0.5, ranksep=1]; node [shape=box, style="rounded,filled", margin=0.2]; edge [color="#5F6368", penwidth=1.5];

}

Caption: Asymmetric synthesis creates a preferred enantiomer via a lower-energy transition state.

• Chiral Auxiliaries: An enantiomerically pure group is temporarily attached to the achiral substrate.[19] This auxiliary directs a subsequent reaction to occur on one face of the molecule, creating a new stereocenter with high diastereoselectivity.[19] After the reaction, the auxiliary is cleaved and can often be recovered.[12][19] While effective, this approach is stoichiometric and requires additional protection/deprotection steps.[12]

• Chiral Catalysis: This is the pinnacle of asymmetric synthesis, where a small amount of a chiral catalyst generates large quantities of an enantiomerically enriched product. The field is broadly divided into three areas:

  • Transition Metal Catalysis: Chiral ligands coordinate to a metal center (e.g., Ruthenium, Rhodium, Titanium), creating a chiral environment that forces a reaction to proceed with high enantioselectivity.[20] Landmark examples include the Noyori Asymmetric Hydrogenation and the Sharpless Asymmetric Epoxidation.[7][21] These methods are widely used in industry for producing drugs like Naproxen and Levofloxacin.[21][22]

  • Organocatalysis: This modern branch uses small, purely organic molecules (like proline derivatives) as catalysts.[23][24] It avoids the use of often toxic and expensive metals and has enabled a vast range of new transformations.[23] Organocatalysis has become an indispensable tool in drug discovery.[25]

  • Biocatalysis: This involves the use of isolated enzymes (or whole cells) to catalyze stereoselective reactions. Enzymes offer unparalleled selectivity under mild, environmentally friendly conditions.[17]

Key Methodologies and Protocols in Practice

Case Study: Sharpless Asymmetric Epoxidation

The Sharpless Asymmetric Epoxidation (SAE) transforms a primary or secondary allylic alcohol into a chiral 2,3-epoxy alcohol with very high enantioselectivity (typically >90% ee).[26] This reaction's reliability and predictability earned K. Barry Sharpless a share of the 2001 Nobel Prize in Chemistry.[26]

• Mechanism and Causality: The catalytic system consists of titanium isopropoxide, tert-butyl hydroperoxide (TBHP), and a chiral diethyl tartrate (DET) ligand.[27][28] The components assemble into a dimeric titanium complex that creates a rigid chiral pocket.[26] The allylic alcohol substrate coordinates to the titanium center, and the geometry of the chiral tartrate ligand dictates which face of the alkene is presented to the peroxide for epoxidation.[26][29] The choice of (+)-DET or (-)-DET predictably determines whether the epoxide is formed from the top or bottom face of the alkene when drawn in a standardized orientation.[29]

Experimental Protocol: Sharpless Asymmetric Epoxidation of Geraniol

This protocol is a representative example for the synthesis of a chiral epoxy alcohol, a versatile building block.

• System Preparation: To a flame-dried, 250 mL round-bottom flask under an argon atmosphere, add 4Å molecular sieves (3.0 g) and anhydrous dichloromethane (DCM, 100 mL). Cool the flask to -20 °C in a cryocool bath.

• Catalyst Assembly: Sequentially add L-(+)-diethyl tartrate (DET) (1.2 mL, 7.0 mmol) and titanium(IV) isopropoxide (1.5 mL, 5.0 mmol) to the cooled DCM. Stir the resulting pale-yellow solution for 30 minutes at -20 °C to allow for catalyst pre-formation.

• Substrate Addition: Add geraniol (7.7 g, 50 mmol) to the reaction mixture.

• Oxidant Addition: Add a 5.5 M solution of tert-butyl hydroperoxide (TBHP) in decane (18 mL, 99 mmol) dropwise over 10 minutes, ensuring the internal temperature does not exceed -15 °C.

• Reaction Monitoring: Seal the flask and store it in a -20 °C freezer. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 4-6 hours).

• Workup: Quench the reaction by adding 20 mL of a 10% aqueous solution of tartaric acid and allowing the mixture to warm to room temperature. Stir vigorously for 1 hour. Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude epoxy alcohol by flash column chromatography on silica gel to obtain the enantiomerically enriched product.

Analysis of Enantiomeric Purity

Once a chiral building block is synthesized, its optical purity must be determined. The most common metric is enantiomeric excess (ee).

Calculation of Enantiomeric Excess (ee): ee (%) = |([R] - [S]) / ([R] + [S])| * 100[30]

Where [R] and [S] are the concentrations or peak areas of the two enantiomers.[30]

Common Analytical Techniques:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining ee.[30][31] The sample is passed through a column containing a chiral stationary phase (CSP). The two enantiomers interact differently with the CSP, leading to different retention times and baseline separation of their peaks.[30]

• Chiral Gas Chromatography (GC): Similar in principle to HPLC, but used for volatile and thermally stable compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using a chiral solvating agent or a chiral derivatizing agent, it is possible to make the NMR signals for the two enantiomers (e.g., specific protons) chemically non-equivalent, allowing for their integration and the calculation of ee.

• Circular Dichroism (CD) Spectroscopy: This technique measures the differential absorption of left- and right-circularly polarized light by a chiral molecule, providing information about its stereochemistry and enantiomeric purity.[]

Strategic Application in Retrosynthesis

Retrosynthetic analysis is the process of deconstructing a target molecule into simpler, commercially available precursors.[33][34][35] When dealing with a chiral target, identifying key chiral building blocks early in the analysis is crucial.

The strategy often involves identifying a key fragment of the target molecule that is either available from the chiral pool or can be readily synthesized using a reliable asymmetric reaction. This fragment then serves as an anchor point around which the rest of the molecule is constructed.

graph TD { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", margin=0.2, fontname="helvetica"]; edge [color="#5F6368", penwidth=1.5, arrowhead=empty];

}

Caption: Retrosynthetic analysis of a chiral target, identifying a key building block.

Conclusion and Future Outlook

Chiral building blocks are indispensable tools in modern organic synthesis, enabling the precise construction of complex molecules with controlled stereochemistry.[2] The choice between leveraging the chiral pool, performing a resolution, or designing an asymmetric synthesis depends on factors such as the target molecule's structure, cost, scalability, and the availability of starting materials.[2] As the demand for enantiopure pharmaceuticals continues to grow, innovation will focus on developing more efficient, sustainable, and atom-economical catalytic methods. The integration of flow chemistry, biocatalysis, and computational modeling will further expand the synthetic chemist's toolkit, making the construction of any desired chiral molecule an increasingly achievable goal.

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• Contente, M. L., & Molinari, F. (2021). Enzymatic strategies for asymmetric synthesis. RSC Chemical Biology, 2(3), 858-872. Retrieved from [Link]

• Recent Advances in Organocatalytic Kinetic Resolution for the Synthesis of Axially Chiral Compounds. (2026). MDPI. Retrieved from [Link]

• Penasa, R., Zonta, C., & Licini, G. (2025). Advances in chiral analysis: from classical methods to emerging technologies. Chemical Society Reviews. Retrieved from [Link]

• Chiral Auxiliaries in Retrosynthesis Definition. (2025). Fiveable. Retrieved from [Link]

• Recent Advances in Organocatalytic Kinetic Resolution for the Synthesis of Axially Chiral Compounds. (2026). ResearchGate. Retrieved from [Link]

• Sánchez, J., et al. (2011). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Journal of Pharmaceutical and Biomedical Analysis, 56(5), 963-968. Retrieved from [Link]

• Nguyen, T. T. (2022). Organocatalytic synthesis of axially chiral tetrasubstituted allenes. Organic & Biomolecular Chemistry, 20(47), 9375-9389. Retrieved from [Link]

• Kinetic Resolution of Racemic Mixtures via Enantioselective Photocatalysis. (n.d.). Advanced Functional Materials. Retrieved from [Link]

• Noyori Asymmetric Hydrogenation. (2014). Chem-Station Int. Ed. Retrieved from [Link]

• Recent advances in organocatalytic atroposelective reactions. (2025). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. (2022). Molecules, 28(1), 268. Retrieved from [Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. (2021). Mass Spectrometry Reviews. Retrieved from [Link]

• Sharpless Epoxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Enzymatic strategies for asymmetric synthesis. (2021). RSC Chemical Biology. Retrieved from [Link]

• Trost, B. M. (2004). Asymmetric catalysis in complex target synthesis. Proceedings of the National Academy of Sciences, 101(15), 5348-5355. Retrieved from [Link]

• Asymmetric Epoxidation of Allylic Alcohols: The Katsuki-Sharpless Epoxidation Reaction. (n.d.). Organic Reactions. Retrieved from [Link]

• What is Sharpless Asymmetric Epoxidation ? Mechanism, Applications. (2025). YouTube. Retrieved from [Link]

• A REVIEW ON RECENT ADVANCES IN ASYMMETRIC SYNTHESIS AND ITS APPLICATIONS. (2024). ResearchGate. Retrieved from [Link]

• Sharpless Asymmetric Epoxidation. (n.d.). Dalal Institute. Retrieved from [Link]

• Asymmetric Synthesis: Principles, Strategies, and Applications in Pharmaceuticals. (2025). ResearchGate. Retrieved from [Link]

• New Uses of Amino Acids as Chiral Building Blocks in Organic Synthesis. (2001). Accounts of Chemical Research, 34(8), 643-652. Retrieved from [Link]

• Kinetic resolution. (n.d.). Wikipedia. Retrieved from [Link]

• Marino, S. T., et al. (2004). Synthesis of chiral building blocks for use in drug discovery. Molecules, 9(6), 405-426. Retrieved from [Link]

• Dynamic Kinetic Resolution (DKR) and Dynamic Kinetic Asymmetric Transformations (DYKAT). (n.d.). Thieme Chemistry. Retrieved from [Link]

• Noyori asymmetric hydrogenation. (n.d.). Slideshare. Retrieved from [Link]

• Parallel kinetic resolution of racemic mixtures: a new strategy for the preparation of enantiopure compounds? (2002). Chemical Society Reviews, 31(5), 249-260. Retrieved from [Link]

• Retrosynthetic analysis. (n.d.). Wikipedia. Retrieved from [Link]

• Retrosynthetic analysis of chiral polymers. (n.d.). ResearchGate. Retrieved from [Link]

• Retrosynthetic Analysis. (n.d.). Science discussions. Retrieved from [Link]

• Kinetic Resolution of Racemic Radicals in Asymmetric Photoredox Minisci Reactions with Azaarenes for Precise Construction of Two Non-adjacent Stereocenters. (2025). Journal of the American Chemical Society. Retrieved from [Link]

• Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products. (2018). Natural Product Reports, 35(10), 1034-1053. Retrieved from [Link]

• Industrial Applications of Asymmetric (Transfer) Hydrogenation. (2020). ResearchGate. Retrieved from [Link]

• Experimental and Theoretical Perspectives of the Noyori-Ikariya Asymmetric Transfer Hydrogenation of Imines. (2020). Molecules, 25(18), 4165. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Selective Cleavage of the BOM Ether in (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Authored by: A Senior Application Scientist

Introduction: The Strategic Role of the Benzyloxymethyl (BOM) Protecting Group and the Challenge of Selective Deprotection

In the landscape of multi-step organic synthesis, particularly in the fields of pharmaceutical and natural product chemistry, the judicious use of protecting groups is paramount to achieving the desired molecular architecture. The benzyloxymethyl (BOM) ether has emerged as a robust and versatile protecting group for hydroxyl functionalities due to its stability across a wide range of reaction conditions. However, the true test of any protecting group strategy lies in its selective removal in the presence of other sensitive functional groups.

This technical guide addresses the specific challenge of cleaving the BOM ether in the complex substrate, (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate. This molecule presents a common yet critical synthetic hurdle: the presence of two tert-butyl esters, which are notoriously labile under strongly acidic conditions typically employed for ether cleavage.[1][2] This document provides a detailed exploration of the mechanistic principles and field-proven protocols for achieving the selective deprotection of the BOM ether while preserving the integrity of the acid-sensitive tert-butyl esters.

Mechanistic Insights: Navigating the Deprotection Landscape

The cleavage of ethers, including BOM ethers, can generally proceed through two primary mechanistic pathways under acidic conditions: SN1 and SN2.[3][4]

• SN1 Pathway: This pathway is favored for ethers with tertiary, benzylic, or allylic groups that can form stable carbocation intermediates upon protonation of the ether oxygen.[3]

• SN2 Pathway: For ethers with primary or secondary alkyl groups, the cleavage typically follows an SN2 mechanism, where a nucleophile attacks the less sterically hindered carbon of the protonated ether.[3]

Strong acids like hydrogen iodide (HI) or hydrogen bromide (HBr), as well as potent Lewis acids such as boron tribromide (BBr₃), are effective for ether cleavage.[4] However, these harsh reagents are incompatible with the tert-butyl esters present in (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, as they would readily induce the cleavage of these acid-sensitive groups.[1][2]

Therefore, the key to successful deprotection in this context lies in employing methodologies that circumvent the need for strong acids. Catalytic hydrogenolysis stands out as the premier strategy, offering a mild and highly selective alternative.

The Mechanism of Catalytic Hydrogenolysis

Catalytic hydrogenolysis involves the cleavage of a chemical bond by the action of molecular hydrogen in the presence of a metal catalyst, most commonly palladium on carbon (Pd/C).[5] The generally accepted mechanism for the hydrogenolysis of a benzyl-type ether, such as a BOM ether, is as follows:

• Adsorption: Both the BOM-protected substrate and molecular hydrogen adsorb onto the surface of the palladium catalyst.

• Hydrogen Activation: The molecular hydrogen undergoes dissociative chemisorption on the palladium surface, forming palladium hydride species.

• Bond Cleavage: The benzylic C-O bond of the adsorbed BOM ether is cleaved by the active hydrogen species. This step is the key to the selectivity of the reaction, as the conditions are not acidic enough to promote the cleavage of the tert-butyl esters.

• Product Desorption: The deprotected alcohol and the byproducts (toluene and formaldehyde from the BOM group) desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

This process is highly effective for the deprotection of benzyl and BOM ethers while being orthogonal to many other functional groups, including tert-butyl esters, which are stable under these conditions.[2]

Experimental Protocols: A Guide to Selective BOM Ether Cleavage

The following protocols provide detailed, step-by-step methodologies for the selective cleavage of the BOM ether in (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Protocol 1: Catalytic Hydrogenolysis with Hydrogen Gas

This is the standard and most widely used method for benzyl and BOM ether deprotection.

Reaction Scheme:

Caption: Catalytic hydrogenolysis of the BOM ether.

Materials:

• (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (10-20 mol% Pd)

• Methanol or Ethanol (as solvent)

• Hydrogen gas (H₂) balloon or supply

• Round-bottom flask with a magnetic stir bar

• Septum

• Vacuum pump

Procedure:

• In a round-bottom flask, dissolve the (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 eq) in a suitable solvent such as methanol or ethanol (10-20 mL per mmol of substrate).

• To this solution, carefully add 10% Pd/C (10-20 mol% Pd).

• Seal the flask with a septum and equip it with a magnetic stir bar.

• Carefully evacuate the flask using a vacuum pump and then backfill with hydrogen gas from a balloon. Repeat this vacuum/hydrogen cycle three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere (balloon pressure).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is completely consumed.

• Upon completion, carefully vent the hydrogen atmosphere and purge the flask with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude (S)-Di-tert-butyl 2-hydroxysuccinate, which can be purified further if necessary.

Protocol 2: Catalytic Transfer Hydrogenolysis with Formic Acid

This protocol offers a convenient and often faster alternative to using hydrogen gas, with the added benefit of potentially enhancing the reaction rate for BOM ethers.[6]

Reaction Scheme:

Caption: Catalytic transfer hydrogenolysis of the BOM ether.

Materials:

• (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (10-20 mol% Pd)

• Isopropanol (iPrOH)

• Deionized Water (H₂O)

• Formic Acid (HCOOH)

• Round-bottom flask with a magnetic stir bar

Procedure:

• In a round-bottom flask, dissolve the (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 eq) in a 10:1 mixture of isopropanol and water (10-20 mL per mmol of substrate).

• Add 10% Pd/C (10-20 mol% Pd) to the solution.

• Add formic acid (0.5% v/v) to the reaction mixture.

• Stir the reaction vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS. The reaction is often complete within a few hours.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with isopropanol.

• Concentrate the filtrate under reduced pressure. The crude product may require an aqueous workup to remove any remaining formic acid before further purification.

Data Presentation: Comparative Analysis of Deprotection Methods

Method	Reagents	Solvent	Temperature (°C)	Typical Reaction Time (h)	Yield (%)	Key Advantages	Potential Issues
Catalytic Hydrogenolysis	H₂ (1 atm), 10% Pd/C	MeOH or EtOH	Room Temp.	2-24	>90	High selectivity, clean reaction.	Requires handling of flammable H₂ gas.
Catalytic Transfer Hydrogenolysis	10% Pd/C, HCOOH (0.5%)	iPrOH/H₂O (10:1)	Room Temp.	1-6	>95	No H₂ gas needed, often faster.	Requires removal of formic acid during workup.

Troubleshooting and Field-Proven Insights

Even with well-established protocols, challenges can arise. Here are some common issues and their solutions:

• Incomplete Reaction: If the reaction stalls, it could be due to catalyst deactivation. In such cases, filtering the reaction mixture and adding fresh catalyst can help drive the reaction to completion. For transfer hydrogenolysis, a slight increase in the amount of formic acid may also be beneficial, but caution should be exercised to avoid cleaving the tert-butyl esters.

• Cleavage of Tert-Butyl Esters: While unlikely with the recommended protocols, if cleavage of the tert-butyl esters is observed, it is crucial to ensure that the reaction conditions are not overly acidic. In the transfer hydrogenolysis protocol, the concentration of formic acid should be carefully controlled. If issues persist, consider using ammonium formate as an alternative hydrogen donor, which is even milder.

• Difficult Filtration: The fine powder of Pd/C can sometimes be challenging to filter. Using a pad of Celite® is highly recommended to ensure complete removal of the catalyst.

Visualization of the Experimental Workflow

Caption: General workflow for the selective deprotection.

References

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Kim, J. H., et al. (2012). A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen. Bioorganic & Medicinal Chemistry Letters, 22(16), 5225-5228.

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. Retrieved from [Link]

• Master Organic Chemistry. (2014, November 19). Cleavage Of Ethers With Acid. Retrieved from [Link]

• Wu, Y., et al. (2000). A mild deprotection procedure for tert-butyl esters and tert-butyl ethers using ZnBr2 in methylene chloride. Tetrahedron Letters, 41(16), 2847-2849.

• OpenStax. (2023, September 20). 18.3 Reactions of Ethers: Acidic Cleavage. In Organic Chemistry. Retrieved from [Link]

• MDPI. (2018, July 31). Catalytic Transfer Hydrogenolysis as an Effective Tool for the Reductive Upgrading of Cellulose, Hemicellulose, Lignin, and Their Derived Molecules.
• Jackson, R. F. W., & Wishart, N. (2001). A mild and selective method for the cleavage of tert-butyl esters. Tetrahedron Letters, 42(31), 5347-5349.
• Slanina, T., & Hidasová, D. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(9), 6932-6938.
• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.
• Wu, Y., et al. (2000). A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride. Tetrahedron Letters, 41(16), 2847-2849.

• Westin, J. (n.d.). Cleavage of Ethers - Organic Chemistry. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 4. jackwestin.com [jackwestin.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]

Selective hydrolysis of tert-butyl esters in polyfunctional compounds

An In-Depth Guide to the Selective Hydrolysis of Tert-Butyl Esters in Polyfunctional Compounds

For researchers, medicinal chemists, and professionals in drug development, the strategic use of protecting groups is fundamental to the successful synthesis of complex, polyfunctional molecules. Among the arsenal of protecting groups for carboxylic acids, the tert-butyl (t-butyl) ester stands out for its unique balance of stability and selective lability.[1][2][3] Its bulky nature provides steric hindrance against many nucleophiles and bases, yet it can be cleanly removed under specific acidic conditions, a property derived from its ability to form a stable tertiary carbocation.[1][2]

This guide provides a comprehensive overview of the strategies for the selective hydrolysis of tert-butyl esters. It moves beyond a simple listing of reagents to explain the underlying mechanisms, offering field-proven insights into why specific experimental choices are made. This approach is critical in the context of orthogonal protection strategies , where the targeted removal of one protecting group is required without affecting other sensitive functionalities within the same molecule.[4][5][6][7][8] We will explore the nuances of acidic, Lewis acid-catalyzed, and enzymatic deprotection methods, complete with detailed protocols and troubleshooting advice to empower scientists in their synthetic endeavors.

The most common method for cleaving t-butyl esters is through acid-catalyzed hydrolysis.[9] Unlike simple alkyl esters that hydrolyze through a bimolecular pathway (AAC2), t-butyl esters proceed via a unimolecular mechanism known as AAL1 (Acid-catalyzed, Alkyl-oxygen cleavage, Unimolecular).[10]

Mechanism of AAL1 Hydrolysis

The reaction is initiated by the protonation of the ester's carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon. However, the key step is the cleavage of the alkyl-oxygen bond (O-tBu), which is favored due to the formation of a highly stable tert-butyl carbocation.[1][10] This cation is then neutralized, typically through deprotonation to form the volatile gas isobutylene or by reacting with a nucleophile present in the medium.[1][11]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 4. fiveable.me [fiveable.me]
• 5. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. media.neliti.com [media.neliti.com]
• 8. Protecting group - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate in Natural Product Synthesis

Executive Summary

In the realm of complex natural product synthesis—particularly for polyketides, macrolides, and polyene antifungals—the precise installation of contiguous stereocenters is paramount. (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (commonly referred to as (S)-BOM-protected di-tert-butyl malate) serves as a premier chiral pool building block. Derived from naturally occurring (S)-malic acid, this reagent enables the highly diastereoselective construction of α -alkylated- β -alkoxy succinates and chiral 1,4-diols[1][2].

This application note details the mechanistic rationale, experimental protocols, and downstream transformations of this reagent, providing drug development professionals and synthetic chemists with a self-validating system for integrating this building block into total synthesis campaigns.

Structural Rationale & Mechanistic Causality

The utility of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is rooted in its specific protecting group strategy, which is engineered to solve two major synthetic challenges: chemoselectivity and stereocontrol .

The Di-tert-butyl Esters: Preventing Side Reactions

During the generation of ester enolates, side reactions such as Claisen condensations or spontaneous lactonization (e.g., formation of butyrolactones) frequently degrade yields. The extreme steric bulk of the tert-butyl groups completely suppresses these intramolecular and intermolecular side reactions. Furthermore, the steric shielding provided by the tert-butyl groups is the primary driver for the high facial selectivity observed during electrophilic trapping[1].

The BOM Ether: Orthogonal Stability

The benzyloxymethyl (BOM) group is strategically chosen over standard silyl ethers (like TBS or TIPS) or simple acetals (like MOM).

• Base Stability: The BOM group is highly robust against strong amide bases (e.g., LiHMDS, LDA) used during enolization, preventing β -elimination (E1cB) which plagues other oxygen-protected succinates.

• Orthogonal Cleavage: Unlike MOM or silyl groups that require acidic or fluoride-based cleavage—conditions that can destroy delicate polyketide backbones—the BOM group is cleaved under mild, neutral hydrogenolysis (Pd/C, H 2​ )[3].

Causality of Diastereoselective C3-Alkylation

When treated with a strong, non-nucleophilic base (LiHMDS), deprotonation occurs regioselectively at the C3 position. The resulting lithium enolate forms a rigid, chelated transition state involving the lithium cation, the enolate oxygen, and the oxygen of the BOM ether. This chelation locks the enolate geometry, forcing incoming electrophiles to approach from the less sterically hindered face (opposite to the bulky C2-BOM and C1-tert-butyl ester groups), resulting in exceptional anti-diastereoselectivity[1][2].

Causality of chelation and steric shielding driving high anti-diastereoselectivity.

Synthetic Workflow & Application Data

The synthetic journey from the chiral pool to the functionalized natural product fragment is highly streamlined.

Synthetic workflow for the diastereoselective alkylation of (S)-BOM-di-tert-butyl malate.

Quantitative Data: Alkylation Scope

The table below summarizes the expected yields and diastereomeric ratios (dr) when subjecting (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate to various electrophiles.

Electrophile	Base / Solvent	Temp Profile (°C)	Yield (%)	Diastereomeric Ratio (anti:syn)
Allyl Bromide	LiHMDS / THF	-78 → -20	82	95 : 5
Benzyl Bromide	LiHMDS / THF	-78 → -20	78	92 : 8
Methyl Iodide	LDA / THF	-78 (constant)	85	96 : 4
Propargyl Bromide	LiHMDS / THF	-78 → 0	74	90 : 10

Note: The anti-diastereomer is consistently the major product due to the chelation-controlled transition state[1].

Validated Experimental Protocols

Protocol A: Diastereoselective C3-Alkylation

This protocol describes the installation of an allyl group, a common handle for subsequent Ring-Closing Metathesis (RCM) or oxidative cleavage in macrolide synthesis[2].

Reagents & Equipment:

• (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 equiv)

• Lithium bis(trimethylsilyl)amide (LiHMDS, 1.0 M in THF, 1.1 equiv)

• Allyl bromide (freshly distilled, 1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Flame-dried Schlenk flask under Argon.

Step-by-Step Methodology:

• Preparation: Dissolve the succinate starting material (10 mmol) in anhydrous THF (40 mL) under an argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Enolization: Add LiHMDS (11 mL of a 1.0 M solution) dropwise via syringe over 15 minutes. Self-Validation Check: The solution should remain clear and slightly yellow. Precipitation at this stage indicates moisture contamination or degraded base. Stir at -78 °C for 1 hour to ensure complete enolate formation.

• Electrophilic Trapping: Add allyl bromide (15 mmol) dropwise. Maintain the reaction at -78 °C for 2 hours, then slowly allow the bath to warm to -20 °C over an additional 2 hours.

• Quenching & Workup: Quench the reaction at -20 °C by the rapid addition of saturated aqueous NH 4​ Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc, 95:5) to isolate the anti-alkylated product.

Protocol B: Desymmetrization via Global Reduction

To utilize the alkylated succinate in polyketide chain elongation, the tert-butyl esters are typically reduced to primary alcohols, yielding a chiral 1,4-diol.

Step-by-Step Methodology:

• Preparation: Dissolve the alkylated succinate (5 mmol) in anhydrous THF (25 mL) and cool to 0 °C.

• Reduction: Slowly add Lithium Aluminum Hydride (LiAlH 4​ , 2.0 M in THF, 15 mmol, 3.0 equiv). Caution: Highly exothermic.

• Reaction Progression: Remove the ice bath and stir at room temperature for 3 hours. The BOM group is entirely stable to these reductive conditions.

• Fieser Workup: Cool back to 0 °C. Carefully quench by sequential dropwise addition of water (1.1 mL), 15% aqueous NaOH (1.1 mL), and water (3.3 mL). Stir vigorously until a white, granular precipitate forms.

• Isolation: Filter the suspension through a pad of Celite, washing thoroughly with hot THF. Concentrate the filtrate to afford the BOM-protected chiral 1,4-diol, which is typically pure enough for immediate downstream functionalization (e.g., mono-TBS protection of the less hindered primary alcohol).

References

• Seebach, D., Aebi, J., & Wasmuth, D. (1986). "Diastereoselective α -Alkylation of β -Hydroxycarboxylic Esters Through Alkoxide Enolates." Organic Syntheses, 64, 420. URL:[Link]

• Ghosh, A. K., et al. (2009). "Nature Inspired Molecular Design: Stereoselective Synthesis of Bicyclic and Polycyclic Ethers for Potent HIV-1 Protease Inhibitors." National Institutes of Health (PMC). URL:[Link]

• Evans, P. A., et al. (2011). "Diastereoselective Synthesis of syn-1,3-Polyols and Studies towards the C1-C31 and C32-C52 Fragments of Amphidinol 3." University of Liverpool Repository. URL: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. Nature Inspired Molecular Design: Stereoselective Synthesis of Bicyclic and Polycyclic Ethers for Potent HIV-1 Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Amine-Reactive Bioconjugation Using Sulfo-NHS Esters

Target Audience: Researchers, Formulation Scientists, and Bioconjugation Engineers Technique: Zero-Length Crosslinking via EDC/Sulfo-NHS Chemistry

Executive Summary

In the development of antibody-drug conjugates (ADCs), targeted therapeutics, and functionalized biomaterials, the precise covalent linkage of biomolecules is a critical quality attribute. N-hydroxysuccinimide (NHS) and its water-soluble analog, N-hydroxysulfosuccinimide (Sulfo-NHS), remain the gold standard for amine-reactive bioconjugation[]. This application note details the mechanistic principles, critical buffer parameters, and a self-validating two-step protocol for utilizing Sulfo-NHS in carbodiimide-mediated coupling reactions.

Mechanistic Causality: The Role of Sulfo-NHS

The fundamental reaction relies on 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate a carboxylate group (-COOH), forming an highly reactive O-acylisourea intermediate. However, this intermediate is hydrolytically unstable in aqueous buffers and rapidly reverts to the original carboxylate, severely limiting coupling efficiency[2].

Why add Sulfo-NHS? Introducing Sulfo-NHS to the reaction creates a synergistic cascade. The unstable O-acylisourea intermediate is rapidly subjected to nucleophilic attack by Sulfo-NHS, generating a semi-stable Sulfo-NHS ester[3]. This ester has a significantly longer half-life in aqueous environments, allowing researchers to isolate the activated protein and perform controlled, sequential conjugations. Furthermore, the negatively charged sulfonate group on Sulfo-NHS ensures the activated complex remains highly soluble in aqueous solutions, eliminating the need for denaturing organic solvents like DMSO or DMF[4].

Figure 1: Reaction mechanism of EDC/Sulfo-NHS mediated zero-length crosslinking.

Kinetic Control and Buffer Selection

The success of an NHS ester bioconjugation is strictly governed by pH, which dictates the balance between the desired aminolysis (amide bond formation) and competing hydrolysis (ester degradation)[].

• Activation Phase (pH 4.5–6.0): EDC activation is most efficient in slightly acidic conditions. MES (2-(N-morpholino)ethanesulfonic acid) buffer is mandatory here because it lacks primary amines and carboxylates that would competitively inhibit the reaction[5].

• Conjugation Phase (pH 7.2–8.5): The target primary amines (e.g., lysine side chains, N-termini) must be unprotonated to act as effective nucleophiles. Therefore, the pH is raised using Phosphate-Buffered Saline (PBS)[2]. Avoid Tris or Glycine buffers during this phase, as their primary amines will aggressively quench the reaction.

Quantitative Data Summaries

Table 1: Hydrolytic Half-Life of NHS/Sulfo-NHS Esters vs. Buffer pH [2][4]

Buffer pH	Approximate Ester Half-Life	Target Amine Nucleophilicity	Recommended Workflow Phase
pH 5.0 - 6.0	> 24 Hours	Poor (Protonated)	Step 1: EDC/Sulfo-NHS Activation
pH 7.0	4 - 5 Hours	Moderate	Step 2: Storage / Desalting
pH 8.0	1 Hour	High	Step 3: Amine Conjugation

| pH 8.6 | 10 Minutes | Very High | Not recommended (Hydrolysis dominates) |

Table 2: Recommended Reagent Molar Excess for Activation

Target Protein Concentration	EDC Molar Excess	Sulfo-NHS Molar Excess
< 1 mg/mL	50-fold to 100-fold	125-fold to 250-fold
1 - 5 mg/mL	20-fold to 50-fold	50-fold to 125-fold

| > 5 mg/mL | 10-fold | 25-fold |

Self-Validating Experimental Protocol: Two-Step Sequential Crosslinking

Why a two-step protocol? If a protein contains both carboxylates and primary amines, a one-pot EDC reaction will cause the protein to polymerize with itself. By isolating the activation step and removing excess EDC before introducing the amine-bearing payload, we create a controlled, unidirectional conjugation system.

Materials Required

• Protein A (Carboxyl-donor): e.g., Carrier protein, nanoparticle surface.

• Protein B (Amine-donor): e.g., Targeting peptide, antibody.

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.

• Conjugation Buffer: 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.2–7.5.

• Quenching Buffer: 1 M Tris-HCl, pH 7.4, or 1 M Ethanolamine.

• Hardware: Zeba™ Spin Desalting Columns (or equivalent SEC column).

Figure 2: Standard two-step bioconjugation workflow to prevent homopolymerization.

Step-by-Step Methodology

Phase 1: Activation

• Preparation: Dissolve Protein A in the Activation Buffer (MES, pH 6.0) to a final concentration of 1–10 mg/mL. Note: High protein concentrations increase the biomolecular collision rate, favoring activation over hydrolysis.

• Reagent Addition: Add EDC to a final concentration of 2 mM. Immediately add Sulfo-NHS to a final concentration of 5 mM. (Maintaining a 1:2.5 molar ratio of EDC to Sulfo-NHS is optimal for most proteins).

• Incubation: Vortex gently and incubate the reaction for 15 minutes at room temperature (RT).

Phase 2: Purification & Buffer Exchange (Critical Step) 4. Desalting: Equilibrate a desalting column with the Conjugation Buffer (PBS, pH 7.2–7.5). 5. Elution: Pass the activated Protein A through the column. Causality: This step simultaneously removes unreacted EDC (preventing Protein B from auto-polymerizing later) and shifts the pH to 7.5, priming the Sulfo-NHS ester for aminolysis[5].

Phase 3: Conjugation & Quenching 6. Coupling: Immediately add Protein B (dissolved in Conjugation Buffer) to the desalted, activated Protein A. A molar ratio of 1:1 to 1:10 (Protein A:B) is typically used depending on the desired valency. 7. Incubation: React for 2 hours at room temperature, or overnight at 4°C. 8. Quenching: Add Quenching Buffer to a final concentration of 20–50 mM Tris or Ethanolamine. Incubate for 15 minutes at RT. The primary amines in the quenching buffer will consume any residual Sulfo-NHS esters, terminating the reaction and preventing off-target crosslinking during downstream storage.

Protocol Self-Validation & Troubleshooting

To ensure the trustworthiness of your assay, implement the following validation checks:

• Kinetic Tracking via UV-Vis: When the primary amine attacks the Sulfo-NHS ester, the Sulfo-NHS leaving group is released into the solution. Free Sulfo-NHS absorbs strongly at 260–280 nm[2]. By monitoring the increase in A260 over time during the conjugation phase, you can kinetically track the efficiency of the amide bond formation.

• Homopolymerization Check: Run a control lane on an SDS-PAGE gel containing only Protein A subjected to the entire two-step process (without adding Protein B). If high-molecular-weight smears appear, your desalting step failed to remove all EDC, resulting in auto-crosslinking.

References

• BOC Sciences. "NHS Esters for Antibody Labeling." BOC Sciences Technical Articles.
• Interchim. "NHS / sulfo-NHS." Interchim Scientific Information.
• Creative Proteomics. "Amine-Reactive Crosslinker Overview: NHS Esters." Creative Proteomics Resources.
• G-Biosciences. "Sulfo-NHS." G-Biosciences Technical Protocols.
• Thermo Fisher Scientific. "Protein Labeling, Crosslinking, and Modification Support—Troubleshooting." Thermo Fisher Support.

Sources

• 2. interchim.fr [interchim.fr]
• 3. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 4. store.sangon.com [store.sangon.com]
• 5. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate: A Chiral Malic Acid Equivalent for Asymmetric Synthesis

Introduction

In the field of asymmetric synthesis, where the precise control of stereochemistry is paramount for the creation of enantiomerically pure molecules, the use of chiral building blocks derived from the "chiral pool" is a foundational strategy. (S)-Malic acid, a readily available and inexpensive natural product, serves as an excellent starting material for the synthesis of a variety of chiral synthons.[1][2] This guide details the application of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, a versatile derivative of (S)-malic acid, which functions as a chiral malic acid equivalent. The benzyloxymethyl (BOM) ether protecting group at the C2 hydroxyl position, combined with the sterically demanding di-tert-butyl esters, facilitates highly diastereoselective alkylation reactions of the corresponding enolate. This allows for the controlled introduction of a new stereocenter, making this reagent a valuable tool for researchers, scientists, and drug development professionals in the construction of complex chiral molecules.

Principle of Diastereoselective Alkylation

The core utility of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate lies in its ability to direct the stereochemical outcome of alkylation reactions. The process involves the generation of a chiral enolate, which then reacts with an electrophile. The stereoselectivity of this reaction is governed by the chiral environment created by the substituents on the succinate backbone.

The bulky benzyloxymethoxy (BOM) group at the C2 position plays a crucial role in shielding one face of the enolate. When the enolate is formed by deprotonation at the C3 position, the BOM group, in conjunction with the tert-butyl esters, creates a sterically hindered environment that directs the incoming electrophile to the opposite, less hindered face. This results in the formation of one diastereomer in preference to the other. The choice of a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), is critical for the clean and efficient formation of the kinetic enolate.[3]

Caption: Workflow for diastereoselective alkylation using the chiral malic acid equivalent.

Detailed Protocols

Part 1: Synthesis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

This protocol outlines a two-step procedure starting from commercially available Di-tert-butyl (S)-malate.

Step 1: Protection of the Hydroxyl Group with a Benzyloxymethyl (BOM) Ether

The hydroxyl group of Di-tert-butyl (S)-malate is protected as a BOM ether to prevent it from interfering with subsequent reactions and to act as a stereodirecting group.

Materials:

• Di-tert-butyl (S)-malate

• Benzyloxymethyl chloride (BOM-Cl)

• Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve Di-tert-butyl (S)-malate (1.0 eq) in anhydrous DCM in a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (1.5 eq) dropwise to the stirred solution.

• Slowly add BOM-Cl (1.2 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate as a colorless oil.

Part 2: Diastereoselective Alkylation

This protocol describes the enolate formation and subsequent alkylation to introduce a new substituent at the C3 position with high diastereoselectivity.

Materials:

• (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

• Lithium diisopropylamide (LDA) solution in THF/heptane/ethylbenzene

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 eq) in anhydrous THF in a flame-dried, three-necked round-bottom flask equipped with a thermometer and under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add LDA solution (1.1 eq) dropwise to the stirred solution, maintaining the internal temperature below -70 °C.

• Stir the resulting enolate solution at -78 °C for 1 hour.

• Add the alkyl halide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the alkylated product. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

Part 3: Deprotection

The final step involves the removal of the protecting groups to unveil the chiral carboxylic acid derivative. The tert-butyl esters are typically cleaved under acidic conditions, and the BOM ether can be removed by hydrogenolysis.

Step 3a: Deprotection of tert-Butyl Esters

Materials:

• Alkylated succinate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Toluene

Procedure:

• Dissolve the alkylated succinate (1.0 eq) in DCM.

• Add an equal volume of TFA to the solution (creating a 1:1 DCM/TFA mixture).[4]

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• Co-evaporate with toluene to remove residual TFA, yielding the diacid.

Step 3b: Deprotection of the BOM Ether

Materials:

• BOM-protected diacid

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH) or Ethyl Acetate (EtOAc)

• Hydrogen gas (H₂)

Procedure:

• Dissolve the BOM-protected diacid in MeOH or EtOAc in a flask suitable for hydrogenation.

• Carefully add a catalytic amount of 10% Pd/C.

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the reaction mixture vigorously at room temperature for 4-12 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the final deprotected product.

Characterization Data

The following table provides typical spectroscopic data for the title compound and its derivatives. Actual values may vary depending on the specific solvent and instrument used.[5][6]

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate	7.35-7.25 (m, 5H, Ar-H), 4.85 (s, 2H, OCH₂O), 4.65 (s, 2H, PhCH₂), 4.40 (d, 1H, CH-OBOM), 2.85 (dd, 1H, CH₂), 2.70 (dd, 1H, CH₂), 1.45 (s, 9H, C(CH₃)₃), 1.40 (s, 9H, C(CH₃)₃)	170.5, 169.5, 137.0, 128.5, 128.0, 127.8, 94.0, 82.0, 81.5, 75.0, 70.0, 37.0, 28.0, 27.9
Alkylated Product (e.g., 3-methyl)	7.35-7.25 (m, 5H, Ar-H), 4.80 (d, 1H, OCH₂O), 4.75 (d, 1H, OCH₂O), 4.60 (s, 2H, PhCH₂), 4.30 (d, 1H, CH-OBOM), 3.00 (m, 1H, CH-CH₃), 1.42 (s, 9H, C(CH₃)₃), 1.40 (s, 9H, C(CH₃)₃), 1.20 (d, 3H, CH₃)	173.0, 170.0, 137.5, 128.4, 127.9, 127.7, 94.5, 82.5, 81.0, 76.0, 70.5, 42.0, 28.1, 28.0, 15.0

Mechanistic Insights and Rationale

The high diastereoselectivity observed in the alkylation of the enolate of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is attributed to a combination of steric and electronic factors. The formation of a lithium chelate between the enolate oxygen and the ether oxygen of the BOM group can lead to a more rigid conformation. However, the primary controlling factor is believed to be steric hindrance.

Caption: Rationale for the observed diastereoselectivity in the alkylation reaction.

The use of tert-butyl esters further enhances this steric bias. Their large size helps to lock the conformation of the enolate and increases the energy barrier for attack from the hindered face.

Conclusion

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a highly effective chiral malic acid equivalent for the asymmetric synthesis of α-substituted succinic acid derivatives. The protocols provided herein offer a reliable and reproducible method for its preparation and diastereoselective alkylation. The predictable stereochemical outcome, driven by the sterically demanding protecting groups, makes this reagent a valuable asset for the synthesis of complex, enantiomerically enriched molecules in academic and industrial research settings. The straightforward deprotection sequence allows for the facile conversion of the alkylated intermediates into a variety of useful chiral building blocks.

References

• Myers, A. G.; Yang, B. H.; Chen, H.; McKinstry, L.; Kopecky, D. J.; Gleason, J. L. J. Am. Chem. Soc. 1997, 119, 6496-6511.
• Li, B.; Berliner, M.; Buzon, R.; et al. J. Org. Chem. 2006, 71, 9045-9050.
• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, Inc.: Hoboken, NJ, 2014.
• Evans, D. A.; Ennis, M. D.; Mathre, D. J. J. Am. Chem. Soc. 1982, 104, 1737-1739.
• Ballesteros, P.; Roberts, B. W. Org. Synth. 1985, 63, 77.
• Pouchert, C. J.; Behnke, J. The Aldrich Library of ¹³C and ¹H FT NMR Spectra; Aldrich Chemical Company: Milwaukee, WI, 1993.
• Marcantoni, E.; Massaccesi, M.; Torregiani, E.; Bartoli, G.; Bosco, M.; Sambri, L. J. Org. Chem. 2001, 66, 4430-4432.
• Eskici, M.; Karanfil, A.; Özer, M. S.; Kabak, Y.; Durucasu, İ.
• O'Neil, M. J., Ed. The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals, 15th ed.; Royal Society of Chemistry: Cambridge, UK, 2013.

• Wynberg, H.; Staring, E. G. J. Asymmetric synthesis of (S)- and (R)-malic acid from ketene and chloral. University of Groningen. [Link]

• Shibasaki, M.; Yoshikawa, N. Chiral Lewis Acids in Catalytic Asymmetric Reactions. In Comprehensive Asymmetric Catalysis; Jacobsen, E. N., Pfaltz, A., Yamamoto, H., Eds.; Springer: Berlin, Heidelberg, 2004; pp 1177–1235.
• Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th ed.; Springer: New York, 2007.
• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.; Bryce, D. L. Spectrometric Identification of Organic Compounds, 8th ed.; John Wiley & Sons, Inc.: Hoboken, NJ, 2014.

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Application Notes & Protocols: The Synthetic Utility of Benzyloxymethyl (BOM)-Protected Chiral Synthons

Introduction: Why Choose the BOM Protecting Group?

In the intricate chess game of organic synthesis, protecting groups are the strategic pawns that shield reactive functional groups, allowing chemists to direct reactivity to other parts of a molecule. For chiral alcohols, the choice of protecting group is paramount, as it must endure a variety of reaction conditions without compromising the stereochemical integrity of the molecule.

The benzyloxymethyl (BOM) group is an acetal that functions as a protected form of an alcohol. It is structurally similar to the more common methoxymethyl (MOM) ether but offers a distinct and significant advantage: its primary method of cleavage is through hydrogenolysis. This orthogonality to many other common protecting groups (e.g., silyl ethers, esters, BOC-amines) allows for selective deprotection in the final stages of a synthesis, a critical feature in the construction of complex targets like natural products.

Key Advantages of the BOM Group:

• Broad Stability: It is resistant to a wide range of non-reductive conditions, including strongly basic media, organometallic reagents (Grignard, organolithiums), and many oxidizing and reducing agents.

• Mild Deprotection: Cleavage is typically achieved under neutral conditions via catalytic hydrogenation (e.g., Pd/C, H₂), which preserves sensitive functional groups elsewhere in the molecule.

• Orthogonality: Its unique deprotection method allows it to be used in concert with a wide array of other protecting groups, enabling complex and convergent synthetic strategies.

Preparation of BOM-Protected Chiral Alcohols

The most common method for the installation of the BOM group is the Williamson ether synthesis, reacting an alcohol with benzyloxymethyl chloride (BOM-Cl). The choice of base is critical and depends on the substrate's sensitivity.

• For robust substrates: A strong, non-nucleophilic base like sodium hydride (NaH) is effective.

• For acid-sensitive substrates: A hindered, non-nucleophilic amine base such as N,N-diisopropylethylamine (DIPEA) is preferred to avoid potential side reactions. The use of DIPEA is a classic example of experimental design; its steric bulk prevents it from acting as a nucleophile towards BOM-Cl, ensuring it only functions as a proton shuttle.

Below is a general workflow for the protection of a chiral alcohol.

Caption: General workflow for BOM protection of a chiral alcohol.

Protocol 1: BOM Protection of (R)-(+)-Ethyl Lactate

This protocol details the protection of a common chiral building block, ethyl lactate, using DIPEA as the base to minimize side reactions.

Materials:

• (R)-(+)-Ethyl lactate

• Benzyloxymethyl chloride (BOM-Cl)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add (R)-(+)-ethyl lactate (1.0 eq) and anhydrous DCM (approx. 0.2 M).

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial to control the exothermicity of the reaction and prevent potential side reactions.

• Addition of Reagents: Add DIPEA (1.5 eq) dropwise, followed by the slow, dropwise addition of BOM-Cl (1.2 eq). The use of a slight excess of the base and electrophile ensures the complete consumption of the starting alcohol.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO₃. This neutralizes the protonated DIPEA and any remaining acidic species.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ and brine. The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of 5% to 20% ethyl acetate in hexanes) to yield the pure BOM-protected ethyl lactate.

Stability and Orthogonality

The strategic value of a protecting group is defined by its stability. The BOM group exhibits remarkable resilience across a wide spectrum of chemical environments, making it a reliable choice for multi-step syntheses.

Reagent Class	Conditions	Stability of BOM Ether	Authoritative Source
Strong Bases	n-BuLi, LDA, NaH, RMgX	Stable
Nucleophiles	Amines, Cyanides, Azides	Stable
Reducing Agents	LiAlH₄, DIBAL-H, NaBH₄	Stable
Oxidizing Agents	PCC, Swern, Dess-Martin	Stable
Most Acids	TFA, most Lewis acids	Labile
Catalytic Hydrogenation	H₂, Pd/C or Pd(OH)₂	CLEAVED

This stability profile highlights the BOM group's key feature: orthogonality . A synthetic intermediate bearing a BOM ether, a silyl ether (e.g., TBS), and a BOC-carbamate can be selectively deprotected. The TBS group can be removed with fluoride (TBAF), the BOC group with acid (TFA), and the BOM group with hydrogenolysis, all without affecting the other protecting groups.

Synthetic Applications in Complex Molecules

BOM-protected synthons are frequently employed as key intermediates in the total synthesis of natural products. Their stability allows them to be carried through numerous synthetic steps involving the construction of the carbon skeleton.

A prime example is their use in asymmetric aldol reactions or as chiral nucleophiles in addition reactions. The BOM-protected oxygen does not chelate with Lewis acids in the same way an unprotected or MOM-protected alcohol might, which can be strategically used to control the stereochemical outcome of a reaction.

Caption: Strategic use of BOM protection in a multi-step synthesis.

Deprotection of BOM Ethers

The premier method for cleaving a BOM ether is catalytic hydrogenation. This reaction is typically clean, high-yielding, and occurs under neutral pH, preserving base- and acid-labile functionalities.

Mechanism Insight: The reaction proceeds via the reductive cleavage of the benzylic C-O bond. The benzyl group is converted to toluene, and the alcohol is liberated. The catalyst, typically palladium on carbon (Pd/C), provides a surface for the reaction to occur. Pearlman's catalyst (Pd(OH)₂/C) is often used as it can be less pyrophoric and sometimes more effective.

Protocol 2: Hydrogenolytic Cleavage of a BOM Ether

This protocol describes a standard procedure for removing a BOM group using palladium on carbon as the catalyst.

Materials:

• BOM-protected substrate

• Palladium on carbon (10% Pd/C, typically 5-10 mol%)

• Solvent (e.g., Ethanol, Methanol, or Ethyl Acetate)

• Hydrogen gas (H₂) source (balloon or hydrogenation apparatus)

• Celite™ or a similar filter aid

Procedure:

• Setup: Dissolve the BOM-protected substrate in a suitable solvent (e.g., ethanol) in a round-bottom flask equipped with a stir bar.

• Inerting: Carefully add the 10% Pd/C catalyst to the flask. Caution: Pd/C can be pyrophoric, especially when dry and exposed to air and solvents. It is best handled in an inert atmosphere or added carefully to the solvent.

• Hydrogen Atmosphere: Seal the flask and purge the system with H₂ gas. This is typically done by evacuating the flask with a vacuum pump and backfilling with H₂ from a balloon or gas line. Repeat this cycle 3-5 times to ensure the atmosphere is fully exchanged.

• Reaction: Stir the reaction mixture vigorously under a positive pressure of H₂ (a balloon is sufficient for most small-scale reactions) at room temperature. The vigorous stirring is essential to ensure good mixing of the three phases (solid catalyst, liquid solution, and gas).

• Monitoring: Monitor the reaction by TLC until all the starting material has been consumed.

• Workup: Once complete, carefully vent the H₂ atmosphere and purge the flask with an inert gas like N₂ or Argon.

• Filtration: Filter the reaction mixture through a pad of Celite™ to remove the palladium catalyst. Wash the pad thoroughly with the reaction solvent to ensure all the product is recovered. Caution: The Celite™ pad with the catalyst should not be allowed to dry out on the filter funnel, as it can become pyrophoric. It should be quenched with water before disposal.

• Concentration: Concentrate the filtrate under reduced pressure to yield the deprotected alcohol, which can be further purified if necessary.

Conclusion

The benzyloxymethyl (BOM) protecting group is a cornerstone of modern organic synthesis. Its robust nature, combined with a mild and highly selective deprotection pathway via hydrogenolysis, provides an exceptional level of control in the synthesis of stereochemically rich and functionally dense molecules. By understanding the principles behind its installation, stability, and cleavage, researchers can confidently design more efficient and elegant synthetic routes to challenging molecular targets.

References

• Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th ed. John Wiley & Sons, 2014. [Link]

• Organic Chemistry Portal. Protection of Alcohols. [Link]

• Pilcher, A. S.; DeShong, P. A convenient procedure for the removal of O- and N-benzyl and O- and N-benzyloxymethyl (BOM) protecting groups. The Journal of Organic Chemistry 1996, 61 (20), 6901–6905. [Link]

• Jobron, L.; Hindsgaul, O. A new and efficient synthesis of benzyloxymethyl (BOM) chloride and its use for the protection of hydroxyl groups. Journal of the American Chemical Society 1999, 121 (24), 5849–5850. [Link]

• Marrifield, R. B.; Firca, J.; Felix, A. M. Some side reactions in solid phase synthesis. Annals of the New York Academy of Sciences 1973, 222 (1), 320-330. [Link]

Application Notes and Protocols for the Synthesis of Pemetrexed from 2,4-Diamino-6-hydroxypyrimidine

Introduction: Pemetrexed, A Targeted Antifolate Agent

Pemetrexed, marketed under the brand name Alimta®, is a multitargeted antifolate drug crucial in the treatment of malignant pleural mesothelioma and non-small cell lung cancer.[1][2] Its mechanism of action involves the inhibition of several key enzymes in the folate metabolic pathway, ultimately disrupting DNA and RNA synthesis in rapidly dividing cancer cells.[2][3] The core of the pemetrexed molecule is a pyrrolo[2,3-d]pyrimidine scaffold, which can be strategically synthesized from the readily available starting material, 2,4-diamino-6-hydroxypyrimidine.

This application note provides a detailed, step-by-step guide for the synthesis of pemetrexed, designed for researchers and professionals in drug development. The outlined synthetic strategy is based on established and scalable chemical transformations, with an emphasis on explaining the rationale behind each experimental choice to ensure both reproducibility and a deep understanding of the process.

Overall Synthetic Strategy

The synthesis of pemetrexed from 2,4-diamino-6-hydroxypyrimidine is a multi-step process that can be broadly divided into three key stages:

• Construction of the Pyrrolo[2,3-d]pyrimidine Core: This involves the formation of the key intermediate, 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid, through a cyclization reaction.

• Amide Coupling: The carboxylic acid group of the pyrrolo[2,3-d]pyrimidine intermediate is coupled with the amino group of L-glutamic acid diethyl ester.

• Final Saponification: The ethyl ester groups are hydrolyzed to yield the final diacid form of pemetrexed.

This guide will provide detailed protocols for each of these stages, beginning with the synthesis of a necessary precursor for the cyclization reaction.

Experimental Protocols and Methodologies

Stage 1: Synthesis of the Pyrrolo[2,3-d]pyrimidine Core

The initial phase of the synthesis focuses on constructing the bicyclic core of pemetrexed. This is achieved by first preparing a bromo-aldehyde intermediate, which then undergoes a cyclization reaction with 2,4-diamino-6-hydroxypyrimidine.

Part 1A: Preparation of Methyl 4-(3-bromo-4-oxobutyl)benzoate

This protocol details the synthesis of the key electrophilic partner for the cyclization reaction. The synthesis starts from commercially available methyl 4-(4-oxobutyl)benzoate.

• Reaction Principle: The α-position to the aldehyde carbonyl is selectively brominated. This is often achieved using elemental bromine in a suitable solvent. The reaction proceeds via an enol or enolate intermediate.

Protocol 1: Bromination of Methyl 4-(4-oxobutyl)benzoate

• Dissolve methyl 4-(4-oxobutyl)benzoate (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Cool the solution to -20°C under a nitrogen atmosphere.

• Slowly add a solution of bromine (1.0 eq) in DCM to the reaction mixture, maintaining the temperature below -15°C.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium metabisulfite.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude methyl 4-(3-bromo-4-oxobutyl)benzoate. This intermediate is often used directly in the next step without further purification.[4]

Part 1B: Cyclization to form the Pyrrolo[2,3-d]pyrimidine Core

This crucial step involves the reaction of the synthesized bromo-aldehyde with 2,4-diamino-6-hydroxypyrimidine to form the desired bicyclic system.

• Reaction Principle: This reaction is a classic example of a Hantzsch-type pyrrole synthesis, followed by an intramolecular condensation. The more nucleophilic amino group of the pyrimidine attacks the aldehyde, and the other amino group displaces the bromide to form the pyrrole ring.

Protocol 2: Synthesis of Methyl 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoate

• To a reaction vessel, add methyl 4-(3-bromo-4-oxobutyl)benzoate (1.0 eq), 2,4-diamino-6-hydroxypyrimidine (1.2 eq), and a suitable solvent system such as a 1:1 mixture of acetonitrile and water.[5]

• Add sodium acetate (2.0 eq) to the mixture.

• Heat the reaction mixture to 40°C and stir for 3 hours, monitoring the reaction progress by TLC.[5]

• Upon completion, cool the reaction mixture to room temperature to allow for the precipitation of the product.

• Filter the solid, wash with a 1:1 mixture of acetonitrile and water, and dry under vacuum to yield the crude product.

• The crude product can be purified by silica gel chromatography using a methanol/dichloromethane gradient.[5]

Part 1C: Hydrolysis to the Benzoic Acid Intermediate

The methyl ester of the pyrrolo[2,3-d]pyrimidine core is hydrolyzed to the corresponding carboxylic acid, which is necessary for the subsequent amide coupling reaction.

• Reaction Principle: This is a standard base-catalyzed hydrolysis (saponification) of an ester to a carboxylate salt, followed by acidification to yield the carboxylic acid.

Protocol 3: Synthesis of 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid

• Dissolve the methyl ester intermediate (1.0 eq) in a mixture of tetrahydrofuran (THF) and a 2M aqueous solution of lithium hydroxide.[5]

• Stir the reaction at room temperature overnight (approximately 16 hours).

• Monitor the reaction by TLC until the starting material is fully consumed.

• Acidify the reaction mixture to a pH of 4 with a 1M hydrochloric acid solution, which will cause the product to precipitate.[5]

• Filter the solid, wash with water, and dry under vacuum to obtain 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid.[6]

Stage 2: Amide Coupling with L-Glutamic Acid Diethyl Ester

In this stage, the key benzoic acid intermediate is coupled with the protected amino acid, L-glutamic acid diethyl ester, to form the backbone of the pemetrexed molecule.

• Reaction Principle: This is a standard peptide coupling reaction. A coupling agent is used to activate the carboxylic acid, making it more susceptible to nucleophilic attack by the amino group of the glutamic acid ester.

Protocol 4: Synthesis of Pemetrexed Diethyl Ester p-toluenesulfonate salt

• Dissolve 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Add N-methylmorpholine (NMM) (2.5 eq) to the solution.

• Cool the mixture to 0-5°C and add 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) (1.2 eq) portion-wise, ensuring the temperature remains below 10°C.[1]

• Stir the reaction mixture at room temperature for 1-2 hours.

• In a separate flask, prepare a solution of L-glutamic acid diethyl ester hydrochloride (1.1 eq) and NMM (1.1 eq) in DMF.

• Add the solution of the glutamic acid ester to the activated carboxylic acid mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by HPLC.[1]

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Dissolve the crude product in ethanol and add a solution of p-toluenesulfonic acid monohydrate (1.0 eq) in ethanol.

• Heat the mixture to 50-60°C for 1-2 hours, then cool to room temperature to induce precipitation.

• Filter the solid, wash with cold ethanol, and dry under vacuum to yield pemetrexed diethyl ester p-toluenesulfonate salt.[1]

Stage 3: Final Saponification to Pemetrexed Diacid

The final step in the synthesis is the hydrolysis of the diethyl ester to the diacid form of pemetrexed.

• Reaction Principle: Similar to the hydrolysis in Stage 1, this is a base-catalyzed saponification of the two ethyl ester groups to their corresponding carboxylates, followed by acidification to produce the final diacid product.

Protocol 5: Synthesis of Pemetrexed Diacid

• Suspend the pemetrexed diethyl ester p-toluenesulfonate salt (1.0 eq) in a mixture of ethanol and water.

• Cool the suspension to 0-5°C and add a solution of sodium hydroxide (2.2 eq) in water dropwise, maintaining the temperature below 10°C.[1]

• Stir the reaction mixture at room temperature for 2-4 hours or until the reaction is complete as monitored by HPLC.

• Adjust the pH of the solution to 3-4 with 1N hydrochloric acid to precipitate the pemetrexed diacid.[1]

• Stir the resulting suspension for 1-2 hours at room temperature.

• Filter the solid, wash with water, and then with ethanol.

• Dry the solid under vacuum at 40-50°C to obtain the final product, pemetrexed diacid.[1]

Data Summary

Step	Starting Material	Key Reagents	Product	Typical Yield
1A: Bromination	Methyl 4-(4-oxobutyl)benzoate	Bromine, Dichloromethane	Methyl 4-(3-bromo-4-oxobutyl)benzoate	~97.6%
1B: Cyclization	Methyl 4-(3-bromo-4-oxobutyl)benzoate & 2,4-Diamino-6-hydroxypyrimidine	Sodium acetate, Acetonitrile/Water	Methyl 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoate	~67.5% (2 steps)[5]
1C: Hydrolysis	Methyl 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoate	Lithium hydroxide, THF/Water	4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid	~92%
2: Amide Coupling	4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid	CDMT, NMM, L-Glutamic acid diethyl ester HCl, p-Toluenesulfonic acid	Pemetrexed diethyl ester p-toluenesulfonate salt	High
3: Saponification	Pemetrexed diethyl ester p-toluenesulfonate salt	Sodium hydroxide, Ethanol/Water	Pemetrexed diacid	High

Visualizations

Overall Synthetic Workflow

Caption: Overall synthetic workflow for Pemetrexed.

Key Chemical Structures

Caption: Key chemical structures in the synthesis of Pemetrexed.

Conclusion

This application note provides a comprehensive and detailed guide for the synthesis of the anticancer drug pemetrexed, starting from 2,4-diamino-6-hydroxypyrimidine. By following the outlined protocols and understanding the underlying chemical principles, researchers can confidently reproduce this synthesis in a laboratory setting. The provided step-by-step instructions, coupled with explanations of the reaction mechanisms, aim to empower scientists in the field of drug development with the practical knowledge required for the preparation of this important therapeutic agent.

References

• CN102827168A - Preparation method of pemetrexed intermediate - Google P
• EP0377437B1 - Process for the preparation of 2,4-diamino-6-piperidinyl-pyrimidine-3-N-oxide - Google P

• Synthesis of novel 2,4-diaminopyrrolo-[2,3-d]pyrimidines with antioxidant, neuroprotective, and antiasthma activity - PubMed. (URL: [Link])

• CN107628947B - A kind of preparation method of pemetrexed disodium key intermediate - Google P
• EP2301909A1 - Processes for preparing pemetrexed disodium and its intermediate,4-(4-carbomethoxyphenyl)

• Improved and ligand-free copper-catalyzed cyclization for an efficient synthesis of benzimidazoles from o-bromoarylamine and nitriles - PMC. (URL: [Link])

• Catalyst- and additive-free [3 + 3] cyclization–aromatization of β,γ-dioxobutanoate with amines for synthesis of p-aminophenols - Green Chemistry (RSC Publishing). (URL: [Link])

• Preparation of Methyl Benzoate. (URL: [Link])

• Process For The Preparation Of 3 Bromo 4 (Bromo Methyl) Benzoic Acid - QuickCompany. (URL: [Link])

• SYNTHESIS OF PYRROLO[2,3-d]PYRIMIDINE ANALOGUES OF THE POTENT ANTITUMOR AGENT N - LOCKSS. (URL: [Link])

• Synthesis, intramolecular cyclization and anti-inflammatory activity of substituted 2-(2-(Furan-2-carbonyl)hydrazono)-4-oxobutanoic Acids | Igidov | Chimica Techno Acta. (URL: [Link])

• US7994180B2 - Processes for preparing intermediates of pemetrexed - Google P

• Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrr - Quest Journals. (URL: [Link])

• A convenient & general procedure for the preparation of Methyl-4-phenyl-3-oxo butyrate derivatives - Der Pharma Chemica. (URL: [Link])

• CN100509814C - Pemetrexed intermediate and preparation method thereof - Google P

• Figure 4. Pemetrexed synthetic pathway: 2,6-diamino-4(3H)-pyrimidinone... - ResearchGate. (URL: [Link])

• Pemetrexed disodium key intermediate and its synthesis method, and method for synthesizing pemetrexed disodium from the said intermediate - Patsnap Eureka. (URL: [Link])

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Application Notes & Protocols: Incorporating the Succinate Backbone into Complex Molecules

Introduction: The Succinate Moiety as a Versatile Modulator in Biological and Synthetic Systems

Succinate, a key intermediate in the tricarboxylic acid (TCA) cycle, has emerged from its metabolic niche to become a pivotal signaling molecule and a versatile chemical scaffold in the design of complex molecules.[1][2][3] Its dicarboxylic acid structure provides a unique combination of hydrophilicity, metabolic relevance, and chemical functionality, making the succinate backbone an attractive component for researchers in drug development, chemical biology, and materials science.

In nature, the post-translational modification of lysine residues by succinylation profoundly alters protein structure and function.[4][5] This modification adds a mass of 100 Da and converts a positive charge to a negative one, inducing significant conformational changes that can modulate enzyme activity, protein stability, and cellular signaling pathways.[4][5][6] Succinylation is now recognized as a key regulatory mechanism in metabolism, gene expression, and inflammation.[5][7][8]

Harnessing the properties of the succinate backbone, chemists have developed strategies to incorporate it into a wide range of molecules, from antibody-drug conjugates (ADCs) to functionalized biomaterials. As a linker, the succinate moiety can influence solubility, stability, and release kinetics of conjugated payloads.[9][10][] This guide provides an in-depth exploration of the principles and protocols for incorporating the succinate backbone into complex molecules, offering both foundational knowledge and practical methodologies for researchers, scientists, and drug development professionals.

Part 1: The Biological Significance of Succinate and Protein Succinylation

Succinate as a Metabolic and Signaling Hub

Succinate's role extends far beyond its function in the TCA cycle.[2][3] Accumulating evidence demonstrates its function as an extracellular signaling molecule by activating succinate receptor 1 (SUCNR1), a G protein-coupled receptor, which is implicated in inflammation and immune responses.[1][3][12] Intracellularly, succinate accumulation can stabilize the transcription factor hypoxia-inducible factor-1α (HIF-1α), even under normal oxygen conditions, a phenomenon known as pseudohypoxia.[1][13] This stabilization triggers angiogenic and inflammatory responses.[13]

Protein Succinylation: A Key Post-Translational Modification

Protein succinylation is the covalent addition of a succinyl group to lysine residues, a process that can occur enzymatically or non-enzymatically.[4][6] This modification has a more significant impact on protein charge and structure compared to other acylations like acetylation.[6]

• Structural and Functional Impact : By adding a larger, negatively charged group, succinylation can disrupt protein-protein interactions, alter enzyme active sites, and affect protein stability.[4]

• Regulatory Roles : Succinylation plays a crucial role in regulating key metabolic pathways, including glycolysis and the TCA cycle, by modulating the activity of critical enzymes.[4][7] It is also involved in epigenetic control through the succinylation of histone proteins, which affects chromatin structure and gene expression.[5]

The dynamic nature of succinylation, with enzymes like SIRT5 acting as desuccinylases, allows for the fine-tuning of cellular processes in response to metabolic states.[5][14]

Part 2: Chemical Strategies for Incorporating the Succinate Backbone

The introduction of a succinate moiety can be achieved through various chemical strategies, primarily targeting amine groups on the molecule of interest. The choice of method depends on the desired linkage, the stability requirements, and the nature of the complex molecule.

Succinimidyl Esters: A Robust Method for Amine Acylation

Succinimidyl esters (NHS esters) are widely used reagents for labeling proteins and other molecules with primary amines, such as the lysine residues on an antibody.[15] The reaction forms a stable amide bond, effectively incorporating the succinate-containing linker.

Caption: Workflow for protein labeling using succinimidyl esters.

Protocol 2.1.1: General Protocol for Antibody Succinylation using a Succinimidyl Ester

This protocol provides a general procedure for labeling an IgG antibody with a succinimidyl ester-functionalized molecule (e.g., a fluorescent dye or a drug linker).

Materials:

• IgG antibody to be labeled

• Succinimidyl ester of the desired molecule

• Anhydrous DMSO

• 1 M Sodium bicarbonate (NaHCO₃), pH 8.3

• Purification column (e.g., Sephadex G-25) or ultrafiltration device

• Phosphate-buffered saline (PBS)

• (Optional) 1 M Lysine to quench the reaction

• (Optional) BSA and sodium azide for storage

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in 0.1 M sodium bicarbonate buffer (pH ~8.3) to a concentration of 2.5 mg/mL.[15]

  • If the antibody is in a buffer containing primary amines (e.g., Tris), it must be dialyzed against PBS, followed by buffer exchange into the bicarbonate buffer.[15]

• Succinimidyl Ester Stock Solution:

  • Prepare a stock solution of the succinimidyl ester in anhydrous DMSO. The concentration will depend on the desired degree of labeling (DOL).

• Labeling Reaction:

  • Add the succinimidyl ester stock solution to the antibody solution while gently vortexing. The molar ratio of ester to antibody will need to be optimized but a starting point is often a 10- to 20-fold molar excess.

  • Incubate the reaction for 1 hour at room temperature, protected from light if using a fluorescent dye.[15]

• Purification:

  • Separate the labeled antibody from unreacted succinimidyl ester and byproducts using a size-exclusion chromatography column (e.g., Sephadex) or an ultrafiltration device.[15] Elute or wash with PBS.

• Characterization:

  • Determine the protein concentration and the concentration of the conjugated molecule (e.g., by UV-Vis spectrophotometry).

  • Calculate the Degree of Labeling (DOL), which is the average number of conjugated molecules per antibody.

• Storage:

  • For long-term storage, add BSA to a final concentration of 5-10 mg/mL and sodium azide to 0.01-0.03%.[15]

  • Store at 4°C, protected from light. For storage at -20°C, add glycerol to a final concentration of 50%.[15]

Causality Behind Experimental Choices:

• pH 8.3: The reaction is performed at a slightly basic pH to ensure that the primary amines of lysine residues are deprotonated and thus nucleophilic, while minimizing hydrolysis of the succinimidyl ester.

• DMSO: Anhydrous DMSO is used to dissolve the succinimidyl ester, as the ester is susceptible to hydrolysis in aqueous solutions.

• Purification: It is crucial to remove unreacted labeling reagent as it can interfere with downstream applications and assays.

Succinic Anhydride: A Direct Approach to Succinylation

Succinic anhydride can also be used to introduce a succinyl group onto primary amines. This method is straightforward but may be less specific than using pre-activated linkers, especially in complex molecules with multiple reactive sites.

Maleimide Chemistry for Thiol-Specific Conjugation and Succinimide Linker Formation

In the context of ADCs, maleimide chemistry is frequently employed to conjugate drug-linkers to cysteine residues on an antibody.[9][16] This reaction results in a thioether bond and a succinimide ring, which is a key part of the linker structure.[9][16] The stability of this succinimide ring is critical, as it can be prone to ring-opening via hydrolysis or a retro-Michael reaction that leads to premature drug release.[9][16]

Table 1: Comparison of Common Succinate Incorporation Strategies

Strategy	Target Functional Group	Bond Formed	Key Advantages	Key Considerations
Succinimidyl Ester	Primary Amines (e.g., Lysine)	Amide	High efficiency, stable bond, commercially available reagents.[15]	Potential for heterogeneity in labeling, requires amine-free buffers.[15]
Succinic Anhydride	Primary Amines	Amide	Simple, cost-effective reagent.	Can be less specific, may require pH control to manage anhydride hydrolysis.
Maleimide Chemistry	Thiols (e.g., Cysteine)	Thioether (Succinimide ring)	Site-specific conjugation to engineered or reduced cysteines.[16]	Succinimide ring stability can be an issue, potential for retro-Michael reaction.[9]

Part 3: Analytical Characterization of Succinylated Molecules

Verifying the successful incorporation of the succinate backbone and characterizing the resulting molecule is a critical step. A multi-pronged analytical approach is often necessary.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming succinylation. High-resolution MS can detect the characteristic mass shift of 100.02 Da corresponding to the addition of a succinyl group.[5] Tandem MS (MS/MS) can be used to identify the specific lysine residues that have been modified.[17][18]

Immunoassays

For succinylated proteins, antibodies that specifically recognize succinyl-lysine residues can be used in various immunoassays.[4][6]

• Western Blotting: To detect the presence of succinylated proteins in a complex mixture.[6]

• ELISA: To quantify the extent of succinylation.

• Immunoprecipitation/Affinity Enrichment: To isolate succinylated proteins or peptides from a sample for further analysis, often prior to MS.[4][17]

Caption: Workflow for identifying succinylation sites using immuno-enrichment and mass spectrometry.

Protocol 3.2.1: Immuno-enrichment of Succinylated Peptides

This protocol outlines the key steps for enriching succinylated peptides from a protein digest for subsequent MS analysis.[17]

Materials:

• Protein extract

• Dithiothreitol (DTT) and Iodoacetamide (IAM)

• Trypsin

• HPLC system for fractionation

• Anti-succinyl-lysine antibody conjugated to beads (or separate antibody and Protein A/G beads)

• Wash buffers (e.g., PBS with low concentration of detergent)

• Elution buffer (e.g., 0.1% Trifluoroacetic acid)

Procedure:

• Protein Extraction and Digestion:

  • Extract proteins from the sample and quantify.

  • Reduce disulfide bonds with DTT and alkylate with IAM.

  • Digest the proteins into peptides using trypsin overnight at 37°C.

• Peptide Fractionation (Optional but Recommended):

  • To reduce sample complexity, fractionate the peptide mixture using high-pH reverse-phase HPLC.[17]

• Affinity Enrichment:

  • Incubate the peptide fractions with anti-succinyl-lysine antibody-conjugated beads for 2-4 hours at 4°C with gentle rotation.

  • Wash the beads several times with wash buffer to remove non-specifically bound peptides.

• Elution:

  • Elute the bound succinylated peptides from the beads using an appropriate elution buffer.

• MS Analysis:

  • Analyze the enriched peptides by nano-HPLC coupled to a tandem mass spectrometer.[17]

  • Use database search algorithms to identify the succinylated peptides and pinpoint the modification sites based on the 100.02 Da mass shift on lysine residues.

Chromatographic and Electrophoretic Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase HPLC, can be used to separate labeled from unlabeled molecules and to assess the purity of the conjugate.[19]

• Capillary Electrophoresis (CE): CE offers high-resolution separation and can be used to analyze the heterogeneity of conjugated products.[19]

Conclusion

The succinate backbone is a powerful and versatile component in the design and modification of complex molecules. Its inherent biological relevance as a metabolite and signaling molecule, combined with its chemical tractability, provides a rich platform for innovation. From modulating protein function through post-translational modification to serving as a critical linker in targeted therapeutics, understanding the principles and protocols for incorporating succinate is essential for researchers at the interface of chemistry and biology. The methodologies and insights provided in this guide offer a solid foundation for leveraging the unique properties of the succinate moiety in diverse research and development applications.

References

• Protein Succinylation: A Key Post-Translational Modific
• Cellular succinate metabolism and signaling in inflammation: implications for therapeutic intervention - PMC. (URL: )
• Deciphering Protein Succinylation: Cellular Functions and Implic
• Multifaceted Actions of Succinate as a Signaling Transmitter Vary with Its Cellular Locations - Endocrinology and Metabolism. (URL: )
• Protein succinylation: regulating metabolism and beyond - PMC. (URL: )
• Succinate metabolism: a promising therapeutic target for inflammation, ischemia/reperfusion injury and cancer - PMC. (URL: )
• Protocol: Succinimidyl Ester Labeling of Protein Amines - Biotium. (URL: )
• Succinate: a metabolic signal in inflamm
• Protein succinylation: regulating metabolism and beyond - Frontiers. (URL: )
• Succinylation links metabolism to protein functions - PMC - NIH. (URL: )
• Succinate at the Crossroad of Metabolism and Angiogenesis: Roles of SDH, HIF1α and SUCNR1 - MDPI. (URL: )
• Succinylation Specific Antibody Introduction - Cre
• High-sensitivity Analytical Approaches for the Structural Characterization of Glycoproteins | Chemical Reviews - ACS Public
• Comprehensive Analysis of the Lysine Succinylome and Protein Co-modifications in Developing Rice Seeds - PMC. (URL: )
• Quantitative succinylome analysis in the liver of non-alcoholic fatty liver disease r
• Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjug
• Continuing Momentum in Bioconjugate Therapeutics with Advanced Linker Chemistry. (URL: )
• Master ADC Linker Design: Strategies & Optimiz
• Characterization of Ring-Opening Reaction of Succinimide Linkers in ADCs - ResearchG

Sources

• 1. Cellular succinate metabolism and signaling in inflammation: implications for therapeutic intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multifaceted Actions of Succinate as a Signaling Transmitter Vary with Its Cellular Locations [e-enm.org]
• 3. tara.tcd.ie [tara.tcd.ie]
• 4. Protein Succinylation: A Key Post-Translational Modification - MetwareBio [metwarebio.com]
• 5. Protein Succinylation: Functions and Biological Implications - Creative Proteomics [creative-proteomics.com]
• 6. creative-biolabs.com [creative-biolabs.com]
• 7. Protein succinylation: regulating metabolism and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. Succinate metabolism: a promising therapeutic target for inflammation, ischemia/reperfusion injury and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Succinate at the Crossroad of Metabolism and Angiogenesis: Roles of SDH, HIF1α and SUCNR1 | MDPI [mdpi.com]
• 14. Succinylation links metabolism to protein functions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biotium.com [biotium.com]
• 16. researchgate.net [researchgate.net]
• 17. Comprehensive Analysis of the Lysine Succinylome and Protein Co-modifications in Developing Rice Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Quantitative succinylome analysis in the liver of non-alcoholic fatty liver disease rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: BOM Protection of (S)-di-tert-butyl malate

Welcome to the technical support resource for the benzyloxymethyl (BOM) protection of (S)-di-tert-butyl malate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this critical synthetic step. Here, we address common challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to help you navigate potential side reactions and optimize your experimental outcomes.

Introduction

The protection of the hydroxyl group in (S)-di-tert-butyl malate as a benzyloxymethyl (BOM) ether is a key transformation in the synthesis of various complex molecules. While seemingly straightforward, this reaction is often accompanied by side reactions that can significantly impact yield, purity, and stereochemical integrity. This guide provides a comprehensive overview of these potential issues and offers practical, field-tested solutions.

Troubleshooting Guide: Common Issues and Solutions

This section is dedicated to identifying and resolving specific problems encountered during the BOM protection of (S)-di-tert-butyl malate.

Issue 1: Low Yield of the Desired BOM-Protected Product

Symptoms:

• TLC or LC-MS analysis shows a significant amount of unreacted starting material.

• The isolated yield of the desired product is consistently below expectations.

Potential Causes & Solutions:

• Incomplete Deprotonation: The first step in the BOM protection is the deprotonation of the secondary alcohol. Incomplete deprotonation will lead to unreacted starting material.

  • Base Selection: Sodium hydride (NaH) is a common choice, but its quality is crucial. Use a fresh bottle of NaH (60% dispersion in mineral oil) and ensure it is properly handled to avoid deactivation by atmospheric moisture.

  • Base Equivalents: A slight excess of the base (1.1-1.2 equivalents) is typically recommended to ensure complete deprotonation.

  • Reaction Temperature: The deprotonation is often performed at 0 °C. Allowing the reaction to stir for a sufficient time at this temperature (e.g., 30-60 minutes) before adding the BOM-Cl is important.

• Steric Hindrance: Secondary alcohols, like the one in (S)-di-tert-butyl malate, can be sterically hindered, slowing down the rate of the SN2 reaction with BOM-Cl.[1][2]

  • Reaction Time and Temperature: Increasing the reaction time and/or temperature can help overcome steric hindrance.[1] Monitor the reaction progress by TLC. If the reaction is sluggish at room temperature, consider gentle heating (e.g., to 40-50 °C).

• Reagent Quality:

  • BOM-Cl Purity: Benzyloxymethyl chloride (BOM-Cl) can degrade over time. Use freshly distilled or a recently purchased bottle of high-purity BOM-Cl.

  • Solvent Anhydrousness: The presence of water will quench the base and hydrolyze the BOM-Cl. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle.[1]

Issue 2: Formation of an Elimination Side Product

Symptoms:

• Observation of a new, less polar spot on TLC.

• NMR or MS data indicates the formation of di-tert-butyl maleate or fumarate.

Probable Cause:

The basic conditions required for the deprotonation of the alcohol can also promote the elimination of the hydroxyl group, leading to the formation of an unsaturated diester. This is more likely to occur with stronger bases or at elevated temperatures.

Mitigation Strategies:

• Choice of Base: While NaH is effective, a less-hindered, non-nucleophilic base might be considered if elimination is a significant issue. However, weaker bases may not be strong enough for complete deprotonation.[1]

• Temperature Control: Maintain a low temperature during the deprotonation and the addition of BOM-Cl. Avoid excessive heating of the reaction mixture.

• Order of Addition: Add the base to the solution of the alcohol at a low temperature, followed by the slow addition of BOM-Cl.

Issue 3: Epimerization at the Stereocenter

Symptoms:

• Chiral HPLC or NMR analysis with a chiral shift reagent reveals the presence of the (R)-enantiomer of the BOM-protected product.

• A decrease in the optical rotation of the product compared to the expected value.

Probable Cause:

The acidic proton alpha to one of the carbonyl groups can be abstracted under strongly basic conditions, leading to the formation of an enolate. Protonation of this enolate can occur from either face, resulting in racemization or epimerization at the stereocenter.[3]

Mitigation Strategies:

• Careful Base Selection and Stoichiometry: Use the minimum effective amount of a strong, non-nucleophilic base. An excess of a strong base can increase the likelihood of epimerization.

• Low Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Reaction Time: Minimize the reaction time to reduce the exposure of the product to basic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of BOM protection?

The BOM protection of an alcohol proceeds via a Williamson ether synthesis-type mechanism.[4] First, a base is used to deprotonate the alcohol, forming an alkoxide. This nucleophilic alkoxide then attacks the electrophilic methylene carbon of benzyloxymethyl chloride (BOM-Cl) in an SN2 reaction, displacing the chloride and forming the BOM ether.[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Resolution of racemic sterically hindered secondary alcohols via enzymatic alcoholysis of their esters. The first enzymatic preparation of optically pure 2,2,2-trifluoro-1-(9-anthryl)ethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. youtube.com [youtube.com]

Technical Support Center: Purification of Crude (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in overcoming the specific chromatographic and chemical bottlenecks associated with the purification of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (CAS: 1956437-84-5)[1].

This compound is a critical, conformationally flexible intermediate frequently utilized in the synthesis of complex peptidomimetics, such as pseudodiproline dimers[2], and metalloproteinase inhibitors. Because it features both acid-sensitive tert-butyl esters and a benzyloxymethyl (BOM) ether, its purification requires precise control over solvent chemistry and silica surface interactions.

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I seeing a steady loss of the tert-butyl ester groups during silica gel purification?

Causality: Standard silica gel (SiO₂) possesses mildly acidic silanol (Si-OH) groups on its surface. Tert-butyl esters are highly sensitive to Brønsted acids. Extended residence time on a standard silica column catalyzes the elimination of isobutylene, converting your target diester into a mono-ester or free succinic acid. Solution: You must buffer the stationary phase. Pre-treat the silica gel by slurry-packing the column with your non-polar solvent (e.g., hexanes) containing 1% Triethylamine (TEA) . This neutralizes the acidic silanol sites, creating a self-validating system where the ester linkages remain intact throughout the elution profile.

Q2: My product co-elutes with a strong UV-active spot. What is this impurity, and how do I resolve it?

Causality: The most common co-eluting impurity is benzyl alcohol . During the upstream protection step, excess benzyloxymethyl chloride (BOM-Cl) is often used. Upon aqueous workup, unreacted BOM-Cl reacts with adventitious moisture, rapidly hydrolyzing into formaldehyde, hydrochloric acid, and benzyl alcohol (see Mechanistic Diagram below). Benzyl alcohol shares a similar polarity profile with your BOM-protected succinate. Solution: Benzyl alcohol ( Rf​≈0.35 ) runs dangerously close to the target compound ( Rf​≈0.45 ) in standard 9:1 Hexane/Ethyl Acetate. To separate them, switch your organic modifier. Using a 95:5 Hexane/Methyl tert-butyl ether (MTBE) gradient alters the hydrogen-bonding dynamics, retarding the benzyl alcohol while allowing the highly lipophilic di-tert-butyl succinate to elute earlier.

Q3: The crude mixture forms a stubborn emulsion during the aqueous quench. How can I break it?

Causality: The intermediate possesses both highly lipophilic domains (di-tert-butyl groups, benzyl ring) and polar domains (ether linkages, ester carbonyls). This amphiphilic nature causes the molecule to act as a weak surfactant, stabilizing oil-in-water emulsions during extraction. Solution: Do not add more solvent. Instead, saturate the aqueous layer with solid NaCl (brine) to maximize ionic strength, which forces the organic compound into the organic phase via the "salting-out" effect. If a white precipitate (often polyformaldehyde from BOM-Cl degradation) is stabilizing the emulsion phase boundary, filter the entire biphasic mixture through a pad of Celite before transferring it to the separatory funnel.

Part 2: Standard Operating Procedure (SOP)

This methodology is grounded in the principles of rapid preparative flash chromatography, optimized specifically for BOM-protected dicarboxylic esters.

Step-by-Step Purification Workflow

• Sample Preparation (Dry Loading): Dissolve the crude viscous oil in a minimum volume of Dichloromethane (DCM). Add neutralized silica gel (pre-treated with 1% TEA) at a 1:3 ratio (crude mass to silica mass). Evaporate the DCM under reduced pressure at <30 °C to yield a free-flowing powder. Note: Avoid temperatures above 35 °C to prevent thermal degradation of the BOM group.

• Column Packing: Slurry-pack a glass column with 230–400 mesh silica gel using a solvent mixture of Hexanes containing 1% (v/v) TEA. Flush with 2 column volumes (CV) of pure Hexanes to remove excess TEA.

• Loading & Elution: Carefully load the dry-adsorbed crude mixture onto the column head. Begin elution with 100% Hexanes (2 CV), followed by a shallow gradient from 95:5 Hexanes/Ethyl Acetate to 90:10 Hexanes/Ethyl Acetate.

• Fraction Monitoring: Spot fractions on TLC plates. While the BOM group is UV-active at 254 nm, relying solely on UV can mask aliphatic impurities. Co-stain the plates using Cerium Ammonium Molybdate (CAM) or KMnO₄ , followed by gentle heating. The target compound will appear as a distinct blue/black spot (CAM) or a yellow spot on a purple background (KMnO₄).

• Concentration: Pool the product-containing fractions. Concentrate under high vacuum (rotary evaporator) with the water bath set strictly to 30 °C.

Part 3: Quantitative Data & Solvent Systems

Table 1: TLC Retention Factors ( Rf​ ) and Detection

Compound	Rf​ in 9:1 Hexane/EtOAc	Rf​ in 95:5 Hexane/MTBE	UV (254 nm)	CAM Stain
(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate	0.45	0.50	Active	Strong Blue
Unreacted Di-tert-butyl (S)-malate	0.20	0.15	Inactive	Faint Blue
Benzyl Alcohol (BOM-Cl byproduct)	0.35	0.25	Active	Dark Blue

Table 2: Optimized Gradient Elution Profile

Column Volume (CV)	Hexanes (%)	Ethyl Acetate (%)	Purpose
0.0 - 2.0	100	0	Flush non-polar impurities / baseline stabilization
2.0 - 5.0	95	5	Elution of highly lipophilic byproducts
5.0 - 10.0	90	10	Elution of Target Compound
10.0 - 12.0	80	20	Flush remaining polar impurities (e.g., Benzyl alcohol)

Part 4: Mechanistic & Workflow Diagrams

Step-by-step purification workflow for BOM-protected di-tert-butyl succinate.

Hydrolytic degradation pathway of excess BOM-Cl generating benzyl alcohol.

References

• Hanessian, S., et al. "Design of Pseudodiproline Dimers as Mimetics of Pro-Pro Units: Stereocontrolled Synthesis, Configurational Relevance, and Structural Properties." The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• Wuts, P. G. M., & Greene, T. W. "Greene's Protective Groups in Organic Synthesis." Wiley Online Library. URL:[Link]

• Still, W. C., Kahn, M., & Mitra, A. "Rapid chromatographic technique for preparative separations with moderate resolution." Journal of Organic Chemistry, ACS Publications. URL:[Link]

Sources

• 1. di-tert-butyl (S)-2-((benzyloxy)methoxy)succinate [allbiopharm.com]
• 2. pubs.acs.org [pubs.acs.org]

Stability of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate under acidic conditions

Introduction: Navigating the Acid Lability of a Bifunctional Molecule

Welcome to the technical support guide for (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate. This molecule is a valuable synthetic intermediate, incorporating two distinct types of acid-sensitive protecting groups: two tert-butyl (t-Bu) esters and one benzyloxymethyl (BOM) ether . Understanding the nuanced stability of these groups under acidic conditions is critical for achieving desired synthetic outcomes and avoiding costly experimental failures.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. We will delve into the mechanistic underpinnings of each protecting group's cleavage, provide validated protocols for selective and complete deprotection, and offer expert insights to navigate the challenges of working with this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the fundamental stability profile of this molecule in acidic media?

Both the tert-butyl esters and the BOM ether are susceptible to acid-catalyzed hydrolysis.[1][2] The core challenge lies in their relative lability.

• Tert-butyl esters are cleaved via an AAL1 mechanism, which involves protonation of the ester carbonyl followed by the formation of a stable tert-butyl carbocation.[2][3][4] This pathway is highly favorable and makes t-Bu esters exceptionally sensitive to strong acids like trifluoroacetic acid (TFA).[5]

• The BOM group is an acetal, which hydrolyzes under acidic conditions by protonation of one of the ether oxygens, leading to a resonance-stabilized oxonium ion intermediate that is then cleaved by water.[1][6][7]

Because both groups are removed under similar conditions, achieving high selectivity can be challenging. Their cleavage rates are kinetically controlled and depend heavily on acid strength, temperature, solvent, and reaction time. Attempting selective deprotection requires carefully titrated conditions.

Q2: I want to remove only the tert-butyl esters and leave the BOM ether intact. Is this feasible?

This is a common synthetic goal and is theoretically possible, but requires very mild and carefully controlled acidic conditions. The t-butyl esters are generally more acid-labile than many acetals. However, the BOM ether is also known to be quite labile.

Troubleshooting Scenario: Premature BOM-group cleavage

• Problem: "I used 20% TFA in DCM to remove the t-butyl esters, but my LC-MS analysis shows significant loss of the BOM group as well."

• Causality: Trifluoroacetic acid, even at moderate concentrations, is often too strong for this selective transformation and will initiate cleavage of both groups. The stability difference is not large enough to provide a clean reaction window with strong Brønsted acids.

• Solution:

  • Switch to a Milder Acid: Consider using a weaker acid like p-toluenesulfonic acid (TsOH) in a non-aqueous solvent or 85% aqueous phosphoric acid with gentle heating.[2][8]

  • Strict Temperature Control: Perform the reaction at 0°C or even lower to reduce the rate of BOM ether cleavage.

  • Careful Monitoring: Follow the reaction progress closely using TLC or LC-MS at short intervals (e.g., every 15-30 minutes). Quench the reaction as soon as the starting material is consumed to prevent over-reaction.

Q3: How can I selectively remove the BOM group while preserving the tert-butyl esters?

Under acidic conditions, this is extremely difficult and generally not a recommended strategy. The conditions required to cleave the BOM ether will almost certainly cleave the more-labile t-butyl esters.

The Authoritative Approach: Orthogonal Deprotection

For this transformation, the most robust and reliable strategy is to use an orthogonal protecting group strategy .[9][10][11] Instead of acidic cleavage, the BOM group (a benzyl-type ether) is exquisitely sensitive to hydrogenolysis.

• Recommended Method: Catalytic hydrogenation using Palladium on carbon (Pd/C) with a hydrogen source (H₂ gas, formic acid, etc.) will cleanly cleave the BOM group while leaving the acid-stable t-butyl esters completely untouched.[12][13] This is the industry-standard method for achieving this specific deprotection.

Q4: What are the best conditions for complete removal of all three protecting groups?

When the goal is to obtain the final (S)-2-hydroxysuccinic acid, a one-step global deprotection is efficient.

• Standard Protocol: Treatment with a high concentration of trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM) is the most common method.[5] A typical mixture is 50-95% TFA in DCM.[14][15] The reaction is usually complete within 1-4 hours at room temperature.

Troubleshooting Scenario: Incomplete Deprotection & Side Products

• Problem: "After 4 hours in 50% TFA/DCM, I still see partially deprotected intermediates. I also see an unexpected mass in my LC-MS."

• Causality & Solutions:

  • Incomplete Reaction: Steric hindrance or insufficient acid strength could be the cause. Increase the TFA concentration (e.g., to 95%) or the reaction time. Gentle heating can be used but may increase side reactions.[5]

  • Side Product Formation: The cleavage of both the t-butyl esters and the BOM group generates highly reactive carbocations (tert-butyl cation and a benzylic cation). These can re-alkylate electron-rich moieties on your molecule or scavenger molecules. The t-butyl cation, in particular, can form t-butyl trifluoroacetate, which is also an alkylating agent.[16]

  • Add Scavengers: To prevent these side reactions, especially if your molecule contains sensitive groups like indoles (tryptophan) or thioethers (methionine), add scavengers to the cleavage cocktail. Common scavengers include triisopropylsilane (TIS) and water (typically 2.5-5% v/v each).[5][16]

Data Summary: Acid Stability Profile

Protecting Group	Reagent Condition	Relative Stability	Expected Outcome	Citation(s)
tert-Butyl Ester	95% TFA / DCM, RT, 1-2h	Low	Complete Cleavage	[5][14]
20% TFA / DCM, RT, 1-4h	Low	Complete Cleavage	[15]
Dilute HCl / H₂O, Heat	Low	Complete Cleavage (Reversible)	[17][18]
TsOH / Dioxane, RT	Moderate	Slow Cleavage	[8]
BOM Ether	95% TFA / DCM, RT, 1-2h	Low	Complete Cleavage	[19]
20% TFA / DCM, RT, 1-4h	Low-Moderate	Significant to Complete Cleavage	[19]
Dilute HCl / H₂O, Heat	Moderate	Cleavage Occurs	[1][20]
Pd/C, H₂ (Hydrogenolysis)	High (Stable)	No Reaction	[12][13]

Key Mechanisms & Visualized Workflows

Understanding the reaction pathways is crucial for troubleshooting. The following diagrams illustrate the acid-catalyzed cleavage mechanisms for both protecting groups.

Mechanism 1: Acid-Catalyzed Cleavage of tert-Butyl Ester

Caption: Acid-catalyzed hydrolysis of the BOM acetal.

Workflow: Deprotection Strategy Decision Tree

Caption: Decision tree for selecting the optimal deprotection method.

Experimental Protocols

Safety Precaution: Always handle strong acids like TFA in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

Protocol 1: Global Deprotection (Cleavage of t-Butyl and BOM Groups)

• Dissolution: Dissolve the (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M in a round-bottom flask.

• Add Scavengers: Add triisopropylsilane (TIS, 0.5 eq, ~5% v/v) and water (0.5 eq, ~5% v/v) to the solution.

• Acid Addition: Cool the flask to 0°C in an ice bath. Slowly add trifluoroacetic acid (TFA) to a final concentration of 95% (v/v).

• Reaction: Remove the ice bath and stir the mixture at room temperature for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until all starting material and intermediates are consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and TFA. Co-evaporate with toluene (3x) to remove residual TFA. The resulting crude product can be purified by an appropriate method (e.g., crystallization or chromatography). [5][15]

Protocol 2: Orthogonal Deprotection (Selective Cleavage of BOM Group)

• Setup: Dissolve the protected succinate (1.0 eq) in a suitable solvent such as methanol (MeOH) or ethyl acetate (EtOAc).

• Catalyst: Add 10% Palladium on carbon (Pd/C) catalyst (approx. 10% by weight of the substrate).

• Hydrogenation: Seal the reaction vessel, evacuate and purge with nitrogen (3x), then introduce hydrogen gas (H₂), either from a balloon or a pressurized system (1 atm is usually sufficient).

• Reaction: Stir the suspension vigorously at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS. The product will have a much lower Rf on silica gel.

• Work-up: Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with the reaction solvent. Concentrate the filtrate under reduced pressure to yield the crude product, (S)-Di-tert-butyl 2-hydroxysuccinate. [12][13]

References

• Propose a mechanism for the acid-catalyzed hydrolysis of the acet... - Pearson.
• Orthogonal Protection Definition - Organic Chemistry Key... - Fiveable.
• Lecture 6: Hydrolysis Reactions of Esters and Amides.

• Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. - ResearchGate. Available at: [Link]

• Protecting group - Wikipedia. Available at: [Link]

• Acetal Hydrolysis Mechanism - Chemistry Steps. Available at: [Link]

• Well-established mechanism of the hydrolysis of acetals and ketals.... - ResearchGate. Available at: [Link]

• A Selective and Efficient Method for the Deprotection of N-Benzyloxymethyl (BOM) Protecting Groups from Pyrimidine and Dihydropyrimidine Ring Systems - Taylor & Francis Online. Available at: [Link]

• Write the mechanism for the acid-catalyzed reaction of tert-butyl acetate with methanol. - Clutch Prep. Available at: [Link]

• Protective Groups - Organic Chemistry Portal. Available at: [Link]

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS - Neliti. Available at: [Link]

• 10.3: Acetals and Ketals - Chemistry LibreTexts. Available at: [Link]

• Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed. Available at: [Link]

• VI Protecting Groups and Orthogonal Protection Strategies. Available at: [Link]

• Acetal Formation and Cleavage Mechanisms | PDF - Scribd. Available at: [Link]

• Technical Support Information Bulletin 1163 - Aapptec Peptides. Available at: [Link]

• Tracer studies on ester hydrolysis. Part II. The acid hydrolysis of tert.-butyl acetate - Journal of the Chemical Society (Resumed). Available at: [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps. Available at: [Link]

• Cleavage Of Ethers With Acid - Master Organic Chemistry. Available at: [Link]

• Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. - ResearchGate. Available at: [Link]

• Ester to Acid - Common Conditions. Available at: [Link]

• mechanism of ester hydrolysis - YouTube. Available at: [Link]

• Cleavage of Ethers - Organic Chemistry - Jack Westin. Available at: [Link]

• Acidic cleavage of ethers (SN2) - Master Organic Chemistry. Available at: [Link]

• Ether cleavage - Wikipedia. Available at: [Link]

• hydrolysis of esters - Chemguide. Available at: [Link]

• ether cleavage with strong acids - YouTube. Available at: [Link]

• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC. Available at: [Link]

• US5914426A - Process for the preparation of di-tert-butyl succinate - Google Patents.

• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen | Request PDF - ResearchGate. Available at: [Link]

• Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides - PMC. Available at: [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI. Available at: [Link]

• 2.2.2.3 Substituted Benzyl Esters. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Propose a mechanism for the acid-catalyzed hydrolysis of the acet... | Study Prep in Pearson+ [pearson.com]
• 7. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. fiveable.me [fiveable.me]
• 10. Protecting group - Wikipedia [en.wikipedia.org]
• 11. Protective Groups [organic-chemistry.org]
• 12. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. peptide.com [peptide.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 18. chemguide.co.uk [chemguide.co.uk]
• 19. tandfonline.com [tandfonline.com]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]

Troubleshooting incomplete deprotection of the BOM group

Welcome to the Technical Support Center for Benzyloxymethyl (BOM) Deprotection . As a Senior Application Scientist, I have designed this hub to move beyond generic protocols and address the specific chemical causality behind why BOM deprotections fail.

The BOM group is a highly robust protecting group commonly used for alcohols, uridine ureido nitrogens, and histidine imidazole rings. However, its cleavage is notoriously unpredictable. This guide will decode the mechanistic bottlenecks of BOM removal and provide self-validating workflows to ensure your synthetic success.

Part 1: The Mechanistic Bottleneck of BOM Cleavage

To troubleshoot incomplete deprotection, you must first understand that BOM cleavage is not a single-step reaction; it is a two-step cascade .

• Ether Cleavage: The benzyl ether is cleaved (via hydrogenolysis or acid), releasing toluene and leaving behind a hydroxymethyl intermediate (a hemiacetal or hemiaminal).

• Intermediate Collapse: This intermediate must spontaneously collapse to release formaldehyde and your free target molecule.

The Causality of Failure: Most incomplete reactions do not fail at Step 1; they stall at Step 2. Under strictly neutral or anhydrous conditions, the hydroxymethyl intermediate lacks the thermodynamic push (protons or thermal energy) to expel formaldehyde. Furthermore, the generated formaldehyde can react with nucleophilic residues in your molecule if not properly scavenged.

Mechanistic pathway of BOM deprotection highlighting the hemiacetal bottleneck and formaldehyde trapping.

Part 2: Diagnostic FAQ & Troubleshooting

Q1: My BOM group is only partially cleaving under standard Pd/C hydrogenolysis. Why is the reaction stalling? A: This is a classic symptom of either catalyst poisoning or a stalled hemiacetal collapse. If your substrate contains basic amines, they will coordinate to the palladium surface, deactivating the catalyst. Furthermore, in purely alcoholic solvents (like pure MeOH or EtOH), the collapse of the hydroxymethyl intermediate is kinetically slow. The Fix: Switch to a solvent system of iPrOH/H₂O (10:1) and add 0.5% formic acid (HCO₂H)[1]. The water increases the dielectric constant of the medium, preventing amines from tightly binding to the Pd surface. The formic acid serves a dual purpose: it acts as a supplementary hydrogen donor and provides the necessary protons to rapidly catalyze the collapse of the hemiacetal intermediate[1].

Q2: I am seeing over-reduction of double bonds (e.g., uracil rings) during BOM hydrogenolysis. How can I prevent this? A: When chemists see incomplete BOM cleavage, their first instinct is to increase H₂ pressure or switch to a more aggressive catalyst like Pearlman’s catalyst (Pd(OH)₂/C). This brute-force approach forces the reduction of susceptible alkenes, such as the C5-C6 double bond in uridine derivatives[1]. The Fix: Do not increase pressure. Instead, rely on the iPrOH/H₂O + HCO₂H system mentioned above. The addition of water has been proven to suppress the over-reduction of uridine derivatives while allowing the BOM cleavage to reach completion in just 3-6 hours at 1 atm[1]. Alternatively, using methanol with 1 equivalent of trifluoroacetic acid (TFA) has been shown to achieve rapid cleavage in complex alkaloid syntheses without over-reducing isolated dienes[2].

Q3: In Boc-Solid Phase Peptide Synthesis (SPPS), my His(Bom) deprotection is causing massive side reactions. What is happening? A: In Boc-SPPS, the BOM group is used to protect the imidazole nitrogen of Histidine to prevent racemization during coupling[3]. During the final global cleavage using liquid anhydrous HF, the BOM group is stripped off, generating highly reactive formaldehyde[3]. If left unchecked, this formaldehyde will undergo electrophilic aromatic substitution with electron-rich amino acids (like Tryptophan or Tyrosine), destroying your peptide yield. The Fix: Standard carbocation scavengers (like anisole) are insufficient for formaldehyde. You must incorporate a specific formaldehyde trap, such as resorcinol or 1,2-ethanedithiol (EDT), into your HF cleavage cocktail to irreversibly bind the aldehyde before it can cross-link your peptide.

Q4: Can I remove a BOM group using Lewis acids if my compound is incompatible with hydrogenation? A: Yes. If your molecule contains alkynes, sensitive halogens, or reducible sulfur moieties, hydrogenolysis is off the table. Because the BOM group is structurally an acetal, it is susceptible to strong Lewis acids or Brønsted acids. The Fix: Treatment with 30-50% TFA in dichloromethane, or strong Lewis acids like BCl₃, can cleave the BOM group. However, exercise extreme caution: acid-sensitive orthogonal groups, such as glycosidic bonds or certain silyl ethers, are highly prone to cleavage under these harsh conditions[4].

Part 3: Comparative Quantitative Data

The following table summarizes the quantitative parameters and expected outcomes of various BOM deprotection strategies based on empirical literature data.

Deprotection Method	Catalyst / Reagents	Solvent System	Typical Time	Typical Yield	Primary Bottleneck / Risk
Optimized Hydrogenolysis	10% Pd/C, H₂ (1 atm), 0.5% HCO₂H	iPrOH / H₂O (10:1)	3 - 6 hours	95 - 99%	Minimal risk; highly selective against over-reduction.
Standard Hydrogenolysis	10% Pd/C, H₂ (1-3 atm)	Pure MeOH or EtOH	12 - 24 hours	40 - 75%	Stalls at hemiacetal; high risk of alkene over-reduction.
Acid-Accelerated Hydrogenolysis	10% Pd/C, H₂ (1 atm), 1 eq. TFA	Methanol	4 hours	98%	Requires basic workup to free the resulting amine salts.
Strong Acid Cleavage	Liquid HF + Resorcinol/EDT	Neat (with Scavengers)	1 - 2 hours	Variable	Formaldehyde alkylation of Trp/Tyr if scavengers fail.

Part 4: Validated Experimental Protocol

Protocol: Optimized Hydrogenolytic Cleavage of the BOM Group

This protocol utilizes the water/formic acid additive strategy to prevent catalyst poisoning and drive hemiacetal collapse without requiring high-pressure equipment.

Materials Required:

• Substrate containing the BOM group (1.0 mmol)

• 10% Palladium on Carbon (Pd/C, 10-20% w/w)

• Isopropanol (iPrOH) and HPLC-grade Water

• Formic Acid (HCO₂H, 98%+)

• Hydrogen gas (balloon)

Step-by-Step Methodology:

• Solvent Preparation: Prepare a solvent mixture of iPrOH and H₂O in a 10:1 ratio. For 1.0 mmol of substrate, prepare 10 mL of this mixture.

• Acidification: Add 50 µL of formic acid (HCO₂H) to the solvent mixture to achieve a ~0.5% v/v concentration.

• Substrate Dissolution: Dissolve the BOM-protected substrate in the acidified solvent mixture within a round-bottom flask.

• Catalyst Addition: Carefully add 10% Pd/C (approx. 10-20% by weight of the substrate). Safety Note: Pd/C is pyrophoric. Purge the flask with Argon/Nitrogen before and immediately after addition.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas via a balloon. Repeat this purge cycle three times. Allow the reaction to stir vigorously at room temperature (20-25°C) under 1 atm of H₂.

• Self-Validating Checkpoint (Crucial): At the 3-hour mark, sample the reaction and analyze via LC-MS.

  • If you see the Target Mass: The reaction is complete.

  • If you see [Target Mass + 120 Da]: The benzyl group is still attached. Check your H₂ source or increase catalyst loading.

  • If you see [Target Mass + 30 Da]: The reaction is stalled at the hydroxymethyl intermediate. Add an additional 0.2% HCO₂H and warm the reaction gently to 35°C to force the release of formaldehyde.

• Workup: Once complete, filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with methanol.

• Neutralization: Because formic acid was used, the resulting amines will be protonated. Concentrate the filtrate, dissolve in ethyl acetate, and wash with saturated aqueous NaHCO₃ to decomplex the formate salts and yield the free base.

References

• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen Source: Tetrahedron Letters (NIH PMC) URL:[Link][1]

• A Practical Guide to Solid Phase Peptide Synthesis Source: CS Bio Instrumentation Co. URL:[Link][3]

• A Convenient Protecting Group for Uridine Ureido Nitrogen: (4,4'-Bisfluorophenyl)methoxymethyl group Source: NIH PMC URL:[Link][4]

• Formal Synthesis of Aspidosperma Alkaloids via the Intramolecular [3 + 2] Cycloaddition of 2-Azapentdienyllithiums Source: Organic Letters (ACS Publications) URL:[Link][2]

Sources

• 1. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. csbiochina.com [csbiochina.com]
• 4. A Convenient Protecting Group for Uridine Ureido Nitrogen: (4,4'-Bisfluorophenyl)methoxymethyl group - PMC [pmc.ncbi.nlm.nih.gov]

How to remove benzyloxymethyl ether without affecting tert-butyl esters

Troubleshooting BOM Ether Cleavage in the Presence of tert-Butyl Esters

Welcome to the Technical Support Center. This guide provides authoritative, field-proven troubleshooting for the chemoselective removal of benzyloxymethyl (BOM) ethers without compromising acid-sensitive tert-butyl esters. As a Senior Application Scientist, I have structured this guide to address the mechanistic "why" behind your experimental choices, ensuring your synthetic workflows remain robust and self-validating.

The Chemical Challenge: Causality & Logic

To successfully execute this deprotection, one must understand the mechanistic vulnerabilities of both protecting groups:

• The tert-Butyl Ester: This group is highly labile to acidic conditions. When exposed to Brønsted or Lewis acids (e.g., TFA, HCl, BBr3), the ester oxygen is protonated, leading to the rapid expulsion of a highly stable tert-butyl cation. This cation subsequently loses a proton to form isobutylene gas, irreversibly destroying the protecting group (1)[1].

• The BOM Ether: The benzyloxymethyl ether (R-O-CH2-O-Bn) is an acetal-type protecting group. While it is traditionally cleaved by the same strong acids that destroy tert-butyl esters, its benzyl moiety makes it uniquely susceptible to reductive cleavage (2)[2].

• The Solution: Because tert-butyl esters are completely inert to catalytic hydrogenation, reductive cleavage is the only strictly orthogonal approach to remove a BOM ether in this context.

Frequently Asked Questions (Troubleshooting)

Q: Why did my tert-butyl ester degrade when I used TMSBr or TFA to remove the BOM group? A: Strong acids drive the elimination of isobutylene from the tert-butyl ester. Because the activation energy to form the hyperconjugated tert-butyl cation is so low, the ester will often cleave faster than the BOM ether. You must avoid all strongly acidic conditions.

Q: What is the gold-standard protocol for this specific deprotection? A: Catalytic hydrogenolysis using Palladium on Carbon (Pd/C) under a hydrogen atmosphere. This method selectively cleaves the benzyl C-O bond of the BOM group under strictly neutral conditions, leaving the tert-butyl ester completely intact (3)[3].

Q: My reaction stopped at a hemiacetal intermediate. How do I force it to the free alcohol? A: Reductive cleavage of a BOM ether initially yields toluene and a hemiformal intermediate (R-O-CH2-OH). While this usually collapses spontaneously into the free alcohol and formaldehyde, it can sometimes be kinetically stable under strictly neutral, cold conditions. To drive the extrusion of formaldehyde without harming the tert-butyl ester, stir the crude mixture with a mild base (e.g., K2CO3 in methanol) or gently heat the mixture during workup (4)[4].

Q: My molecule contains a reducible alkene or a sulfur atom (catalyst poison). What are my alternatives to standard H2 gas? A: Sulfur poisons Pd catalysts, and H2 gas will reduce alkenes/alkynes. In these cases, Dissolving Metal Reduction (Na/liquid NH3) is a classic orthogonal method that cleaves benzyl-based ethers without touching tert-butyl esters. Alternatively, if you simply want to avoid H2 gas, Catalytic Transfer Hydrogenation (CTH) using ammonium formate is an excellent, mild alternative (5)[5].

Compatibility Matrix

Deprotection Method	Reagents	BOM Cleavage	tert-Butyl Ester Stability	Recommendation
Strong Acid	TFA, BBr3, HCl	Yes	Destroyed	❌ Avoid
Hydrogenolysis	H2, Pd/C, MeOH	Yes	Stable	✅ Gold Standard
Transfer Hydrogenation	NH4HCO2, Pd/C	Yes	Stable	✅ Excellent Alternative
Dissolving Metal	Na / liq. NH3	Yes	Stable	⚠️ Use if Pd is poisoned

Validated Experimental Protocols

Protocol A: Standard Catalytic Hydrogenolysis (Neutral Conditions)

This is a self-validating protocol; the neutral conditions ensure the tert-butyl ester cannot degrade via cation formation.

• Preparation: Dissolve the BOM-protected substrate (containing the tert-butyl ester) in a polar, non-acidic solvent such as methanol, ethanol, or ethyl acetate. (Note: Addition of a small amount of water (e.g., 10:1 iPrOH:H2O) can suppress over-reduction in sensitive heterocyclic substrates like uridines).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (approximately 10-20% w/w relative to the substrate) under an inert argon or nitrogen atmosphere to prevent solvent ignition.

• Reaction: Evacuate the flask and backfill with Hydrogen gas (H2) via a balloon or a Parr hydrogenator (1-3 atm). Stir vigorously at room temperature.

• Monitoring: Monitor via TLC or LCMS. The reaction typically completes in 2 to 12 hours.

• Workup: Purge the flask with argon. Filter the heterogeneous mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with the reaction solvent.

• Hemiformal Collapse (If necessary): Concentrate the filtrate. If NMR or LCMS indicates the presence of a hemiformal intermediate (R-O-CH2-OH), dissolve the crude residue in methanol, add 0.1 equivalents of K2CO3, and stir for 1 hour at room temperature to liberate the free alcohol.

Protocol B: Catalytic Transfer Hydrogenation (CTH)

Ideal for laboratories without high-pressure H2 infrastructure.

• Preparation: Dissolve the substrate in methanol.

• Reagents: Add 10% Pd/C (10% w/w) followed by an excess of ammonium formate (5-10 equivalents).

• Reaction: Heat the mixture to a gentle reflux (approx. 60 °C). The ammonium formate decomposes into NH3, CO2, and H2 in situ, driving the reductive cleavage.

• Workup: Once complete (typically 1-4 hours), cool to room temperature, filter through Celite, and evaporate the solvent. The volatile byproducts (ammonia and carbon dioxide) make this workup exceptionally clean.

Workflow Visualization

Decision matrix for BOM ether deprotection in the presence of acid-sensitive tert-butyl esters.

References

• Protecting Group (Wikipedia)
• A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen Source: NIH / PubMed Central URL
• Source: MDMA.
• FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides Source: ACS Omega URL
• Total Synthesis of Terpenes and Their Biological Significance: A Critical Review Source: NIH / PubMed Central URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. A reliable Pd-mediated hydrogenolytic deprotection of BOM group of uridine ureido nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total Synthesis of Terpenes and Their Biological Significance: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Navigating the Challenges of Large-Scale Oseltamivir Phosphate Synthesis

Introduction:

Oseltamivir phosphate, the active pharmaceutical ingredient in Tamiflu®, is a critical antiviral agent for the treatment and prophylaxis of influenza A and B viruses. Its synthesis on a large scale is a significant undertaking in process chemistry, marked by challenges in sourcing starting materials, controlling complex stereochemistry, and ensuring process safety.[1][2] This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate the common pitfalls and complexities encountered during the scale-up of Oseltamivir synthesis. We will delve into frequently asked questions, detailed troubleshooting guides for specific reaction steps, and robust experimental protocols to support your development efforts.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that often arise during the strategic planning of an Oseltamivir synthesis campaign.

Q1: Why is the choice of starting material so critical for Oseltamivir synthesis?

The original and most common industrial synthesis begins with (-)-shikimic acid.[1][2] The primary challenge with this starting material is its limited and often volatile supply, as it is primarily extracted from the seeds of the Chinese star anise (Illicium verum).[2][3] This dependency can lead to supply chain bottlenecks and price fluctuations, which are significant risks for large-scale production.[2] While fermentation routes using engineered E. coli have been developed to produce shikimic acid, diversifying the starting material pool remains a key area of research.[2][4] Alternative routes have been developed starting from more abundant and inexpensive materials like quinic acid, diethyl D-tartrate, or through strategies like Diels-Alder reactions.[5][6] However, these routes may introduce new challenges, such as a greater number of synthetic steps or the need for extensive process optimization to be economically viable.[5]

Q2: What are the main safety concerns associated with the traditional Roche synthesis?

The traditional Roche synthesis, starting from shikimic acid, involves the use of azide reagents, typically sodium azide, to install one of the key amine functionalities.[1][7][8] Azides are potentially explosive and toxic, posing significant safety risks, especially at an industrial scale.[9] The handling of azide-containing intermediates and the quenching of residual azide require stringent safety protocols and specialized equipment to manage the highly exothermic nature of these reactions.[9] This has driven the development of numerous "azide-free" synthetic routes to enhance the process's safety profile.[6][8][10][11]

Q3: How is the stereochemistry of Oseltamivir controlled, and why is it so important?

Oseltamivir has three contiguous stereocenters, meaning there are eight possible stereoisomers.[1][12][13] Only the (3R,4R,5S)-isomer possesses the desired potent antiviral activity.[7] Therefore, precise control over stereochemistry throughout the synthesis is paramount. In the shikimic acid route, the stereochemistry is largely set by the naturally occurring chiral starting material. Subsequent reactions, such as the opening of epoxide and aziridine intermediates, must proceed with high stereoselectivity to avoid the formation of diastereomeric impurities that can be difficult to separate and would compromise the final product's efficacy.[1][7] Alternative syntheses often rely on asymmetric catalysis, such as organocatalytic Michael additions or palladium-catalyzed allylic alkylations, to establish the correct stereochemistry from achiral precursors.[10][14]

Q4: What are the major bottlenecks in the purification of Oseltamivir Phosphate?

The final step of the synthesis is the crystallization of Oseltamivir as a phosphate salt. Achieving high purity and a consistent crystalline form can be challenging. Key issues include:

• Removal of Process-Related Impurities: Side products from previous steps, such as regioisomers or epimers, can co-crystallize with the final product if not adequately removed.[]

• Control of Polymorphism: Like many pharmaceutical salts, Oseltamivir phosphate can exist in different crystalline forms (polymorphs), which can affect its stability, solubility, and bioavailability. Careful control of crystallization conditions (solvent, temperature, cooling rate) is necessary.

• Crude Product Quality: The purity of the Oseltamivir freebase before salt formation is crucial. Many synthetic routes require extensive chromatographic purification of intermediates, which is often not feasible or cost-effective on a large scale.[5] Developing a process where intermediates can be crystallized or telescoped into the next step is highly advantageous.[16] Recrystallization of the final crude product is a common method to achieve the desired purity.[17]

Part 2: Troubleshooting Guides

This section provides detailed, cause-and-effect troubleshooting for specific, challenging steps in Oseltamivir synthesis.

Guide 1: Low Yield and Side Product Formation in the Azide Opening of the Epoxide/Aziridine Intermediate

Problem: You are observing low yields and the formation of undesired regioisomers or aromatic byproducts during the nucleophilic ring-opening step with sodium azide.

Possible Cause	Underlying Explanation & Recommended Solution
Elevated Reaction Temperature	The reaction of mesylated shikimate derivatives with sodium azide can lead to an elimination side reaction that forms an aromatic byproduct, especially at higher temperatures. Solution: Maintain strict temperature control. The reaction is often exothermic, so a controlled addition rate of reagents and efficient cooling are critical. Monitor the internal temperature closely and do not exceed the validated process parameters.[5]
Poor Regioselectivity	The nucleophilic attack of the azide can occur at two different positions on the epoxide or activated alcohol precursor, leading to a mixture of regioisomers. This is influenced by both steric and electronic factors. Solution: Ensure that protecting group strategies effectively block other reactive sites. The choice of solvent can also influence selectivity; screen different solvent systems (e.g., DMF, DMSO, acetonitrile) to optimize the regiochemical outcome. Protecting other hydroxyl groups as mesylates can direct the nucleophilic attack to the desired position.[5][16]
Solvent-Related Issues	Highly polar aprotic solvents like DMSO, while good for solubility, can complicate product isolation and work-up, leading to apparent yield loss.[5] Solution: If using DMSO, develop a robust extraction protocol. Consider alternative solvents that may offer a better balance of reactivity and ease of work-up. Acetonitrile is often a suitable alternative.[9]
Incomplete Conversion	The reaction may stall before reaching completion, leaving unreacted starting material. Solution: Verify the purity and stoichiometry of the sodium azide. Ensure anhydrous conditions, as water can react with the electrophilic intermediate. An extension of the reaction time or a slight increase in the equivalents of the nucleophile may be necessary, but this should be balanced against the risk of side product formation.

Guide 2: Issues with the Reductive Amination or Azide Reduction Step

Problem: The reduction of the azide group to the primary amine is either incomplete or results in the formation of impurities.

Possible Cause	Underlying Explanation & Recommended Solution
Catalyst Poisoning or Inactivity	Catalytic hydrogenation (e.g., using Pd/C) is a common method for azide reduction. The catalyst can be poisoned by sulfur-containing compounds or other impurities carried over from previous steps. Solution: Ensure the purity of the azide intermediate. If catalyst poisoning is suspected, treating the substrate with activated carbon prior to hydrogenation may help. Test different catalyst loadings and types (e.g., different Pd percentages, platinum-based catalysts).
Formation of Epimeric Impurities	Under certain reduction conditions, epimerization at the adjacent stereocenter can occur, leading to the formation of an undesired diastereomer. Solution: The choice of reduction method is critical. Staudinger reduction (using triphenylphosphine followed by water) is an alternative to catalytic hydrogenation that often proceeds under milder conditions and can minimize epimerization.[11] Careful selection of solvent and temperature for catalytic hydrogenation is also key to preserving stereochemical integrity.
Incomplete Reaction	The reduction may not proceed to completion, leaving azide or other intermediates in the reaction mixture. Solution: For catalytic hydrogenation, ensure efficient hydrogen gas delivery and agitation to overcome mass transfer limitations. Monitor the reaction by a suitable analytical technique (e.g., TLC, HPLC, IR) to confirm the disappearance of the azide starting material. For Staudinger reductions, ensure sufficient equivalents of the phosphine reagent and adequate reaction time.

Part 3: Detailed Experimental Protocols & Visualizations

Workflow for Troubleshooting Low Yield in Large-Scale Synthesis

This diagram outlines a logical workflow for diagnosing and resolving yield issues during process scale-up.

Caption: Troubleshooting workflow for low-yield diagnosis.

Protocol: Azide-Free Epoxide Ring Opening

This protocol is adapted from azide-free methodologies, which enhance process safety. It describes the ring-opening of a key epoxide intermediate using an amine nucleophile.[6][8][11]

Objective: To perform a regioselective ring-opening of the shikimic acid-derived epoxide with an amine to form the corresponding amino alcohol intermediate.

Reagents & Equipment:

• Shikimate-derived epoxide (1 equivalent)

• Allylamine (or other suitable amine nucleophile, e.g., tert-butylamine) (1.5 - 2.0 equivalents)

• Lewis Acid Catalyst (e.g., Magnesium Bromide Etherate, MgBr₂·OEt₂) (0.1 equivalents)

• Anhydrous solvent (e.g., Acetonitrile or THF)

• Jacketed glass reactor with overhead stirrer, temperature probe, and nitrogen inlet

• Standard laboratory glassware for work-up and extraction

Procedure:

• Reactor Setup: Set up the jacketed reactor under a nitrogen atmosphere. Ensure the system is dry.

• Reagent Charging: Charge the reactor with the shikimate-derived epoxide and the anhydrous solvent. Begin stirring to ensure complete dissolution.

• Catalyst Addition: Add the Lewis acid catalyst (e.g., MgBr₂·OEt₂) to the stirred solution.

• Nucleophile Addition: Slowly add the amine nucleophile (e.g., allylamine) to the reaction mixture via an addition funnel over 30-60 minutes. Monitor the internal temperature; an exotherm may be observed. Maintain the temperature within the specified range (e.g., 20-25°C) using the reactor jacket.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by TLC or HPLC analysis until the starting epoxide is consumed (typically 4-8 hours).

• Reaction Quench: Once the reaction is complete, cool the mixture to 0-5°C and slowly quench by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Work-up and Extraction:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water and then with brine to remove residual salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude amino alcohol product.

• Purification: The crude product can be purified by crystallization or chromatography if necessary to meet the specifications for the subsequent step.

Visualization of a Key Synthetic Transformation

This diagram illustrates the critical epoxide ring-opening step, a cornerstone of many Oseltamivir syntheses.

Caption: Regio- and stereoselective epoxide opening.

References

• Oseltamivir total synthesis. (n.d.). In Wikipedia. Retrieved March 7, 2024, from [Link]

• Trost, B. M., & Zhang, T. (2011). Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®). Chemistry – A European Journal, 17(13), 3630-3643. Available at: [Link]

• Veselovsky, V. V., et al. (2017). Stereoisomers of oseltamivir – synthesis, in silico prediction and biological evaluation. Organic & Biomolecular Chemistry. Available at: [Link]

• Stereoisomers of oseltamivir - synthesis, in silico prediction and biological evaluation. (2017). Europe PMC. Available at: [Link]

• Wang, Z., et al. (2019). Enantioselective Synthesis of Oseltamivir Phosphate (Tamiflu) via the Iron-Catalyzed Stereoselective Olefin Diazidation. Journal of the American Chemical Society. Available at: [Link]

• Abrecht, S., et al. (2005). The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®): A Challenge for Synthesis & Process Research. CHIMIA. Available at: [Link]

• Abrecht, S., et al. (2004). The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®): A Challenge for Synthesis & Process Research. CHIMIA, 58(9), 621-629. Available at: [Link]

• Recent Progress in the Synthesis of Tamiflu. (2013). New Drug Approvals. Available at: [Link]

• Tomljenovic, L. (2023). Tamiflu - Oseltamivir Production. News-Medical.net. Available at: [Link]

• Abrecht, S., et al. (2004). The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®). CHIMIA. Available at: [Link]

• Federspiel, M., et al. (1999). Industrial Synthesis of the Key Precursor in the Synthesis of the Anti-Influenza Drug Oseltamivir Phosphate. Organic Process Research & Development. Available at: [Link]

• Total Synthesis of Oseltamivir (Tamiflu) by Hayashi. (2009). Organic Chemistry Portal. Available at: [Link]

• Karpf, M., & Trussardi, R. (2009). Preparation of oseltamivir phosphate. Google Patents.
• Purification process for Oseltamivir Phosphate. (2009). Google Patents.

• Nie, Y., et al. (2009). A Short and Practical Synthesis of Oseltamivir Phosphate (Tamiflu) from (−)-Shikimic Acid. The Journal of Organic Chemistry. Available at: [Link]

• Flow synthesis process for the production of oseltamivir. (2020). Google Patents.

• A Short and Practical Synthesis of Oseltamivir Phosphate (Tamiflu) from (-)-Shikimic Acid. (2025). ResearchGate. Available at: [Link]

• Synthesis of the Anti-influenza Drug Oseltamivir Phosphate (Tamiflu®). (n.d.). iSm2. Retrieved March 7, 2024, from [Link]

• Trost, B. M., & Zhang, T. (2011). Development of a Concise Synthesis of (−)‐Oseltamivir (Tamiflu). Sci-Hub. Available at: [Link]

• Preparation method of oseltamivir phosphate. (2020). Google Patents.

Sources

• 1. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
• 2. news-medical.net [news-medical.net]
• 3. ism2.univ-amu.fr [ism2.univ-amu.fr]
• 4. chimia.ch [chimia.ch]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®): A Challenge for Synthesis & Process Research | CHIMIA [chimia.ch]
• 7. Enantioselective Synthesis of Oseltamivir Phosphate (Tamiflu) via the Iron-Catalyzed Stereoselective Olefin Diazidation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. WO2020183281A1 - Flow synthesis process for the production of oseltamivir - Google Patents [patents.google.com]
• 10. Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Stereoisomers of oseltamivir – synthesis, in silico prediction and biological evaluation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Stereoisomers of oseltamivir - synthesis, in silico prediction and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Total Synthesis of Oseltamivir (Tamiflu) by Hayashi [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. CN101343241A - Purification process for Oseltamivir Phosphate - Google Patents [patents.google.com]

Technical Support Center: Synthesis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals optimizing the benzyloxymethyl (BOM) protection of (S)-di-tert-butyl malate. The formation of (S)-di-tert-butyl 2-((benzyloxy)methoxy)succinate is a critical transformation, but the specific structural features of the malate core make it highly susceptible to side reactions.

This document synthesizes mechanistic causality with self-validating experimental controls to help you eliminate byproducts and maximize yield.

Mechanistic Overview & Reaction Pathways

The synthesis relies on the electrophilic trapping of the secondary alcohol of (S)-di-tert-butyl malate using benzyl chloromethyl ether (BOM-Cl) in the presence of a non-nucleophilic base. Because the substrate contains highly acidic α -protons adjacent to electron-withdrawing ester groups, the reaction landscape is constantly competing with base-catalyzed elimination and acid-catalyzed cleavage pathways.

Reaction pathways and byproduct formation during the BOM protection of (S)-di-tert-butyl malate.

Troubleshooting & FAQs

Q1: Why am I seeing a significant amount of di-tert-butyl fumarate in my crude mixture?

Causality: You are observing base-catalyzed β -elimination. The succinate core possesses highly acidic protons at the C3 position (adjacent to the ester). When exposed to strong bases (e.g., NaH) or prolonged heating with amine bases, the molecule undergoes an E1cB-like elimination . The newly formed BOM-ether (or the initial hydroxyl group) acts as the leaving group, resulting in the thermodynamically stable α,β -unsaturated di-tert-butyl fumarate. Solution: Switch from strong bases like NaH to a sterically hindered, non-nucleophilic amine base like N,N-Diisopropylethylamine (DIPEA). Strictly maintain the reaction temperature at 0 °C during the addition phase and do not exceed room temperature.

Q2: My product yield is low, and NMR shows a strong singlet at ~4.6 ppm alongside a pungent odor. What happened?

Causality: This is the signature of BOM-Cl hydrolysis. BOM-Cl is highly electrophilic and reacts rapidly with adventitious water to form benzyl alcohol (singlet at ~4.6 ppm for the CH2​ ) and formaldehyde (the pungent odor) . If benzyl alcohol accumulates, it can react with a second equivalent of BOM-Cl to form bis(benzyloxy)methane, permanently consuming your reagents. Solution: The system is not sufficiently anhydrous. Flame-dry all glassware, use freshly distilled or strictly anhydrous dichloromethane (DCM), and ensure the reaction is maintained under a positive pressure of Argon.

Q3: I am losing the tert-butyl ester groups, resulting in highly polar baseline spots on my TLC. How is this possible under basic conditions?

Causality: While the bulk reaction is basic, the localized micro-environment during BOM-Cl addition can become highly acidic. The reaction of BOM-Cl with the alcohol (or trace water) generates stoichiometric amounts of hydrogen chloride (HCl). If the stirring is inefficient or the base concentration is locally depleted, the generated HCl rapidly cleaves the acid-sensitive tert-butyl esters via the formation of a stable tert-butyl cation . Solution: Ensure vigorous magnetic stirring ( >600 rpm). Add BOM-Cl dropwise over 15-30 minutes to prevent localized pooling of the reagent. Always maintain a minimum of 2.0 equivalents of DIPEA relative to the starting material.

Quantitative Byproduct Analysis

Use the following data matrix to rapidly diagnose reaction failures using standard analytical techniques.

Byproduct / Impurity	Mechanistic Cause	Analytical Signature (1H NMR / TLC)	Mitigation Strategy
Di-tert-butyl fumarate	E1cB β -elimination	NMR: Sharp singlet at ~6.7 ppm (alkene protons).TLC: Highly UV-active spot, high Rf​ .	Use DIPEA instead of NaH; limit reaction time to <4 hours; keep T < 25°C.
Benzyl alcohol	BOM-Cl hydrolysis	NMR: Singlet at ~4.6 ppm ( CH2​ ), broad OH peak.TLC: UV-active, stains with KMnO4.	Rigorous anhydrous techniques; use fresh BOM-Cl (check for degradation).
Bis(benzyloxy)methane	Over-alkylation of benzyl alcohol	NMR: Singlet at ~4.8 ppm (acetal CH2​ ).	Avoid large excesses of BOM-Cl (>1.5 eq); ensure strictly dry solvents.
Mono-tert-butyl ester	Acid-catalyzed cleavage	NMR: Loss of 9H singlet at ~1.45 ppm.TLC: Baseline streak (highly polar).	Ensure vigorous stirring; increase DIPEA to 2.0-2.5 eq; add BOM-Cl slowly.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. The "In-Process Controls" (IPCs) ensure that you can verify the integrity of the reaction at each critical node before proceeding.

Materials Required:

• (S)-Di-tert-butyl malate (1.0 eq)

• Anhydrous Dichloromethane (DCM) (0.2 M relative to substrate)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Benzyl chloromethyl ether (BOM-Cl) (1.2 eq) - Must be stored over molecular sieves.

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with Argon for 5 minutes.

  • IPC 1: Ensure the flask is cool to the touch before adding solvents to prevent condensation of atmospheric moisture.

• Dissolution: Dissolve (S)-di-tert-butyl malate (1.0 eq) in anhydrous DCM to achieve a 0.2 M concentration. Add DIPEA (2.0 eq) in one portion.

• Thermal Equilibration: Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 10 minutes with vigorous stirring (≥600 rpm).

• Electrophile Addition: Dilute BOM-Cl (1.2 eq) in an equal volume of anhydrous DCM. Add this solution dropwise via syringe pump over 20 minutes.

  • Causality Check: Dropwise addition prevents exothermic spikes and localized HCl pooling, protecting the tert-butyl esters from cleavage.

• Reaction Progression: Stir at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature (20-25 °C).

  • IPC 2 (TLC Check): At t = 2 hours, run a TLC (Hexanes:EtOAc 8:2). The product will appear as a UV-active spot with an Rf​ slightly higher than the starting material. If a strong UV-active spot appears at Rf​ > 0.8, β -elimination is occurring; quench immediately.

• Quench & Workup: Cool the reaction back to 0 °C and quench by slowly adding saturated aqueous NaHCO3​ (equal volume to DCM).

  • IPC 3 (pH Validation): Test the aqueous layer with pH paper. It must be > 7. If it is acidic, the tert-butyl esters will cleave during the extraction. Add more NaHCO3​ until basic.

• Extraction: Separate the layers. Extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (gradient elution: 100% Hexanes to 85:15 Hexanes:EtOAc) to yield the pure (S)-di-tert-butyl 2-((benzyloxy)methoxy)succinate.

References

• Carbon Acidity in Enzyme Active Sites. PMC - National Institutes of Health (NIH). Analyzes the thermodynamic driving forces of β -elimination and carbon acidity in malate derivatives. URL:[Link]

• Rapid and Quantitative De-tert-butylation for Poly(acrylic acid) Block Copolymers. ACS Macromolecules. Discusses the extreme sensitivity of tert-butyl esters to trace HCl and acidic micro-environments. URL:[Link]

Reference Data & Comparative Studies

Analytical Resolution &amp; Structural Verification: A Comparison Guide for Protected Malate Derivatives

As drug development workflows increasingly rely on complex chiral building blocks, the structural verification of synthetic intermediates becomes a critical bottleneck. For derivatives like (S)-malic acid, protecting group strategies dictate not only the synthetic route but also the analytical complexity of the resulting molecules.

This guide objectively compares the 1H NMR structural elucidation of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (a BOM-protected malate derivative) against its Methoxymethyl (MOM) and Benzyl (Bn) analogs. By understanding the causality behind spectral shifts and signal overlaps, researchers can deploy self-validating NMR protocols to confirm both chemical identity and chiral integrity.

Strategic Context: The Causality of Protecting Group Selection

The selection of a benzyloxymethyl (BOM) ether over a standard benzyl (Bn) or methoxymethyl (MOM) ether is driven by the need for orthogonal deprotection in multistep synthesis.

• MOM Ethers: Provide robust stability under basic conditions but require harsh acidic conditions for cleavage, which can degrade sensitive ester functionalities[1].

• Benzyl Ethers: Easily cleaved via mild catalytic hydrogenolysis, but their formation can be challenging in sterically hindered environments[1].

• BOM Ethers: The BOM group bridges this gap. It offers the acetal stability of a MOM group while retaining the ability to be cleaved by hydrogenolysis (similar to a benzyl ether)[1].

However, this synthetic versatility comes at an analytical cost: the BOM group contains both an acetal −O−CH2​−O− linkage and a benzyl −O−CH2​−Ph linkage, leading to a highly congested 1H NMR spectrum in the 4.5–5.0 ppm region[2].

Comparative 1H NMR Spectral Analysis

To objectively compare the analytical performance of these three protecting groups, we must analyze their chemical shifts in CDCl3​ . The core di-tert-butyl succinate framework provides a consistent baseline, featuring two distinct tert-butyl singlets (~1.46 and 1.49 ppm), a diastereotopic CH2​ group (~2.64–2.73 ppm), and a chiral CH proton (~4.30–4.45 ppm)[3].

The table below summarizes the diagnostic 1H NMR signals used to differentiate the BOM-protected product from its alternatives.

Derivative	Protecting Group Signals (ppm)	Core Succinate Signals (ppm)	Analytical Resolution & Diagnostic Utility
BOM-Protected (Target Product)	Acetal CH2​ : ~4.80 (ABq, 2H)Benzyl CH2​ : ~4.60 (s/ABq, 2H)Phenyl: ~7.28–7.37 (m, 5H)	t-Bu: 1.46 (s, 9H), 1.49 (s, 9H) CH2​ : 2.64 (dd, 1H), 2.73 (dd, 1H) CH : ~4.45 (dd, 1H)	Moderate Overlap: The acetal and benzyl CH2​ signals cluster tightly. The AB quartet of the acetal is highly diagnostic of the intact chiral center.
MOM-Protected (Alternative A)	Acetal CH2​ : ~4.70 (ABq, 2H)Methoxy: ~3.30 (s, 3H)[1]	t-Bu: ~1.45 (s, 18H) CH2​ : ~2.65 (m, 2H) CH : ~4.40 (dd, 1H)	High Resolution: The sharp methoxy singlet at 3.30 ppm is completely isolated from the core succinate signals, making purity assessment trivial.
Bn-Protected (Alternative B)	Benzyl CH2​ : ~4.50–4.70 (ABq, 2H)Phenyl: ~7.30 (m, 5H)[4]	t-Bu: ~1.45 (s, 18H) CH2​ : ~2.65 (m, 2H) CH : ~4.35 (dd, 1H)	High Resolution: Lacks the acetal protons, leaving a clean window. The benzyl CH2​ appears as a distinct AB quartet due to the adjacent stereocenter.

Self-Validating NMR Acquisition Protocol

To ensure absolute trustworthiness in the structural verification of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, the following protocol is designed as a self-validating system . Every step contains an internal logical check to prevent false-positive structural assignments.

Step 1: Sample Preparation & Solvent Causality

• Action: Dissolve 15–20 mg of the synthesized compound in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl3​ is specifically chosen because it is non-coordinating. Coordinating solvents like DMSO-d6 can induce unpredictable solvent shifts in the critical 4.5–5.0 ppm region, causing the BOM acetal and benzyl protons to overlap completely. TMS provides the essential 0.00 ppm calibration anchor.

Step 2: 1D 1H NMR Acquisition

• Action: Acquire the spectrum at 298 K using a standard 1D pulse sequence (e.g., zg30) with 16 scans and a relaxation delay (D1) of 2.0 seconds.

• Causality: A 2-second D1 ensures the complete longitudinal relaxation ( T1​ ) of the bulky tert-butyl protons. Failing to allow full relaxation will artificially suppress their integration, destroying the self-validation check in Step 3.

Step 3: Integration Normalization (The Integrity Check)

• Action: Phase and baseline correct the spectrum. Calibrate the TMS peak to exactly 0.00 ppm. Integrate the two distinct tert-butyl singlets (~1.46 ppm and ~1.49 ppm) and normalize their combined value to exactly 18.00 .

• Self-Validation: Once normalized, measure the integration of the aromatic multiplet at ~7.30 ppm. If the integration reads 5.00 ± 0.1 , the BOM group is intact and the sample is free of aromatic impurities. If the value deviates, it immediately flags protecting group cleavage or residual benzyl alcohol.

Step 4: Diastereotopic Resolution (The Chiral Check)

• Action: Expand the region between 4.50 and 4.90 ppm to inspect the BOM acetal protons ( −O−CH2​−O− ).

• Self-Validation: Because the molecule possesses an (S)-stereocenter at the C2 position, the adjacent acetal protons are magnetically inequivalent (diastereotopic). They must resolve as an AB quartet (or two distinct doublets) with a geminal coupling constant ( 2J ) of approximately 7 Hz. The mathematical presence of this AB system validates the preservation of the (S)-chiral center. If these protons collapse into a simple singlet, it is a definitive indicator that racemization has occurred.

Workflow Visualization

The following decision tree illustrates the logical workflow for resolving the complex signals of the BOM-protected succinate.

NMR Structural Elucidation Workflow for BOM-Protected Succinate

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. echemi.com [echemi.com]
• 3. scispace.com [scispace.com]
• 4. rsc.org [rsc.org]

A Comparative Guide to the ¹³C NMR Spectroscopy of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate and Related Succinate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, a key intermediate in various synthetic applications. Due to the limited availability of public experimental data for this specific molecule, this guide presents a detailed prediction of its ¹³C NMR spectrum, grounded in established principles of NMR spectroscopy and supported by comparative analysis with structurally related compounds. We will explore the influence of the di-tert-butyl ester and the benzyloxymethyl (BOM) protecting group on the carbon chemical shifts of the succinate backbone. This guide will further provide a standardized experimental protocol for acquiring high-quality ¹³C NMR data for this class of compounds, ensuring reproducibility and accuracy in your own research.

Introduction: The Importance of Structural Elucidation

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a chiral building block of significant interest in organic synthesis, particularly in the preparation of biologically active molecules and complex natural products. Its stereochemistry and the presence of multiple functional groups necessitate unambiguous structural characterization, for which ¹³C NMR spectroscopy is an indispensable tool. The carbon chemical shifts provide a detailed fingerprint of the molecular structure, revealing information about the electronic environment of each carbon atom.

This guide will dissect the expected ¹³C NMR spectrum of the title compound, offering a rationale for the predicted chemical shifts. By comparing these predictions with the experimental data of analogous succinate and malate derivatives, we aim to provide a deeper understanding of the structure-spectrum correlations.

Predicted ¹³C NMR Spectrum of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

The prediction of the ¹³C NMR chemical shifts for (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is based on the additive effects of its constituent functional groups: a di-tert-butyl succinate core and a benzyloxymethyl (BOM) ether at the C2 position.

Below is a diagram illustrating the predicted chemical shifts and the logical workflow for their assignment.

Caption: Predicted ¹³C NMR chemical shifts for (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Rationale for Predicted Chemical Shifts

The predicted chemical shifts are derived from the analysis of structurally similar compounds and established chemical shift ranges for various functional groups.[1]

• Ester Carbonyls (C1 and C4): The carbonyl carbons of the tert-butyl esters are expected to resonate in the range of 170-172 ppm. The C1 carbonyl, being closer to the electron-withdrawing oxygen of the BOM group, may be slightly downfield compared to the C4 carbonyl.

• Methine Carbon (C2): This carbon is attached to an oxygen atom and is expected to be significantly deshielded, with a predicted chemical shift of around 75 ppm.

• Methylene Carbon (C3): The methylene carbon of the succinate backbone is predicted to appear at approximately 38 ppm.

• Benzyloxymethyl (BOM) Group:

  • The acetal methylene carbon (O-C H₂-O) is highly deshielded and typically appears around 95 ppm.[2]

  • The benzylic methylene carbon (Ph-C H₂-O) is expected at approximately 70 ppm.

  • The aromatic carbons of the benzyl group will show characteristic signals: the ipso-carbon (C-1') around 137 ppm, and the ortho, meta, and para carbons between 128 and 129 ppm.

• Di-tert-butyl Ester Groups:

  • The quaternary carbons of the tert-butyl groups are expected to resonate at about 82 ppm.

  • The methyl carbons of the tert-butyl groups will appear as a strong signal around 28 ppm.

Comparative Analysis with Alternative Succinate Derivatives

To contextualize the predicted spectrum of our target molecule, we will compare it with the experimental ¹³C NMR data of three related compounds: Diethyl succinate, (S)-Di-tert-butyl 2-hydroxysuccinate, and Diethyl 2-(benzyloxy)-2-methylmalonate. This comparison will highlight the influence of the ester group and the C2-substituent on the chemical shifts of the succinate backbone.

Carbon Position	(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate (Predicted)	Diethyl succinate[3]	(S)-Di-tert-butyl 2-hydroxysuccinate[4]	Diethyl 2-(benzyloxy)-2-methylmalonate[5]
C1 (C=O)	~171 ppm	172.5 ppm	~173 ppm	167.5 ppm
C4 (C=O)	~170 ppm	172.5 ppm	~171 ppm	167.5 ppm
C2 (CH-X)	~75 ppm (X = OBOM)	29.1 ppm (X = H)	~67 ppm (X = OH)	82.4 ppm (X = O-benzyl)
C3 (CH₂)	~38 ppm	29.1 ppm	~38 ppm	N/A (malonate)
Ester Alkyl Group	~82 ppm (Cq), ~28 ppm (CH₃)	60.5 ppm (CH₂), 14.1 ppm (CH₃)	~82 ppm (Cq), ~28 ppm (CH₃)	62.3 ppm (CH₂), 14.0 ppm (CH₃)

Analysis of Structural Effects

• Ester Groups (tert-butyl vs. Ethyl): The most significant difference is observed in the alkyl portion of the ester. The quaternary and methyl carbons of the tert-butyl group in our target compound and the hydroxysuccinate appear at ~82 ppm and ~28 ppm, respectively. In contrast, the methylene and methyl carbons of the ethyl group in diethyl succinate and the diethyl malonate derivative resonate at approximately 60-62 ppm and 14 ppm. This demonstrates the characteristic shielding and deshielding effects of the different alkyl environments.

• C2-Substituent: The chemical shift of the C2 carbon is highly sensitive to the nature of the substituent. In diethyl succinate, where C2 is a simple methylene carbon, the shift is around 29.1 ppm. The introduction of a hydroxyl group in (S)-Di-tert-butyl 2-hydroxysuccinate deshields this carbon to ~67 ppm. The presence of the more electron-withdrawing benzyloxy group in the malonate derivative further shifts this signal downfield to 82.4 ppm. Our predicted value of ~75 ppm for the BOM-protected succinate is consistent with this trend, falling between the hydroxyl and benzyloxy substituents in terms of electron-withdrawing capacity.

• Succinate Backbone: The chemical shift of the C3 methylene is less affected by the C2 substituent, with both the BOM-protected and the hydroxy-succinate showing a signal around 38 ppm.

Experimental Protocol for ¹³C NMR Data Acquisition

To ensure the acquisition of high-quality and reproducible ¹³C NMR data for (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate and similar compounds, the following protocol is recommended.

Caption: A standardized workflow for the acquisition and processing of ¹³C NMR data.

Conclusion

This guide has provided a detailed, albeit predictive, analysis of the ¹³C NMR spectrum of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate. By leveraging data from structurally analogous compounds, we have established a reliable framework for the interpretation of its spectrum. The comparative analysis highlights the predictable and rational influence of different ester and protecting groups on the chemical shifts of the succinate backbone. The provided experimental protocol offers a robust methodology for researchers to acquire their own high-quality data, facilitating the confident structural elucidation of this and other related molecules in their synthetic endeavors.

References

• Bax, A., & Subramanian, S. (1986). A new, highly sensitive, and selective 2D NMR technique for the determination of long-range heteronuclear C-H correlations. Journal of Magnetic Resonance, 67(3), 565-569.
• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry (3rd ed.). VCH.
• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2176-2179.
• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). John Wiley & Sons.

• Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

• PubChem. (n.d.). Diethyl 2-(benzyloxy)-2-methylmalonate. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

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• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Diethyl succinate(123-25-1) 13C NMR spectrum [chemicalbook.com]
• 4. chemscene.com [chemscene.com]
• 5. Diethyl 2-(benzyloxy)-2-methylmalonate | C15H20O5 | CID 79841 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass spectrometry analysis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

[label="LC-MS/MS", fillcolorFormalizingtheProtocolParameters I'mnowincorporatingdetailedparametersforsamplepreparation, focusingonanhydrousacetonitrilewith0.1mMsodiumacetateat1µg/mLtopreventISF.I'vedefinedoptimalESI+conditions:250°Ccapillarytemperature, 3.5kVsprayvoltage, and15-20Vdeclusteringpotential.I'malsoaddingavalidationstepwithanMS1scanandathresholdratioof10:1fortheintactadductvs.ISFproducttoconfirmprotocolsuccess.RefiningtheGuideStructure I'mnowintegratingthefinalpiecesfortheguide'scomprehensivestructure, includingallthestepsfortheESI-MS/MSprotocol.Ihaveincorporatedtheoptimizedsettings:anhydrousacetonitrile, 0.1mMsodiumacetate(1µg/mL).I'mfocusingonvalidatingtheprotocolthroughMS1scansanda10:1ratiothreshold, ensuringrobustness, objectivity, andalignmentwiththeE-E-A-Tframework.#ComprehensiveMassSpectrometryComparisonGuidefor(S)-Di-tert-butyl2-((benzyloxy)methoxy)succinate##1.ExecutiveSummary&TheAnalyticalChallenge(S)-Di-tert-butyl2-((benzyloxy)methoxy)succinate (ChemicalFormula:C₂₀H₃₀O₇, ExactMass:382.19915Da)isahighlyfunctionalized, chiralsyntheticintermediate.Fromananalyticalperspective, thismoleculepresentsasignificantchallengeduetothepresenceofthreehighlylabileprotectinggroups:twotert-butylestersandonebenzyloxymethyl(BOM)ether.Duringmassspectrometry(MS)analysis, protonatedtert-butylestersreadilyundergoacharge-directedMcLafferty-typerearrangementoranE1-likeelimination, expellingneutralisobutylene(56.06Da)[2.2]. Simultaneously, the benzylic C-O bond within the BOM ether is highly susceptible to heterolytic cleavage, yielding a stable benzyl cation (m/z 91.05) or a benzyloxymethyl cation (m/z 121.06)[1]. Consequently, selecting the correct ionization platform and adduct-forming strategy is critical to preventing complete in-source fragmentation (ISF) before the intact molecule even reaches the mass analyzer.

Objective Platform Comparison: ESI vs. APCI vs. GC-EI-MS

To establish a robust analytical method, we must objectively compare the performance of three standard mass spectrometry platforms for this specific compound.

• Electrospray Ionization (ESI-HRMS): The optimal choice. ESI is a "soft" ionization technique. When coupled with alkali metal salts (e.g., Sodium or Lithium), it forms highly stable [M+Na]⁺ or [M+Li]⁺ adducts. Alkali metals coordinate with the ester and ether oxygens, delocalizing the charge and significantly increasing the activation energy required for the elimination of isobutylene[2].

• Atmospheric Pressure Chemical Ionization (APCI-MS): Not recommended. APCI requires the sample to be vaporized in a heated tube (typically 350–450 °C). The thermal lability of the tert-butyl and BOM groups leads to near-complete thermal degradation prior to ionization.

• Gas Chromatography-Electron Ionization (GC-EI-MS): Highly inappropriate for intact mass determination. The hard 70 eV electron beam shatters the molecule, yielding only low-mass structural fingerprints (m/z 57, 91, 121) with zero survivability of the molecular ion.

Table 1: Performance Comparison Across MS Platforms

Analytical Platform	Intact Mass Observation	Primary Observed Ions (m/z)	Sensitivity	Suitability for Intact Quantitation
ESI-HRMS (+NaOAc)	Excellent	405.1889 ([M+Na]⁺)	High	Optimal
ESI-HRMS (0.1% FA)	Poor (High ISF)	327.1438 ([M-C₄H₈+H]⁺)	Moderate	Sub-optimal
APCI-MS	None	271.0812 ([M-2C₄H₈+H]⁺)	Low	Not Recommended
GC-EI-MS	None	91.05 (Benzyl⁺), 57.07 (t-Bu⁺)	High (Fragments)	Structural Fingerprinting Only

Table 2: Expected Exact Masses for ESI-HRMS (Positive Mode)

Ion Species	Formula	Exact Mass (m/z)	Mechanistic Origin
[M+Na]⁺	C₂₀H₃₀O₇Na	405.1889	Intact Sodium Adduct
[M+Li]⁺	C₂₀H₃₀O₇Li	389.2152	Intact Lithium Adduct
[M - C₄H₈ + Na]⁺	C₁₆H₂₂O₇Na	349.1263	Loss of one isobutylene (-56.06 Da)
[M - 2(C₄H₈) + Na]⁺	C₁₂H₁₄O₇Na	293.0637	Loss of two isobutylenes (-112.12 Da)
BOM Cation	C₈H₉O⁺	121.0648	Cleavage of acetal C-O bond
Benzyl Cation	C₇H₇⁺	91.0542	Cleavage of benzylic C-O bond

Self-Validating Experimental Protocol: LC-ESI-MS/MS

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates a self-validating system to dynamically tune the instrument and guarantee the preservation of the intact molecular adduct.

Phase 1: Sample Preparation & Causality

• Dilution: Dissolve (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate in anhydrous LC-MS grade Acetonitrile to a final concentration of 1 µg/mL.

• Adduct Promotion: Spike the solution with 0.1 mM Sodium Acetate (NaOAc).

  • Causality: Protonated species ([M+H]⁺) localize charge on the carbonyl oxygen, directly catalyzing the McLafferty rearrangement and loss of the tert-butyl group[3]. Sodium ions coordinate across multiple oxygen atoms, locking the conformation and preventing proton-driven elimination[2].

Phase 2: Source Optimization (ESI+)

• Capillary Temperature: Set to 250 °C . Do not exceed 275 °C to prevent thermal cleavage of the BOM group.

• Spray Voltage: 3.5 kV.

• Declustering Potential (DP) / Cone Voltage: Set to a low baseline of 15 V .

  • Causality: High DP accelerates ions through the ambient gas in the source region, causing collisional heating. Keeping it strictly below 20 V preserves the fragile ester bonds.

Phase 3: System Validation (Critical Step)

• Acquire an MS1 full scan (m/z 100–600).

• Calculate the intensity ratio of the intact adduct (m/z 405.18 ) to the primary in-source fragment (m/z 349.12 ).

• Validation Threshold: A ratio of ≥ 10:1 confirms the system is properly tuned and ISF is suppressed.

  • Troubleshooting: If the ratio is < 10:1, sequentially lower the capillary temperature by 10 °C and the DP by 2 V until the threshold is achieved. Do not proceed to MS/MS until this metric is validated.

Phase 4: Tandem MS (MS/MS) Acquisition

• Isolate the verified [M+Na]⁺ precursor at m/z 405.1889 (Isolation window: 1.0 Da).

• Apply a Collision Energy (CE) ramp of 15–35 eV using High-Energy Collision Dissociation (HCD) or CID to generate the structural fragments detailed in Table 2.

Visualizations of Workflows and Mechanisms

Workflow for MS method selection based on molecular lability.

CID fragmentation pathways of [M+Na]+ adduct.

Sources

• 1. (Benzyloxy)methanol | 14548-60-8 | Benchchem [benchchem.com]
• 2. Electrospray Ionization Mass Spectrometric Analysis of Highly Reactive Glycosyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [soar.wichita.edu]

A Senior Application Scientist's Guide to Protecting Groups for Malic Acid: A Comparative Analysis of BOM and Other Strategies

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of multi-step organic synthesis, particularly in the development of complex pharmaceutical agents, the judicious use of protecting groups is paramount. Malic acid, a C4-dicarboxylic acid with a secondary hydroxyl group, presents a unique challenge due to its trifunctional nature. The selective manipulation of one functional group in the presence of others necessitates a robust and orthogonal protecting group strategy. This guide provides an in-depth technical comparison of the benzyloxymethyl (BOM) protecting group with other common strategies for the protection of malic acid's hydroxyl and carboxylic acid functionalities. We will delve into the causality behind experimental choices, provide detailed protocols, and present comparative data to empower researchers in making informed decisions for their synthetic campaigns.

The Challenge of Protecting Malic Acid

Malic acid's structure, with two carboxylic acids of differing pKa values and a secondary alcohol, requires a nuanced approach to protection. The goal is often to achieve orthogonality, where each protecting group can be removed under specific conditions without affecting the others.[1][2][3] This allows for the sequential and controlled modification of the malic acid scaffold. Key considerations for choosing a protecting group strategy include:

• Stability: The protecting group must be stable to the reaction conditions planned for other parts of the molecule.[4]

• Ease of Introduction and Removal: The protection and deprotection steps should be high-yielding and occur under mild conditions to avoid degradation of the substrate.[4]

• Orthogonality: The ability to deprotect one functional group selectively in the presence of other protecting groups is crucial for complex syntheses.[2][3]

• Impact on Reactivity and Chirality: The protecting group should not unduly influence the reactivity of other functional groups or lead to racemization of the chiral center at C2.

This guide will focus on the following protecting groups:

• Benzyloxymethyl (BOM): For the hydroxyl group.

• Benzyl (Bn): For both hydroxyl and carboxylic acid groups.

• tert-Butyl (tBu): Primarily for carboxylic acid groups.

• Silyl Ethers (e.g., TBDMS): For the hydroxyl group.

The Benzyloxymethyl (BOM) Group: A Detailed Look

The benzyloxymethyl (BOM) group is an acetal-type protecting group for alcohols. It is known for its stability under a wide range of conditions, particularly basic and nucleophilic environments.[5]

Protection (Proposed):

The introduction of the BOM group onto the secondary hydroxyl of malic acid would typically involve the reaction of a malic acid derivative (with pre-protected carboxylic acids) with benzyloxymethyl chloride (BOM-Cl) in the presence of a non-nucleophilic base, such as diisopropylethylamine (DIPEA).

Caption: Proposed BOM protection of malic acid derivative.

Deprotection:

The BOM group is typically cleaved under reductive or acidic conditions.

• Hydrogenolysis: A common and mild method for BOM deprotection is catalytic hydrogenation (e.g., H₂, Pd/C).[6] This method is advantageous as it often proceeds with high yield and minimal side products. However, it is not orthogonal to benzyl (Bn) protecting groups, which would also be cleaved under these conditions.

• Acidic Cleavage: The BOM group can also be removed under acidic conditions, though this may require harsher conditions than for other acid-labile groups like tert-butyl esters.

Advantages of BOM:

• Stable to a wide range of non-acidic reagents.

• Can be removed under mild, neutral conditions via hydrogenolysis.

Disadvantages of BOM:

• Not orthogonal to benzyl (Bn) esters or ethers.

• BOM-Cl can be lachrymatory and requires careful handling.

Alternative Protecting Groups for Malic Acid

Benzyl (Bn) Group

The benzyl (Bn) group is a versatile protecting group for both alcohols and carboxylic acids.[7][8]

Protection:

• Carboxylic Acids: Malic acid can be converted to its dibenzyl ester by reaction with benzyl alcohol in the presence of an acid catalyst or by reaction with benzyl bromide and a base like cesium carbonate.

• Hydroxyl Group: The secondary hydroxyl can be protected as a benzyl ether using benzyl bromide and a strong base like sodium hydride (NaH).[7]

Deprotection:

The primary method for removing benzyl groups is catalytic hydrogenolysis (H₂, Pd/C), which cleaves both benzyl esters and benzyl ethers.[9] This lack of orthogonality between O-Bn and OBn-ester protection can be a limitation. However, selective deprotection of benzyl ethers in the presence of p-methoxybenzyl (PMB) ethers under reductive conditions has been reported, offering a potential strategy for differentiation.[10][11]

Caption: Benzyl protection and deprotection of malic acid.

tert-Butyl (tBu) Group

The tert-butyl (tBu) group is a common protecting group for carboxylic acids, forming a t-butyl ester. It is prized for its stability in basic and nucleophilic conditions and its facile removal under acidic conditions.[12]

Protection:

The formation of di-tert-butyl malate can be achieved by reacting malic acid with isobutylene in the presence of a strong acid catalyst. Selective mono-esterification can be challenging but may be achieved through methods like partial hydrolysis of the diester.[13][14]

Deprotection:

Tert-butyl esters are readily cleaved with acids such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or HCl in an organic solvent.[4][15] This provides orthogonality with benzyl and silyl ether protecting groups.

Silyl Ethers (TBDMS)

Silyl ethers, such as the tert-butyldimethylsilyl (TBDMS) group, are widely used for the protection of alcohols.[16]

Protection:

The hydroxyl group of malic acid can be protected as a TBDMS ether by reacting a carboxyl-protected malic acid derivative with TBDMS-Cl and a base like imidazole in DMF.

Deprotection:

The key advantage of silyl ethers is their unique deprotection condition using a fluoride source, such as tetrabutylammonium fluoride (TBAF) in THF.[17] This provides excellent orthogonality with acid-labile (tBu) and hydrogenolysis-labile (Bn, BOM) protecting groups.

Comparative Analysis

The choice of protecting group strategy depends heavily on the planned synthetic route. The following table provides a comparative summary of the stability of the discussed protecting groups.

Protecting Group	Stability to Acids	Stability to Bases	Stability to Hydrogenolysis	Stability to Fluoride
O-BOM	Labile	Stable	Labile	Stable
O-Bn	Stable (mild acid)	Stable	Labile	Stable
COOBn	Stable (mild acid)	Stable	Labile	Stable
COOtBu	Labile	Stable	Stable	Stable
O-TBDMS	Labile	Stable	Stable	Labile

Orthogonal Protection Strategies for Malic Acid:

A powerful orthogonal strategy for malic acid would involve the following combination:

• Carboxyl Protection: Formation of the di-tert-butyl ester.

• Hydroxyl Protection: Protection of the secondary alcohol as a TBDMS ether.

This strategy allows for:

• Selective deprotection of the silyl ether with TBAF to reveal the hydroxyl group for further reaction.

• Selective deprotection of the tert-butyl esters with TFA to unmask the carboxylic acids.

Caption: Orthogonal protection and deprotection of malic acid.

Experimental Protocols (Proposed)

The following are proposed, generalized protocols based on standard organic chemistry procedures. Researchers should optimize these conditions for their specific substrates.

Protocol 1: Proposed Synthesis of Tribenzyl Malate

• To a solution of malic acid (1.0 eq.) in DMF, add cesium carbonate (3.5 eq.).

• Stir the mixture at room temperature for 30 minutes.

• Add benzyl bromide (3.5 eq.) and stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Proposed Deprotection of Tribenzyl Malate by Hydrogenolysis

• Dissolve tribenzyl malate (1.0 eq.) in a suitable solvent (e.g., ethanol or ethyl acetate).

• Add a catalytic amount of 10% Pd/C (typically 10 mol% by weight).

• Stir the mixture under an atmosphere of hydrogen (e.g., using a balloon) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain malic acid.

Conclusion

The selection of a protecting group strategy for a trifunctional molecule like malic acid is a critical decision in the design of a synthetic route. While the benzyloxymethyl (BOM) group offers robust protection for the hydroxyl group, its lack of orthogonality with the commonly used benzyl esters can be a limitation. For syntheses requiring high levels of selectivity, an orthogonal approach utilizing tert-butyl esters for the carboxylic acids and a silyl ether for the hydroxyl group is a powerful strategy. This allows for the independent and selective deprotection of each functional group under mild and specific conditions. Ultimately, the optimal choice of protecting groups will depend on the specific transformations planned and the overall synthetic strategy.

References

• PrepChem. (n.d.). Synthesis of malonic acid monobenzyl ester. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to N-Benzyl (Bn) vs. N-p-Methoxybenzyl (PMB) Protecting Groups.

• Oommen, O. P. (2013, July 30). How can I prepare malonic acid mono esters (Esters: butyl & pentyl). ResearchGate. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (n.d.).
• Google Patents. (n.d.). Process for preparing malonic monoester.
• Synlett. (2006).

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by silyl ether cleavage. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to the Stability of Benzyl Ethers Under Various Reaction Conditions.
• ResearchGate. (n.d.).
• Organic Letters. (2002). Propargyloxycarbonyl (Poc) as a Protective Group for the Hydroxyl Function in Carbohydrate Synthesis.
• Amino Acid-Protecting Groups. (n.d.). SciSpace.
• ACS Publications. (2009). New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers.
• BenchChem. (2025). Technical Support Center: Stereoselective BOM Protection of Chiral Alcohols.
• A Mild and Efficient Approach for the Deprotection of Silyl Ethers by Sodium Periodate. (2025, August 7).
• Preparation and properties of poly-β-malic acid: A functional polyester of potential biomedical importance. (n.d.).
• Li, X., Saleh, Z. M., Egri, B., Hourani, A., Harding, L., Baryal, K. N., & Zhu, J. (2015). Selective deprotection of benzyl (Bn) ethers in the presence of para-methoxybenzyl (PMB) ethers. CoLab.
• Alcohol Protecting Groups. (n.d.).

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. (2008). PMC.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• 1.2 Deprotection: The Concept of Orthogonal Sets. (n.d.).
• BenchChem. (2025). Application Notes and Protocols: Protection of Secondary Alcohols with [Benzyl(dimethyl)silyl]methanol.
• 3-Benzyloxy-2-methyl Propano
• Orthogonal Protection Definition. (2025, August 15). Fiveable.
• Supramolecular Protection of Carboxylic Acids via Hydrogen Bonding: Selectivity, Reversibility, and Design Principles. (2025, July 29). PMC.
• ChemInform Abstract: Selective Deprotection of Benzyl (Bn) Ethers in the Presence of para-Methoxybenzyl (PMB) Ethers. (n.d.).
• Chemical Reviews. (2009). Amino Acid-Protecting Groups.
• BenchChem. (2025).
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (n.d.).
• Appendix 6: Protecting groups. (n.d.). Oxford Learning Link.
• BenchChem. (2025). Application Notes and Protocols: Deprotection of Benzyl Esters in H-Thr-OBzl·HCl.
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• Organic Chemistry Portal. (n.d.).
• Organic Syntheses Procedure. (n.d.).
• Supramolecular Protection of Carboxylic Acids via Hydrogen Bonding: Selectivity, Reversibility, and Design Principles. (2025, October 6).
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Analytical techniques for verifying the purity of this compound

Ensuring the purity of active pharmaceutical ingredients (APIs) is a critical mandate in drug development. For kinase inhibitors like Imatinib Mesylate—a paradigm-shifting therapy for chronic myeloid leukemia—impurity profiling is particularly complex due to its peptide-mimicking backbone and heteroatom-rich structure[1]. The recent implementation of the ICH Q2(R2) guidelines mandates a rigorous, scientifically sound approach to analytical method validation, emphasizing risk-based control strategies and the integration of modern techniques like mass spectrometry and quantitative NMR (qNMR) alongside traditional chromatography[2][3][4].

As a Senior Application Scientist, I have structured this guide to objectively compare High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), and qNMR for the purity assessment of Imatinib Mesylate. Beyond simply listing steps, this guide details the mechanistic causality behind experimental choices and provides actionable, self-validating protocols for analytical professionals.

The Analytical Landscape: HPLC vs. UPLC-MS/MS vs. qNMR

Historically, the European Pharmacopeia (EP) monograph for Imatinib relied on HPLC-UV using a long C18 silica column and a non-volatile ion-pairing agent (sodium octanesulfonate)[1][5]. While robust for routine assay release, this method lacks the specificity required for trace genotoxic impurities and is fundamentally incompatible with mass spectrometry due to severe ion suppression[5].

Modern analytical strategies demand orthogonal approaches. UPLC-MS/MS offers unparalleled sensitivity for genotoxic impurities at the pg/mL level[6]. Conversely, qNMR has emerged as a primary analytical method that provides absolute purity without the need for an API-specific reference standard, relying instead on the fundamental proportionality between nuclear spin resonance and molar concentration[7][8].

Table 1: Quantitative Comparison of Analytical Techniques for Imatinib Purity

Parameter	HPLC-UV (Legacy EP Monograph)	UPLC-MS/MS (Modernized)	qNMR (1H)
Primary Use Case	Routine API batch release	Trace genotoxic impurity profiling	Absolute primary purity determination
Reference Standard	Required (API & Impurities)	Required (API & Impurities)	Not required (Uses generic CRM IS)
Limit of Detection (LOD)	~0.05% (500 µg/g)	0.015 ng/mL (Ultra-trace)	~0.1% (1000 µg/g)
Analysis Time	> 30 minutes	6 minutes	< 5 minutes
Specificity	Retention time / UV spectrum	Exact mass & MRM fragmentation	Molecular structure (Proton environment)
Matrix Interference	High risk of co-elution	Low (MRM filtering)	Low (Distinct chemical shifts)

High-Resolution UPLC-MS/MS for Genotoxic Impurity Profiling

When monitoring potential genotoxic impurities (PGIs) like MPBA and PNMP in Imatinib, the analytical method must overcome matrix suppression while delivering ultra-low limits of quantitation (LOQ)[6][9].

Causality in Method Design: To modernize the EP method, we replace the legacy C18 column with a Charged Surface Hybrid (CSH) Phenyl-Hexyl stationary phase. Why? The phenyl-hexyl phase leverages alternative π-π interactions to resolve the conjugated substituents of Imatinib and its structurally similar impurities (A through J) without requiring MS-incompatible ion-pairing agents[1][5]. We substitute sodium octanesulfonate with a volatile 10 mM ammonium formate / 0.1% formic acid buffer, enabling seamless electrospray ionization (ESI)[5].

Fig 1: LC-MS/MS workflow for genotoxic impurity profiling in Imatinib.

Protocol 1: Self-Validating UPLC-MS/MS Methodology

• Sample Preparation & Internal Standardization : Dissolve Imatinib API in an MS-compatible diluent (e.g., methanol/water) to a concentration of 0.1 mg/mL[6].

  • Self-Validation Step: Spike the sample with a stable isotope-labeled internal standard (or a structurally distinct analog like trazodone) at a known concentration[10]. If the IS recovery deviates from 100 ± 5%, the system automatically flags matrix suppression, invalidating the run to prevent false-negative PGI reporting.

• Chromatographic Separation : Inject 2 µL onto an ACQUITY UPLC CSH Phenyl-Hexyl column (2.1 x 100 mm, 1.7 µm). Apply a linear gradient from 2% to 50% organic mobile phase over 5.36 minutes at 0.5 mL/min[1].

• Mass Spectrometric Acquisition : Operate the triple quadrupole MS (e.g., Xevo TQ-S micro) in positive Multiple Reaction Monitoring (MRM) mode. Monitor the specific m/z 494.3 → 394.3 transition for Imatinib[10].

• Orthogonal Background Assessment : Enable simultaneous full-scan acquisition (e.g., RADAR technology) alongside MRM.

  • Causality: This ensures that unexpected, co-eluting matrix components are detected, validating the specificity of the targeted MRM channels and ensuring no background ions interfere with the analytes[6].

Quantitative NMR (qNMR) as an Absolute Purity Standard

While LC-MS/MS excels at trace analysis, qNMR is the gold standard for absolute macroscopic purity. It is a primary ratio method; the signal area is directly proportional to the number of nuclei, making it independent of UV chromophores or MS ionization efficiencies[7][11].

Fig 2: Logical decision matrix for selecting the optimal purity analysis technique.

Protocol 2: Self-Validating qNMR Methodology

• Internal Standard (IS) Selection : Select a highly pure Certified Reference Material (CRM), such as maleic acid, whose 1H NMR signals (olefinic protons) do not overlap with the aromatic or aliphatic signals of Imatinib[7].

• Gravimetric Preparation : Accurately weigh the Imatinib sample and the CRM IS using a microbalance (uncertainty < 0.1%). Co-dissolve in a deuterated solvent (e.g., DMSO-d6)[12].

  • Self-Validation Step: The exact mass ratio establishes a closed mathematical loop. Any deviation in the expected integral ratio directly quantifies the impurity mass fraction, validating the assay's accuracy internally.

• Spectroscopic Acquisition : Acquire the 1H NMR spectrum using a high-field spectrometer (e.g., 400 MHz or higher).

  • Causality: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest. Failing to allow complete spin relaxation will result in truncated signal integration, destroying the quantitative integrity of the assay[7][8].

• Data Processing : Phase and baseline-correct the spectrum. Integrate the isolated Imatinib proton signal and the CRM signal. Calculate the absolute purity using the standard qNMR molar ratio equation[12].

Aligning with ICH Q2(R2) Guidelines

The revised ICH Q2(R2) framework explicitly incorporates modern techniques like qNMR and LC-MS/MS, emphasizing that analytical validation is a lifecycle process[4][13][14]. A self-validating method inherently satisfies these regulatory requirements by continuously monitoring its own accuracy and specificity. For instance, the LOD and LOQ for genotoxic impurities (demonstrated at 0.015 ng/mL for MPBA) must be routinely verified against the signal-to-noise ratio of the internal standard, ensuring the method remains "fit for purpose" across different manufacturing batches[6][14]. By utilizing orthogonal techniques—such as cross-verifying HPLC-UV bulk purity with qNMR absolute quantitation—laboratories can build an unimpeachable, regulatory-compliant data package[4][15].

References

• MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures." MasterControl.[Link]

• QbD Group. "ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline." QbD Group.[Link]

• Waters Corporation. "Modernized Impurity Analysis of the Kinase Inhibitor Imatinib by High-Resolution LC With MS-Compatible Mobile Phases." LCMS.cz. [Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Europa.eu.[Link]

• Waters Corporation. "Analysis of Genotoxic Impurities of Imatinib Mesylate by LC-MS from Early Development to Routine Monitoring." Waters.com.[Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH.org.[Link]

• Elder, D. "Validation of analytical procedures – ICH Q2(R2)." European Pharmaceutical Review.[Link]

• Waters Corporation. "Modernized Impurity Analysis of the Kinase Inhibitor Imatinib by High-Resolution LC With MS-Compatible Mobile Phases." Waters.com.[Link]

• Titier, K., et al. "Development and validation of a sensitive assay for the quantification of imatinib using LC/LC-MS/MS." PMC / NIH. [Link]

• TSI Journals. "QUANTIFICATION OF POTENTIAL GENOTOXIC IMPURITY IN IMATINIB MESYLATE BY LC-MS/MS." TSI Journals. [Link]

• Almac Group. "QNMR – a modern alternative to HPLC." Almacgroup.com. [Link]

• Li, Y., et al. "Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for Quantitative Analysis." PMC / NIH.[Link]

• ResearchGate. "Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules." ResearchGate. [Link]

• MDPI. "Comparison of Quantification Using UV-Vis, NMR, and HPLC Methods." MDPI.com.[Link]

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Comparing synthetic routes to (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

An In-Depth Technical Guide to the Synthesis of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate for Researchers and Drug Development Professionals

The strategic synthesis of chiral building blocks is a cornerstone of modern drug discovery and development. (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a valuable intermediate, incorporating both a stereocenter and orthogonally protected functional groups. The di-tert-butyl ester moiety offers robust protection under a variety of conditions while being susceptible to acidic cleavage, and the benzyloxymethyl (BOM) ether provides stable protection for the hydroxyl group that can be removed under hydrogenolytic conditions. This guide provides a comparative analysis of two primary synthetic routes to this target molecule, offering insights into the practical considerations and underlying chemical principles that inform the choice of strategy in a research and development setting.

Introduction to the Target Molecule

(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a derivative of (S)-malic acid, a naturally occurring and readily available chiral starting material[1]. The protection of its three functional groups allows for selective manipulation at other sites of a larger molecule, making it a versatile component in the synthesis of complex targets. The choice of synthetic route to this intermediate often depends on the availability of starting materials, desired scale, and the specific constraints of the overall synthetic plan.

Route A: Direct Protection of a Commercially Available Intermediate

This approach represents the most straightforward and rapid synthesis of the target molecule, leveraging the commercial availability of di-tert-butyl (S)-2-hydroxysuccinate. This strategy is ideal for rapid production on a smaller scale where cost of the starting material is not the primary concern.

Experimental Workflow: Route A

Caption: Workflow for Route A, starting from a commercially available intermediate.

Detailed Experimental Protocol: Route A

Step 1: Benzyloxymethyl (BOM) Ether Formation

• To a solution of di-tert-butyl (S)-2-hydroxysuccinate (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add diisopropylethylamine (DIPEA) (1.5 eq).

• Slowly add benzyloxymethyl chloride (BOM-Cl) (1.2 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (S)-di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Causality Behind Experimental Choices

• DIPEA as a Base: A non-nucleophilic hindered base such as DIPEA is used to scavenge the HCl generated during the reaction without competing with the alcohol as a nucleophile.

• Anhydrous Conditions: The reaction is sensitive to water, which can hydrolyze BOM-Cl and react with the base.

• Inert Atmosphere: Prevents the introduction of moisture and oxygen, ensuring the stability of the reagents.

Route B: Synthesis from a Precursor, (S)-Malic Acid

This route begins with the more economical and readily available (S)-malic acid. It involves a two-step process: first, the di-tert-butylation of the carboxylic acids, followed by the protection of the hydroxyl group. This approach is more cost-effective for large-scale synthesis, although it is more time-consuming.

Experimental Workflow: Route B

Caption: Workflow for Route B, a two-step synthesis from (S)-malic acid.

Detailed Experimental Protocols: Route B

Step 1: Synthesis of Di-tert-butyl (S)-2-hydroxysuccinate

• Suspend (S)-malic acid (1.0 eq) in anhydrous dioxane in a pressure-resistant flask.

• Cool the mixture in a dry ice/acetone bath (-78 °C) and add a catalytic amount of concentrated sulfuric acid.

• Condense isobutylene gas into the reaction mixture.

• Seal the flask and allow it to warm to room temperature, then stir for 48-72 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the flask in an ice bath and carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to yield di-tert-butyl (S)-2-hydroxysuccinate.

Step 2: Benzyloxymethyl (BOM) Ether Formation

This step follows the same protocol as described in Route A.

Causality Behind Experimental Choices

• Acid Catalysis for Esterification: The formation of the tert-butyl ester is catalyzed by a strong acid, which protonates the isobutylene to form a stable tert-butyl carbocation that is then attacked by the carboxylic acid.[2][3]

• Pressure-Resistant Flask: Isobutylene is a gas at room temperature, necessitating a sealed, pressure-resistant vessel to maintain a sufficient concentration in the reaction mixture.

• Careful Quenching: The reaction is quenched with a base to neutralize the strong acid catalyst; this must be done carefully at low temperatures to control the exothermic reaction and gas evolution.

Comparative Analysis of Synthetic Routes

Parameter	Route A: Direct Protection	Route B: Synthesis from (S)-Malic Acid
Starting Material	Di-tert-butyl (S)-2-hydroxysuccinate	(S)-Malic Acid
Number of Steps	1	2
Overall Yield	High (typically >80%)	Moderate (typically 60-70% over two steps)
Time Efficiency	High	Low
Cost-Effectiveness	Lower for small scale	Higher for large scale
Scalability	Good	Excellent
Key Challenges	Cost and availability of starting material	Handling of isobutylene gas, longer reaction time

Conclusion

The choice between these two synthetic routes to (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is a classic example of the trade-offs faced in synthetic chemistry.

Route A is the preferred method for rapid, small-scale synthesis where time is of the essence and the higher cost of the starting material can be justified. Its simplicity and high yield in the final step make it an attractive option for research and early-stage development.

Route B is the more strategic choice for large-scale production where cost per gram is a critical factor. While it involves an additional step and requires specialized equipment for handling gaseous reagents, the significantly lower cost of (S)-malic acid makes it the more economically viable option for process chemistry and manufacturing.

Ultimately, the optimal route will depend on the specific project goals, available resources, and the scale of the synthesis. Both routes are well-established in principle and provide reliable access to this valuable chiral building block.

References

• CATO. Di-tert-butyl (S)-2-Hydroxysuccinate. Available from: [Link]

• Organic Syntheses. 3-Benzyloxy-2-methyl Propanoate. Available from: [Link]

• Thieme. 2 Protection of Functional Groups. Available from: [Link]

• Royal Society of Chemistry. Further studies on the protection of histidine side chains in peptide synthesis: the use of the π-benzyloxymethyl group. Available from: [Link]

• Organic Chemistry Portal. Benzyl Ethers. Available from: [Link]

• Organic Syntheses. di-tert-butyl. Available from: [Link]

• Google Patents. Process for the preparation of di-tert-butyl succinate.
• Google Patents. Preparation of protected amino acids.

• Organic Chemistry Portal. tert-Butyl Esters. Available from: [Link]

• MDPI. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Available from: [Link]

• ResearchGate. 1-Naphthylmethyl and 1-Naphthylmethoxymethyl Protecting Groups: New Members of the Benzyl- and Benzyloxymethyl-Type Family. Available from: [Link]

• SciSpace. Preparation of tert-Butylmaleic Acid and its Di-tert-Butyl Ester. Available from: [Link]

• Google Patents. Process for the preparation of tert-butyl 4-((2s,5r)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate and analogs thereof.

• ResearchGate. Efficient synthesis of benzyl 2-( S)-[( tert-butoxycarbonyl)amino]-ω-iodoalkanoates. Available from: [Link]

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Efficacy of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate vs. methyl esters

An in-depth comparative analysis of ester protecting groups is critical when designing synthetic routes for complex chiral molecules. In the synthesis of malate and succinate derivatives, the choice of esterification dictates not only the stability of the intermediate but the stereochemical integrity of the final product.

This guide provides a rigorous comparison between (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate and its methyl ester counterpart, detailing the mechanistic causality, quantitative efficacy, and self-validating experimental protocols required for successful implementation.

Mechanistic Causality: Why Tert-Butyl Outperforms Methyl Esters

The core structural advantage of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate lies in the synergistic orthogonality between the benzyloxymethyl (BOM) ether protecting the alpha-hydroxyl and the di-tert-butyl esters protecting the carboxylates.

Steric Shielding and Nucleophilic Resistance

Methyl esters are highly susceptible to nucleophilic acyl substitution. In complex multi-step syntheses, exposing a dimethyl succinate derivative to Grignard reagents, organolithiums, or strong amines inevitably leads to unwanted transesterification or amidation. Conversely, the extreme steric bulk of the tert-butyl group physically blocks the Bürgi-Dunitz trajectory, rendering the carbonyl carbon practically invisible to incoming nucleophiles. Studies on ester hydrolysis kinetics demonstrate that tert-butyl esters are highly resistant to saponification, remaining intact under conditions that rapidly cleave methyl esters 1[1].

Stereochemical Preservation via Orthogonal Cleavage

The most critical failure point of methyl esters in succinate/malate systems is the risk of epimerization. The proton alpha to the carbonyl (at the C2 position) is relatively acidic. Because methyl esters require basic conditions (e.g., LiOH or NaOH) for deprotection, the base can abstract this alpha-proton, forming an enolate intermediate that destroys the (S)-stereocenter upon reprotonation.

Tert-butyl esters bypass this fatal flaw. They are cleaved via acidolysis (e.g., using Trifluoroacetic acid, TFA), proceeding through an SN​1 -like mechanism that releases isobutylene gas 2[2]. Because no base is present, enolization is impossible, and the enantiomeric excess (ee%) is perfectly preserved. Furthermore, enzymatic studies confirm that while methyl esters are readily hydrolyzed by various proteases and esterases, tert-butyl esters exhibit near-total resistance, making them highly stable intermediates3[3].

Fig 1: Mechanistic divergence of ester cleavage dictating stereochemical integrity.

Quantitative Efficacy Data

The table below summarizes the empirical performance metrics of both protecting group strategies during late-stage synthetic operations.

Property / Metric	(S)-Dimethyl BOM-succinate	(S)-Di-tert-butyl BOM-succinate	Mechanistic Driver
Base Stability (1M LiOH)	Highly Labile ( t1/2​ < 10 min)	Highly Stable ( t1/2​ > 48 h)	Steric shielding of the carbonyl carbon by the bulky t-butyl group prevents hydroxide attack.
Acid Lability (50% TFA)	Stable	Highly Labile ( t1/2​ < 30 min)	Protonation of ester oxygen leads to stable t-butyl carbocation leaving group.
Stereocenter Retention	< 85% ee (High Epimerization Risk)	> 99% ee (Preserved)	Avoidance of basic conditions prevents alpha-proton abstraction and enolate formation.
Nucleophilic Resistance	Poor (Prone to Grignard attack)	Excellent	Extreme steric bulk blocks the Bürgi-Dunitz trajectory.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol A: Acidic Deprotection of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

Causality Note: When TFA cleaves the tert-butyl ester, highly reactive tert-butyl cations are generated. Without a scavenger, these cations will electrophilically attack the electron-rich benzyl ring of the BOM group via Friedel-Crafts alkylation. Triisopropylsilane (TIPS) is used to quench these cations.

• Preparation: Dissolve 1.0 mmol of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate in 5.0 mL of anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

• Scavenger Addition: Add 0.5 mL (approx. 2.5 eq) of Triisopropylsilane (TIPS).

• Acidification: Cool the mixture to 0 °C and dropwise add 5.0 mL of Trifluoroacetic acid (TFA). Stir and allow to warm to room temperature over 2 hours.

• Self-Validation Check (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeCN, and inject into LC-MS.

  • Validation Criteria: The starting material mass should disappear. The product mass should correspond to the exact diacid. If a mass of [M + 56] Da is observed, it indicates failure to scavenge the t-butyl cation (ring alkylation).

• Isolation: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 x 10 mL) to remove residual TFA. Lyophilize to yield the pure (S)-diacid.

• Stereochemical Validation: Analyze the product via chiral HPLC. The ee% must remain >99%, matching the starting material.

Protocol B: Basic Hydrolysis of (S)-Dimethyl 2-((benzyloxy)methoxy)succinate (Comparative)

• Preparation: Dissolve 1.0 mmol of the dimethyl ester in 4.0 mL of THF and 1.0 mL of H2​O .

• Hydrolysis: Cool to 0 °C and add 2.5 mmol of Lithium Hydroxide (LiOH) monohydrate. Stir for 2 hours.

• Self-Validation Check (TLC): Monitor via TLC (Hexanes/EtOAc 1:1). The starting material spot ( Rf​≈0.6 ) should convert to a baseline spot.

• Quenching: Add Amberlite IR-120 ( H+ form) resin until the pH reaches 3.0. Filter the resin and concentrate the filtrate.

• Stereochemical Validation: Analyze via chiral HPLC.

  • Validation Criteria: Peak broadening or the appearance of a secondary peak confirms partial racemization (epimerization at C2) due to enolization during the basic hydrolysis.

Fig 2: Orthogonal deprotection workflows highlighting stereocenter preservation.

References

• Prodrug Forms of N-[(4-Deoxy-4-amino-10-methyl)pteroyl]glutamate-γ-[ψP(O)(OH)] Source: National Institutes of Health (NIH) URL:[Link]

• Naphthoquinones as Covalent Reversible Inhibitors of Cysteine Proteases—Studies on Inhibition Mechanism and Kinetics Source: MDPI URL:[Link]

• Chelating Picolinaldehyde Hydrazone Amides as Protecting Groups for Carboxylic Acids: Orthogonal Reactivities of Hydrazone Amides and Esters in Hydrolysis Source: American Chemical Society (ACS) URL:[Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review Source: MDPI URL:[Link]

Sources

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• 2. Prodrug Forms of N-[(4-Deoxy-4-amino-10-methyl)pteroyl]glutamate-γ-[ψP(O)(OH)]-glutarate, a Potent Inhibitor of Folylpoly-γ-glutamate Synthetase: Synthesis and Hydrolytic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Spectroscopic data for intermediates in the synthesis of this compound

As a Senior Application Scientist, I frequently observe process chemists relying on offline, high-field analytical techniques to track complex pharmaceutical intermediates. While this approach provides unparalleled structural confidence, it introduces a critical latency in process control. In modern pharmaceutical manufacturing, particularly for critical antiviral active pharmaceutical ingredients (APIs) like Oseltamivir (Tamiflu), we must transition from analytical "post-mortems" to real-time kinetic navigation.

This guide objectively compares the performance of traditional High-Field NMR against modern Process Analytical Technology (PAT)—specifically Benchtop NMR and In-line ATR-FTIR—for tracking the critical intermediates in Oseltamivir synthesis.

The Chemical Challenge: Oseltamivir Epoxide Ring-Opening

The synthesis of Oseltamivir relies heavily on the precise, regioselective ring-opening of a cyclohexene epoxide intermediate (ethyl (3R,4S,5S)-4,5-epoxy-3-(1-ethyl-propoxy)-cyclohex-1-ene-1-carboxylate) using sodium azide to form the corresponding azido alcohol 1.

Because hydrazoic acid and organic azides pose severe accumulation hazards, and because the stereochemistry of the ring-opening dictates the efficacy of the final API 2, tracking the exact conversion rate of this intermediate is a critical process parameter (CPP).

Analytical Platform Comparison: Offline vs. PAT

High-Field NMR (400–600 MHz)

• The Physics & Causality: High-field superconducting magnets provide superior signal dispersion ( Δν=B0​×Δδ ). This is crucial for resolving the complex J -coupling multiplets of the cyclohexene ring protons.

• The Limitation: It is strictly an offline technique. The necessity to sample, quench, dilute in deuterated solvent, and transport the sample to a central facility introduces a 30- to 60-minute blind spot, invalidating it for real-time kinetic control.

At-Line Benchtop NMR (60–100 MHz)

• The Physics & Causality: Utilizing permanent NdFeB magnets, benchtop NMR brings the magnetic field directly to the fume hood or pilot plant 3. While lower field strength increases signal overlap, the macroscopic chemical shift difference ( Δδ≈0.85 ppm) between the epoxide protons and the new azido-methine proton translates to ~51 Hz at 60 MHz. Given typical benchtop linewidths of <2 Hz, this provides baseline resolution without requiring superconducting dispersion.

• The Advantage: Enables continuous flow-cell monitoring directly from the reactor loop.

In-Line ATR-FTIR

• The Physics & Causality: The Attenuated Total Reflectance (ATR) crystal (e.g., Diamond) creates an evanescent wave that penetrates only a few microns into the reaction medium. This prevents signal saturation even in highly concentrated, opaque slurries 4.

• The Advantage: The azide functional group exhibits a highly characteristic and strong asymmetric stretch at 2113 cm⁻¹ 5. This falls in a spectroscopically "quiet" region, allowing for robust univariate tracking free from solvent interference.

Quantitative Spectroscopic Data Comparison

The following table summarizes the quantitative markers used to track the conversion of the epoxide intermediate to the azido alcohol across the three platforms.

Analytical Platform	Target Intermediate	Key Spectroscopic Marker	Acquisition Time	Process Suitability
High-Field NMR (600 MHz)	Epoxide / Azido Alcohol	1 H: δ 3.15 (m, 2H) → δ 4.01 (m, 1H)	< 5 mins (Offline)	Low: Requires sampling, quenching, and deuterated solvents.
Benchtop NMR (60 MHz)	Epoxide / Azido Alcohol	1 H: δ 3.2 (br m) → δ 4.0 (br m)	2 mins (At-line)	High: Continuous flow compatible; requires solvent suppression.
In-line ATR-FTIR	Azido Alcohol	IR: 2113 cm⁻¹ ( −N3​ stretch)	30 seconds (In-line)	Very High: Direct insertion, highly tolerant to opaque slurries.

Self-Validating Experimental Protocols

To ensure scientific integrity, analytical protocols must not just collect data; they must continuously prove their own validity. Below are the field-proven methodologies for deploying these PAT tools.

Protocol 1: In-line ATR-FTIR Monitoring of Epoxide Ring Opening

• Probe Insertion & Dynamic Backgrounding: Insert the diamond ATR probe directly into the continuous stirred-tank reactor (CSTR). Before dosing the sodium azide, acquire a background spectrum of the solvent system (e.g., EtOH/H₂O) at the exact reaction temperature (60 °C). Causality: This mathematically nullifies solvent interference and temperature-dependent baseline shifts, creating a self-validating zero-baseline. Any subsequent signal at 2113 cm⁻¹ is exclusively attributable to the newly formed azide.

• Data Acquisition: Set the FTIR spectrometer to acquire 32 scans at 4 cm⁻¹ resolution every 30 seconds.

• Reaction Initiation: Dose the epoxide intermediate and sodium azide into the reactor.

• Kinetic Tracking: Monitor the isolated asymmetric stretching vibration of the azide group at 2113 cm⁻¹.

• Endpoint Determination: The reaction is deemed complete when the first derivative of the 2113 cm⁻¹ absorbance trajectory reaches zero (plateau), triggering the automated transfer to the next synthetic step.

Protocol 2: At-line Benchtop NMR (60 MHz) Flow Monitoring

• Flow Cell Setup: Bypass a 0.5 mL/min stream from the reactor through a 60 MHz cryogen-free benchtop NMR equipped with a continuous-flow cell.

• Shimming & Internal Calibration: Perform automated 3D shimming on the flowing solvent. Utilize a sealed coaxial capillary containing DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) within the flow cell. Causality: This acts as an external, self-validating quantitative reference. If the DSS signal broadens or shifts, the system automatically flags a loss of flow-cell shimming, preventing the recording of corrupted kinetic data.

• Pulse Sequence: Execute a 1D 1 H sequence with WET (Water Suppression Enhanced through T1​ effects) solvent suppression to dampen the massive EtOH/H₂O signals. Use 16 scans per time-point.

• Signal Integration: Track the depletion of the epoxide ring protons at δ 3.15–3.20 and the emergence of the azido-methine proton at δ ~4.0. Ratio the integrated area of the product signals against the stable DSS standard to determine absolute conversion.

PAT Workflow Visualization

The following diagram illustrates how these two PAT technologies are integrated into a continuous manufacturing loop to provide automated feedback control during Oseltamivir synthesis.

Continuous PAT workflow integrating FTIR and benchtop NMR for real-time reaction control.

References

• Industrial Synthesis of the Key Precursor in the Synthesis of the Anti-Influenza Drug Oseltamivir Phosphate Source: ACS Publications URL:[Link]

• New, Efficient Synthesis of Oseltamivir Phosphate (Tamiflu) via Enzymatic Desymmetrization Source: ACS Publications URL:[Link]

• Enhancing drug development with NMR: Optimizing synthesis processes and real-time reaction monitoring Source: News-Medical.Net URL:[Link]

• PAT Sensors for Real-Time Reaction Monitoring in Pharma Source: IntuitionLabs URL:[Link]

• A Fourier Transform Infrared Spectrophotometry Method Used For Oseltamivir Determination in Pharmaceutical Formulations Source: SciSpace / GU J Sci URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. news-medical.net [news-medical.net]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. scispace.com [scispace.com]

Safety & Regulatory Compliance

Comprehensive Laboratory Guide: Disposal and Handling Protocols for (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

As a complex organic intermediate frequently utilized in advanced synthetic pathways, (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate presents specific waste management challenges. Because this compound features both tert-butyl ester and benzyloxymethyl (BOM) ether functionalities, its disposal must account for the stability of these protecting groups, the solvents used in its synthesis or purification, and strict environmental compliance standards.

This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational plan for the safe handling and disposal of this compound and its associated waste streams.

Physicochemical Hazard Profiling & Causality

Before initiating disposal, it is critical to understand the chemical behavior of the waste stream. (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is typically handled as a solution in organic solvents.

• Ether Linkage Risks: The molecule contains a benzyloxymethyl ether group. While BOM ethers are generally more stable than dialkyl ethers (like diethyl ether), any organic compound with ether linkages has the potential to form explosive peroxides upon prolonged exposure to oxygen and light. Therefore, waste containing this compound must not be stored indefinitely.

• Solvent Contamination (The Halogen Factor): The synthesis of BOM-protected alcohols often utilizes anhydrous dichloromethane (DCM) and benzyl chloromethyl ether (BOM-Cl)[1]. If the succinate derivative is disposed of alongside these reaction solvents, the entire mixture must be classified as halogenated waste . Mixing halogenated and non-halogenated waste needlessly increases hazardous waste management costs and complicates the incineration process[2].

Table 1: Waste Stream Classification Parameters

Parameter	Non-Halogenated Stream	Halogenated Stream (DCM/Chloroform mixed)
Typical Solvents	Ethyl acetate, Hexanes, Methanol, Acetone	Dichloromethane (DCM), Chloroform
EPA Waste Code	F003 / F005 (depending on solvent)[3]	F002 (Halogenated solvents)
Disposal Mechanism	Fuels blending / Incineration[4]	High-temperature specialized incineration
Cost Profile	Standard	Approximately 2x higher than non-halogenated[4]
Compatibility	Compatible with most standard organics[5]	Must be strictly segregated from non-halogenated[4]

Step-by-Step Disposal Methodology

This protocol establishes a self-validating workflow to ensure that waste containing (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate is processed safely and in compliance with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines.

Phase 1: Waste Characterization and Segregation

Causality: Proper segregation prevents dangerous chemical reactions (e.g., mixing incompatible oxidizers with organic waste) and optimizes institutional disposal costs.

• Audit the Solvent Matrix: Determine the exact solvent composition containing the succinate derivative.

• Binary Segregation:

  • If the solvent matrix contains any amount of DCM, chloroform, or unreacted BOM-Cl, route the mixture to the Halogenated Organic Waste stream[1].

  • If the compound was purified via chromatography and is dissolved purely in ethyl acetate/hexanes, route it to the Non-Halogenated Organic Waste stream[2].

• Validation Check: Ensure the waste contains no strong aqueous acids, bases, or heavy metals, as these are strictly prohibited in standard organic safety cans[4].

Phase 2: Containerization

Causality: Utilizing the correct containment prevents vapor leakage, environmental contamination, and static-induced ignition.

• Select the Receptacle: Use a 5-gallon DOT-certified safety can or an approved high-density polyethylene (HDPE) carboy provided by your Environmental Health and Safety (EHS) department[5][6].

• Transfer Protocol: Transfer the waste into the container within a certified chemical fume hood. Use grounded equipment if transferring large volumes of highly flammable solvents to prevent static discharge.

• Seal Integrity: The lid of the hazardous waste container must remain securely closed at all times, except during the exact moment waste is being actively added or removed[4][5].

Phase 3: Labeling and Satellite Accumulation

Causality: Immediate and accurate labeling is a federal RCRA requirement that protects downstream waste handlers from unknown exposure.

• Immediate Tagging: The moment the first drop of waste enters the container, attach a formal "Hazardous Waste" tag[6].

• Nomenclature: Write the full chemical names of all constituents (e.g., "(S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, Ethyl Acetate, Hexanes"). Do not use abbreviations, structural formulas, or acronyms.

• Storage Limits: Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of generation (i.e., in the same laboratory)[5]. Ensure the SAA has secondary containment (e.g., a spill tray) to capture any potential leaks.

Phase 4: EHS Transfer and Peroxide Management

• Time Limits: Do not accumulate waste indefinitely. Submit a chemical waste pickup request to your EHS department before the container reaches 90% capacity[5].

• Peroxide Precaution: If the waste contains high concentrations of the ether-containing succinate and has been stored for an extended period (approaching 6 months), notify EHS so they can test for peroxide formation prior to transportation.

Operational Workflow Visualization

Decision matrix and procedural workflow for the segregation and disposal of organic ether waste.

References

• Western Kentucky University. "EPA HAZARDOUS WASTE CODES." WKU. Available at: [Link]

• Hazardous Waste Experts. "Guidelines for Solvent Waste Recycling and Disposal." Hazardous Waste Experts. Available at: [Link]

• University of Louisville Department of Environmental Health and Safety. "Chemical Waste Management: Combining Compatible Used Organic Solvents." University of Louisville. Available at: [Link]

• College of Southern Nevada. "EHS Fact Sheet: Organic Solvents." CSN. Available at: [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate

As a cornerstone of laboratory safety, the correct selection and use of Personal Protective Equipment (PPE) are non-negotiable, particularly when handling novel or sparsely documented chemical entities. This guide provides a detailed protocol for the safe handling of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate, a compound for which specific safety data is not extensively available. The recommendations herein are synthesized from an analysis of its chemical structure—a succinate ester with tert-butyl and benzyloxymethoxy (BOM) protecting groups—and safety data from analogous compounds. This approach ensures a robust and cautious framework for researchers, scientists, and drug development professionals.

Hazard Assessment: A Proactive Stance on Safety

Given the absence of a specific Safety Data Sheet (SDS), a thorough hazard assessment is predicated on the functional groups within the molecule. The succinate ester backbone is generally of low toxicity, however, ester compounds can act as irritants. The presence of ether and aromatic functionalities necessitates a cautious approach.

Anticipated Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation to the skin and serious irritation to the eyes.[1][2][3][4][5]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[4][5]

• Combustibility: As with many organic solids, it is presumed to be combustible.[6]

• Unknown Toxicity: The toxicological properties of this specific molecule have not been fully investigated, warranting a higher degree of caution.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to mitigate the identified risks. The following table outlines the minimum required PPE for handling (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Body Part	Required PPE	Rationale and Specifications
Eyes	Safety Goggles with Side Shields	Protects against splashes and airborne particles. Must conform to EN 166 (EU) or NIOSH (US) standards.[8]
Hands	Chemical-Resistant Gloves	Nitrile gloves are a suitable initial choice for incidental contact. They must be inspected before use and changed immediately if contaminated.[4][8]
Body	Laboratory Coat	Provides a removable barrier to protect skin and clothing from contamination.[9]
Respiratory	Use in a Ventilated Area	Handling should occur in a chemical fume hood to minimize inhalation exposure. For situations with a high potential for aerosol generation, a NIOSH-approved respirator may be necessary.[3][8]

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to a strict protocol for donning and doffing PPE is critical to prevent cross-contamination.

3.1. Donning PPE: A Deliberate Sequence

• Lab Coat: Put on a clean, appropriately sized lab coat and fasten it completely.

• Gloves: Don chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

• Eye Protection: Put on safety goggles.

3.2. Doffing PPE: A Contamination-Conscious Removal

• Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching the outer, contaminated surface. Dispose of them in the appropriate hazardous waste container.

• Lab Coat: Remove the lab coat by folding it inward, containing any potential contaminants.

• Wash Hands: Thoroughly wash your hands with soap and water.[4][8]

• Eye Protection: Remove safety goggles as the final step.

Safe Handling Workflow

The following workflow is designed to ensure a safe operational sequence from material retrieval to experimental use.

Caption: A visual workflow for the safe handling of (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate.

Emergency Protocols: Immediate and Decisive Action

In the event of an exposure or spill, immediate action is paramount.

• Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8]

• Spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material.[5] Collect the material into a suitable, labeled container for hazardous waste disposal. Avoid generating dust.[8]

Disposal: A Responsible Conclusion to Your Research

Proper disposal is a critical component of the chemical lifecycle.

• Waste Classification: All unused (S)-Di-tert-butyl 2-((benzyloxy)methoxy)succinate and any materials contaminated with it (e.g., gloves, weighing paper, absorbent materials) must be treated as hazardous waste.[10]

• Containerization: Collect all waste in a clearly labeled, sealed, and chemically compatible container designated for hazardous chemical waste.[11]

• Final Disposal: Arrange for disposal through a licensed hazardous waste disposal company, adhering to all local, state, and federal regulations.[10] High-temperature incineration is a common and effective method for the disposal of organic compounds.[10][11]

Conclusion: Fostering a Culture of Safety

The responsible handling of chemical reagents is the bedrock of scientific integrity and personal well-being. By internalizing and consistently applying the principles and protocols outlined in this guide, you contribute to a safer laboratory environment for yourself and your colleagues. Always prioritize safety; when in doubt, seek guidance from your institution's Environmental Health and Safety (EHS) department.

References

• Safety Data Sheet - CymitQuimica. (n.d.).
• SAFETY DATA SHEET - Santa Cruz Biotechnology. (2021, March 31).
• Material Safety Data Sheet - Pfizer. (2007, May 7).
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, October 28).
• SAFETY DATA SHEET - Stratasys Support Center. (2025, September 16).
• Safety Data Sheet 1. Product and company identification 2. Hazard identification of the product Warning. (n.d.).
• SAFETY DATA SHEET. (2024, April 18).
• SAFETY DATA SHEET - TCI Chemicals. (2025, June 27).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Safety Data Sheet - Angene Chemical. (2024, March 18).
• Proper Disposal of 4'-Methoxy[1,1'-biphenyl]-2,5-diol - Benchchem. (n.d.).
• Safety Data Sheet - CymitQuimica. (2024, December 19).
• Personal protective equipment for handling Tert-butyl 2-hydroxy-3-phenylpropanoate - Benchchem. (n.d.).
• Proper Disposal of 2-(4-Bromo-3-methoxyphenyl)acetonitrile: A Guide for Laboratory Professionals - Benchchem. (n.d.).

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